2,2,5,5-Tetramethyldihydrofuran-3(2H)-one

• CAS: 5455-94-7

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Properties of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one, a heterocyclic compound of interest in various chemical syntheses. The information is presented to facilitate its use in research, development, and quality control applications.

Core Physical and Chemical Properties

2,2,5,5-Tetramethyldihydrofuran-3(2H)-one, also known by synonyms such as Dihydro-2,2,5,5-tetramethyl-3(2H)-furanone, is a colorless liquid.[1] Its fundamental identifiers and properties are summarized below.

Property	Value	Reference
CAS Number	5455-94-7	[1]
Molecular Formula	C₈H₁₄O₂	[1]
Molecular Weight	142.20 g/mol	[2]
Appearance	Clear Colorless Liquid/Oil	[3][4]

Quantitative Physical Data

The following table summarizes the key quantitative physical properties of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one, crucial for its handling, application, and process design.

Parameter	Value	Conditions
Boiling Point	42-43 °C	at 11 mmHg
149.8 °C	at 760 mmHg
Density	0.926 g/mL	at 25 °C[2][3][4]
Refractive Index (n_D)	1.420	at 20 °C[2][3][4]
Flash Point	39 °C (102.2 °F) - Closed Cup	[1]
103 °F	[3]
Vapor Pressure	3.97 mmHg	at 25°C (Calculated)
Solubility	Soluble in Chloroform, Ethyl Acetate	[3][4]
Storage Temperature	2-8°C	[3]

Experimental Protocols

The determination of the physical properties listed above follows standardized laboratory procedures. Below are detailed methodologies for key experiments.

1. Boiling Point Determination (Reduced Pressure)

The boiling point of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one is reported at a reduced pressure of 11 mmHg, indicating that distillation under vacuum is the standard method for its purification to avoid decomposition at higher temperatures.

• Apparatus: A distillation apparatus equipped with a vacuum pump, a manometer to monitor the pressure, a heating mantle, a distillation flask, a condenser, a receiving flask, and a calibrated thermometer.

• Procedure:

  • The liquid sample is placed in the distillation flask along with boiling chips.

  • The apparatus is assembled and the system is evacuated to the desired pressure (11 mmHg), monitored by the manometer.

  • The sample is heated gently using the heating mantle.

  • The temperature is recorded when the liquid boils and a steady stream of condensate is observed. This temperature is the boiling point at the recorded pressure.

2. Density Measurement

The density of a liquid can be determined using several methods. A common and accurate method involves the use of a pycnometer or a digital density meter.

• Apparatus: A pycnometer (a glass flask with a specific volume), an analytical balance, and a temperature-controlled water bath.

• Procedure:

  • The empty pycnometer is weighed accurately.

  • It is then filled with the liquid sample, ensuring no air bubbles are trapped.

  • The filled pycnometer is placed in a water bath at a constant temperature (25 °C) until thermal equilibrium is reached.

  • The pycnometer is removed, dried, and weighed again.

  • The density is calculated by dividing the mass of the liquid (weight of filled pycnometer minus weight of empty pycnometer) by the volume of the pycnometer.

3. Refractive Index Measurement

The refractive index is a measure of how light propagates through a substance and is determined using a refractometer.

• Apparatus: An Abbe refractometer with a light source (typically a sodium D-line at 589 nm) and a temperature-controlled prism.

• Procedure:

  • The refractometer is calibrated using a standard liquid with a known refractive index (e.g., distilled water).

  • A few drops of the sample are placed on the prism surface.

  • The prism is closed, and the sample is allowed to equilibrate to the set temperature (20 °C).

  • The light source is switched on, and the user looks through the eyepiece, adjusting the controls until the borderline between the light and dark fields is sharp and centered on the crosshairs.

  • The refractive index is then read from the instrument's scale.

4. Flash Point Determination (Closed-Cup Method)

The flash point is the lowest temperature at which the vapors of a liquid will ignite with an ignition source. The closed-cup method is preferred for its higher precision.[3]

• Apparatus: A closed-cup flash point tester (e.g., Pensky-Martens or Tag Closed-Cup apparatus), which consists of a sample cup with a lid, a heating source, a thermometer, and an ignition source.[2]

• Procedure:

  • The sample is placed in the test cup to a specified level.

  • The lid is closed, and the sample is heated at a slow, constant rate.

  • At regular temperature intervals, the ignition source is applied through an opening in the lid.

  • The flash point is the lowest temperature at which a brief flash is observed inside the cup.[2]

Visualizations

To aid in the understanding of the experimental and conceptual frameworks, the following diagrams are provided.

References

• 1. phillysim.org [phillysim.org]
• 2. precisionlubrication.com [precisionlubrication.com]
• 3. scimed.co.uk [scimed.co.uk]
• 4. store.astm.org [store.astm.org]

An In-depth Technical Guide to the Chemical Properties of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one

This technical guide provides a comprehensive overview of the chemical and physical properties of 2,2,5,5-tetramethyldihydrofuran-3(2H)-one, a heterocyclic ketone of interest to researchers, scientists, and professionals in drug development and chemical synthesis. This document details its physical characteristics, spectral data, a detailed synthesis protocol, and safety information.

Core Chemical Properties

2,2,5,5-Tetramethyldihydrofuran-3(2H)-one, also known as dihydro-2,2,5,5-tetramethyl-3(2H)-furanone, is a colorless liquid with a molecular formula of C₈H₁₄O₂ and a molecular weight of 142.20 g/mol .[1] It is a stable compound under recommended storage conditions and is primarily used as an intermediate in chemical synthesis.[2][3][4]

Physical and Chemical Data Summary

The following tables summarize the key quantitative data for 2,2,5,5-tetramethyldihydrofuran-3(2H)-one.

Property	Value	Reference
Molecular Formula	C₈H₁₄O₂	[1][4]
Molecular Weight	142.20 g/mol	[1]
Appearance	Colorless liquid/oil	[2][3][4][5]
Boiling Point	149.8 °C at 760 mmHg; 42-43 °C at 11 mmHg	[2][3][4][5]
Density	0.926 g/cm³ at 25 °C	[2][3][4][5]
Refractive Index	n20/D 1.42	[1][3][4][5]
Flash Point	39.4 °C (103 °F)	[1][2][3][4][5]
Solubility	Soluble in Chloroform, Ethyl Acetate	[3][4][5]
Storage Temperature	2-8°C	[3][4][5]

Experimental Protocols

Synthesis of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one

A common synthetic route to 2,2,5,5-tetramethyldihydrofuran-3(2H)-one involves the hydration of 2,5-dimethyl-3-hexyne-2,5-diol.[6]

Materials:

• 2,5-dimethyl-3-hexyne-2,5-diol

• Mercuric oxide

• Concentrated sulfuric acid

• Diethyl ether

• Magnesium sulfate (anhydrous)

• Brine solution

Procedure:

• Dissolve 600 mg of mercuric oxide in 200 mL of water containing 2 mL of concentrated sulfuric acid.

• Add 50.0 g (352 mmol) of solid 2,5-dimethyl-3-hexyne-2,5-diol to the solution.

• Heat the solution until it becomes homogeneous and then turns cloudy.

• Cease heating and stir the flask in a room temperature water bath for 30 minutes.

• Distill the solution, collecting approximately 250 mL of distillate. More water can be added to the distillation flask if necessary.

• The resulting biphasic distillate is extracted with diethyl ether.

• The ether layer is separated, washed with brine, and dried over anhydrous magnesium sulfate.

• The ether is removed by evaporation.

• The crude product is purified by distillation at 150 °C to yield dihydro-2,2,5,5-tetramethyl-3(2H)-furanone as a water-white oil.[6]

Expected Yield: Approximately 44.5 g (89%).[6]

Synthesis Workflow

Synthesis of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one.

Spectroscopic Data

Predicted ¹H NMR Spectrum

The ¹H NMR spectrum of 2,2,5,5-tetramethyltetrahydrofuran shows two singlets: one for the four methyl groups and one for the two methylene groups. For 2,2,5,5-tetramethyldihydrofuran-3(2H)-one, the spectrum is expected to show two singlets corresponding to the methyl groups at C2 and C5, and a singlet for the methylene protons at C4. The presence of the adjacent carbonyl group will deshield the C4 protons, causing their signal to appear further downfield compared to the methylene protons in TMTHF.

Protons	Predicted Chemical Shift (ppm)	Multiplicity
-CH₃ (C2 & C5)	~1.2	Singlet
-CH₂- (C4)	~2.0 - 2.5	Singlet

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum of 2,2,5,5-tetramethyldihydrofuran-3(2H)-one is expected to show signals for the quaternary carbons at C2 and C5, the methyl carbons, the methylene carbon at C4, and a characteristic downfield signal for the carbonyl carbon at C3.

Carbon	Predicted Chemical Shift (ppm)
-CH₃	~25
-CH₂- (C4)	~40
-C(CH₃)₂- (C2 & C5)	~80
C=O (C3)	~210 - 220

Predicted IR Spectrum

The infrared spectrum will be characterized by a strong absorption band corresponding to the C=O stretching vibration of the ketone, which is absent in the spectrum of 2,2,5,5-tetramethyltetrahydrofuran.

Functional Group	Characteristic Absorption (cm⁻¹)
C-H (alkane)	2850-3000
C=O (ketone)	1700-1725 (strong)
C-O (ether)	1000-1300

Mass Spectrometry

The mass spectrum of 2,2,5,5-tetramethyltetrahydrofuran shows a molecular ion peak at m/z 128. For 2,2,5,5-tetramethyldihydrofuran-3(2H)-one, the molecular ion peak is expected at m/z 142. Common fragmentation patterns would likely involve the loss of methyl groups and cleavage of the furanone ring.

Safety and Handling

2,2,5,5-Tetramethyldihydrofuran-3(2H)-one is a flammable liquid and vapor.[1][7] Appropriate safety precautions should be taken when handling this compound.

• Handling: Use in a well-ventilated area. Wear protective gloves, clothing, and eye/face protection. Keep away from heat, sparks, open flames, and other ignition sources. Ground and bond container and receiving equipment. Use non-sparking tools and take measures to prevent static discharges.[8][9]

• Storage: Store in a cool, well-ventilated place. Keep the container tightly closed.[8][9][10]

• First Aid:

  • Skin Contact: Wash off with soap and plenty of water.[7]

  • Eye Contact: Flush eyes with water as a precaution.[7]

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water and consult a physician.[7]

  • Inhalation: Move the person into fresh air. If not breathing, give artificial respiration.[7]

This technical guide serves as a foundational resource for professionals working with 2,2,5,5-tetramethyldihydrofuran-3(2H)-one. The provided data and protocols are intended to facilitate further research and application of this compound in various fields of chemical science.

References

• 1. 2-Methyltetrahydrofuran(96-47-9) 13C NMR [m.chemicalbook.com]
• 2. rsc.org [rsc.org]
• 3. Human Metabolome Database: 1H NMR Spectrum (1D, 500 MHz, H2O, experimental) (HMDB0000246) [hmdb.ca]
• 4. 2,5-Dihydrofuran(1708-29-8) 1H NMR spectrum [chemicalbook.com]
• 5. rsc.org [rsc.org]
• 6. prepchem.com [prepchem.com]
• 7. dev.spectrabase.com [dev.spectrabase.com]
• 8. 2-Methyltetrahydrofuran-3-one(3188-00-9) 1H NMR spectrum [chemicalbook.com]
• 9. spectrabase.com [spectrabase.com]
• 10. Furan, tetrahydro-2,2,5,5-tetramethyl- [webbook.nist.gov]

2,2,5,5-Tetramethyldihydrofuran-3(2H)-one CAS number 5455-94-7

An In-depth Technical Guide on 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one (CAS: 5455-94-7)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one (CAS Number: 5455-94-7), a heterocyclic compound with potential applications in chemical synthesis. This document consolidates its physicochemical properties, a detailed synthesis protocol, and a summary of its known applications. While this specific molecule is primarily documented as a chemical intermediate, the broader class of furanones has garnered significant interest in medicinal chemistry for a range of biological activities. This guide will also briefly touch upon the pharmacological potential of the furanone scaffold as a reference for researchers in drug discovery and development.

Physicochemical Properties

2,2,5,5-Tetramethyldihydrofuran-3(2H)-one is a colorless liquid.[1] Its key physicochemical properties are summarized in the table below for easy reference and comparison.

Property	Value	Reference
CAS Number	5455-94-7	[2]
Molecular Formula	C8H14O2	[2]
Molecular Weight	142.2 g/mol	[2]
Boiling Point	42-43 °C at 11 mm Hg	[2]
Density	0.926 g/mL at 25 °C	[2]
Flash Point	103 °F (39.4 °C)	[1][2]
Refractive Index	n20/D 1.42	[2]
Storage Temperature	2-8°C	[2]
Solubility	Soluble in Chloroform, Ethyl Acetate	[3]
Appearance	Colorless liquid/oil	[1][3][4]

Synthesis

A detailed experimental protocol for the synthesis of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one has been reported.[5] The synthesis is a multi-step process starting from 2,5-dimethyl-3-hexyne-2,5-diol.

Experimental Protocol: Synthesis of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one[5]

Materials:

• 2,5-dimethyl-3-hexyne-2,5-diol

• Mercuric oxide

• Concentrated Sulfuric Acid (H2SO4)

• Water (H2O)

• Ether

• Brine

• Magnesium Sulfate (MgSO4)

Procedure:

• Dissolve 600 mg of mercuric oxide in 200 mL of water containing 2 mL of concentrated H2SO4.

• Add 50.0 g (352 mmol) of solid 2,5-dimethyl-3-hexyne-2,5-diol to the solution.

• Heat the solution until it becomes homogeneous and then turns cloudy.

• Cease heating and stir the flask in a room temperature water bath for 30 minutes.

• Distill the solution, collecting 250 mL of distillate (add more water to the reaction flask if necessary).

• Extract the biphasic distillate with ether.

• Separate the ether layer and wash it with brine.

• Dry the ether layer over MgSO4, filter, and evaporate the solvent.

• Distill the residue at 150°C to obtain 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one as a water-white oil (Yield: 44.5 g, 89%).

Caption: Synthetic workflow for 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one.

Chemical Reactivity and Applications

2,2,5,5-Tetramethyldihydrofuran-3(2H)-one serves as a versatile intermediate in chemical synthesis.[6][7] Its primary documented use is as a building block in the production of pesticides.[1] The ketone functionality and the stable tetramethyl-substituted furanone ring make it a useful scaffold for further chemical modifications.

Biological Activity of the Furanone Scaffold

While there is no specific biological activity reported for 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one itself, the broader class of furanone derivatives has been the subject of extensive research in medicinal chemistry. It is crucial to note that the following activities are associated with the general furanone scaffold and not necessarily with the specific compound of this guide.

Furanone derivatives have been reported to exhibit a wide range of pharmacological activities, including:

• Anticancer: Some furanone derivatives have shown potential as anticancer agents.

• Antibacterial and Biofilm Inhibition: Halogenated furanones, in particular, have been investigated as inhibitors of bacterial quorum sensing and biofilm formation.

• Anti-inflammatory: Certain furanone compounds have demonstrated anti-inflammatory properties.

Caption: Potential applications of the general furanone scaffold.

Conclusion

2,2,5,5-Tetramethyldihydrofuran-3(2H)-one is a well-characterized chemical compound with established physicochemical properties and a detailed synthetic route. Its primary application lies in its role as a chemical intermediate. While the specific biological profile of this compound remains to be elucidated, the diverse pharmacological activities of the broader furanone class suggest that derivatives of this molecule could be of interest for future drug discovery and development programs. This guide serves as a foundational resource for researchers interested in the chemistry and potential applications of this compound.

References

• 1. 2,2,5,5-Tetramethyltetrahydrofuran-3-one CAS 5455-94-7 Manufacturers, Suppliers, Factory - Home Sunshine Pharma [hsppharma.com]
• 2. The Novel Chiral 2(5H)-Furanone Sulfones Possessing Terpene Moiety: Synthesis and Biological Activity [mdpi.com]
• 3. ccij-online.org [ccij-online.org]
• 4. researchgate.net [researchgate.net]
• 5. Bis-2(5H)-furanone derivatives as new anticancer agents: Design, synthesis, biological evaluation, and mechanism studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synthesis and Biological Activity of Furan Derivatives | Semantic Scholar [semanticscholar.org]
• 7. 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one , 97% , 5455-94-7 - CookeChem [cookechem.com]

A Comprehensive Technical Guide to 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one, a heterocyclic ketone of interest in chemical synthesis. This document outlines its chemical identity, physical properties, and a detailed experimental protocol for its synthesis.

Nomenclature and Identification

The compound with the systematic name 2,2,5,5-Tetramethyl-dihydrofuran-3(2H)-one is a saturated five-membered heterocyclic compound containing an oxygen atom and a ketone functional group. It is also recognized by several synonyms.

Synonyms:

• 2,2,5,5-Tetramethyltetrahydrofuran-3-one[1][2]

• 2,2,5,5-tetramethyloxolan-3-one[1][2]

• Dihydro-2,2,5,5-tetramethyl-3(2H)-furanone[2][3][4][5]

• 2,2,5,5-Tetramethyltetrahydro-3-ketofuran[2][4]

• 3(2H)-Furanone, dihydro-2,2,5,5-tetramethyl-[2][4]

• 3-Oxo-2,2,5,5-tetramethyltetrahydrofuran[2]

The relationship between the IUPAC name and its common synonyms is illustrated in the diagram below.

Nomenclature relationship for the target compound.

Physicochemical Properties

A summary of the key quantitative data for 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one is presented in the table below for easy reference and comparison.

Property	Value	Reference
CAS Number	5455-94-7	[1][2][4][5][6][7]
Molecular Formula	C₈H₁₄O₂	[2][4][6]
Molecular Weight	142.20 g/mol	[2][5][6]
Appearance	Colorless liquid/oil	[1][2]
Boiling Point	42-43 °C at 11 mm Hg	[2][6][8]
149.8 °C at 760 mmHg	[1]
Density	0.926 g/mL at 25 °C	[1][2][6]
Refractive Index (n20/D)	1.42	[2][5][6]
Flash Point	39.4 °C	[1]
103 °F	[2][8]
Storage Temperature	2-8°C	[2]
Solubility	Soluble in Chloroform, Ethyl Acetate	[2]

Experimental Protocol: Synthesis

The synthesis of dihydro-2,2,5,5-tetramethyl-3(2H)-furanone can be achieved through the hydration of 2,5-dimethyl-3-hexyne-2,5-diol.[3] The general workflow for this synthesis is depicted below.

Synthesis workflow for the target compound.

Detailed Methodology: [3]

• Reaction Setup: Dissolve 600 mg of mercuric oxide in 200 mL of water containing 2 mL of concentrated sulfuric acid.

• Addition of Starting Material: Add 50.0 g (352 mmol) of solid 2,5-dimethyl-3-hexyne-2,5-diol to the solution.

• Reaction: Heat the solution until it becomes homogeneous and then turns cloudy. Stop heating and stir the flask in a room temperature water bath for 30 minutes.

• Initial Purification: Distill the solution, collecting 250 mL of distillate. More water can be added to the distillation flask if necessary.

• Extraction: The resulting biphasic material is taken up into ether. The ether layer is separated, washed with brine, and dried over magnesium sulfate.

• Final Purification: Filter the solution, evaporate the ether, and distill the residue at 150 °C to yield dihydro-2,2,5,5-tetramethyl-3(2H)-furanone as a water-white oil. The reported yield for this procedure is 89%.

References

• 1. 2,2,5,5-Tetramethyltetrahydrofuran-3-one CAS 5455-94-7 Manufacturers, Suppliers, Factory - Home Sunshine Pharma [hsppharma.com]
• 2. 2,2,5,5-TETRAMETHYLTETRAHYDROFURAN-3-ONE | 5455-94-7 [chemicalbook.com]
• 3. prepchem.com [prepchem.com]
• 4. 2,2,5,5-Tetramethyltetrahydro-3-ketofuran [webbook.nist.gov]
• 5. Dihydro-2,2,5,5-tetramethyl-3(2H)-furanone 98 5455-94-7 [sigmaaldrich.com]
• 6. 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one , 97% , 5455-94-7 - CookeChem [cookechem.com]
• 7. 2,2,5,5-TETRAMETHYLTETRAHYDROFURAN-3-ONE - Safety Data Sheet [chemicalbook.com]
• 8. Cas 5455-94-7,2,2,5,5-TETRAMETHYLTETRAHYDROFURAN-3-ONE | lookchem [lookchem.com]

An In-depth Technical Guide to the Spectral Data Interpretation of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) spectral data for the compound 2,2,5,5-tetramethyldihydrofuran-3(2H)-one. Due to the limited availability of experimentally derived public data for this specific molecule, this guide presents predicted spectral features based on established principles of organic spectroscopy. These predictions serve as a valuable reference for researchers involved in the synthesis, identification, and characterization of this and related furanone derivatives.

Predicted Spectral Data

The following tables summarize the predicted spectral data for 2,2,5,5-tetramethyldihydrofuran-3(2H)-one. These values are estimations based on the chemical structure and typical spectroscopic behavior of the functional groups present.

Predicted ¹H NMR Spectral Data

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~ 1.3	Singlet	6H	Two equivalent methyl groups (C(5)-CH₃)
~ 1.4	Singlet	6H	Two equivalent methyl groups (C(2)-CH₃)
~ 2.4	Singlet	2H	Methylene protons (C(4)-H₂)

Predicted ¹³C NMR Spectral Data

Chemical Shift (δ) ppm	Carbon Type	Assignment
~ 25	Primary (CH₃)	C(5)-C H₃
~ 28	Primary (CH₃)	C(2)-C H₃
~ 50	Secondary (CH₂)	C (4)
~ 85	Quaternary (C)	C (5)
~ 90	Quaternary (C)	C (2)
~ 215	Quaternary (C=O)	C (3)

Predicted IR Spectral Data

Wavenumber (cm⁻¹)	Intensity	Vibration	Functional Group
~ 2970	Strong	C-H stretch	Aliphatic (sp³)
~ 1745	Strong	C=O stretch	Ketone
~ 1370	Medium	C-H bend	gem-Dimethyl
~ 1150	Strong	C-O stretch	Ether

Predicted Mass Spectrometry Data

m/z	Relative Intensity (%)	Proposed Fragment
142	Moderate	[M]⁺ (Molecular Ion)
127	High	[M - CH₃]⁺
85	High	[M - C₄H₉]⁺ (loss of tert-butyl)
71	Moderate	[C₄H₇O]⁺
57	Very High	[C₄H₉]⁺ (tert-butyl cation)
43	High	[C₃H₇]⁺ (isopropyl cation)

Experimental Protocols

The following are generalized experimental protocols for the acquisition of NMR, IR, and MS spectra for a liquid organic compound such as 2,2,5,5-tetramethyldihydrofuran-3(2H)-one.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in about 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆, or C₆D₆) in a standard 5 mm NMR tube. The choice of solvent is critical to avoid overlapping signals with the analyte.

• Instrument Setup:

  • Place the NMR tube in the spectrometer's probe.

  • Lock the spectrometer on the deuterium signal of the solvent to ensure field-frequency stability.

  • Shim the magnetic field to achieve optimal homogeneity, resulting in sharp, symmetrical peaks.

  • Set the appropriate acquisition parameters, including the number of scans, pulse width, and relaxation delay. For ¹H NMR, a small number of scans is usually sufficient, while ¹³C NMR requires a larger number of scans due to the low natural abundance of the ¹³C isotope.

• Data Acquisition:

  • Acquire the ¹H NMR spectrum.

  • Acquire the broadband proton-decoupled ¹³C NMR spectrum.

• Data Processing:

  • Apply a Fourier transform to the acquired Free Induction Decay (FID) to obtain the frequency-domain spectrum.

  • Phase the spectrum to ensure all peaks are in the positive absorptive mode.

  • Calibrate the chemical shift scale using the residual solvent peak or an internal standard (e.g., tetramethylsilane, TMS).

  • Integrate the peaks in the ¹H NMR spectrum to determine the relative ratios of the different types of protons.

Fourier-Transform Infrared (FTIR) Spectroscopy

• Sample Preparation (Attenuated Total Reflectance - ATR):

  • Ensure the ATR crystal (e.g., diamond or germanium) is clean by wiping it with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.

  • Place a small drop of the neat liquid sample directly onto the center of the ATR crystal.

• Instrument Setup:

  • Collect a background spectrum of the clean, empty ATR crystal. This will be automatically subtracted from the sample spectrum to remove interferences from atmospheric CO₂ and water vapor.

• Data Acquisition:

  • Acquire the sample spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

• Data Processing:

  • The software will automatically process the data, performing the background subtraction and generating the final infrared spectrum (transmittance or absorbance vs. wavenumber).

Electron Ionization Mass Spectrometry (EI-MS)

• Sample Introduction: Introduce a small amount of the volatile liquid sample into the mass spectrometer, often via a gas chromatograph (GC-MS) for separation and purification, or through a direct insertion probe.

• Ionization: In the ion source, the sample molecules are bombarded with a high-energy electron beam (typically 70 eV). This causes the molecules to ionize and fragment.

• Mass Analysis: The resulting positively charged ions (the molecular ion and various fragment ions) are accelerated into a mass analyzer (e.g., a quadrupole or time-of-flight analyzer). The analyzer separates the ions based on their mass-to-charge ratio (m/z).

• Detection: A detector records the abundance of each ion at a specific m/z value.

• Data Processing: The instrument's software generates a mass spectrum, which is a plot of relative ion abundance versus m/z.

Spectral Interpretation Workflow

The following diagram illustrates the logical workflow for the interpretation of combined spectral data to elucidate the structure of an unknown organic compound.

Caption: Logical workflow for spectral data interpretation.

Synthesis of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one from 2,5-dimethyl-3-hexyne-2,5-diol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis of 2,2,5,5-tetramethyldihydrofuran-3(2H)-one from 2,5-dimethyl-3-hexyne-2,5-diol. This transformation is a key step in the preparation of various organic molecules and is of significant interest to the pharmaceutical and chemical industries. Dihydro-2,2,5,5-tetramethyl-3(2H)-furanone may be used in chemical synthesis.[1]

Reaction Overview

The synthesis involves the acid-catalyzed hydration and subsequent intramolecular cyclization of 2,5-dimethyl-3-hexyne-2,5-diol. The reaction is typically facilitated by a mercury salt, such as mercuric oxide, in the presence of a strong acid like sulfuric acid.[2][3] This method provides a facile route to tetrahydro-3-furanones, which are valuable intermediates in organic synthesis.[3]

Physicochemical Properties

A summary of the key physicochemical properties of the starting material and the final product is provided below for easy reference.

Property	2,5-Dimethyl-3-hexyne-2,5-diol	2,2,5,5-Tetramethyldihydrofuran-3(2H)-one
CAS Number	142-30-3[4]	5455-94-7[1]
Molecular Formula	C₈H₁₄O₂[4]	C₈H₁₄O₂[1]
Molecular Weight	142.19 g/mol [4]	142.20 g/mol [1]
Appearance	Solid	Water-white oil[2], Liquid[1]
Boiling Point	205 °C[4]	149–151 °C[3], 42-43 °C/11 mmHg[1]
Melting Point	93-95 °C[4]	-
Density	0.94 g/cm³ (at 20 °C)[4]	0.926 g/mL at 25 °C[1]
Refractive Index	-	n20/D 1.42 (lit.)[1], nD25 1.4180[3]
Solubility in Water	240 g/L (at 20 °C)[4]	-

Reaction Mechanism and Experimental Workflow

The synthesis proceeds through a mercury-catalyzed hydration of the alkyne, followed by an intramolecular cyclization to form the furanone ring. The overall workflow involves reaction setup, workup, and purification.

References

• 1. 二氢-2,2,5,5-四甲基-3(2H)-呋喃酮 98% | Sigma-Aldrich [sigmaaldrich.com]
• 2. prepchem.com [prepchem.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. benchchem.com [benchchem.com]

The Formation of Tetramethyl-Substituted Furanones: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the primary synthetic pathways and underlying mechanisms for the formation of tetramethyl-substituted furanones. These heterocyclic scaffolds are of significant interest in medicinal chemistry and materials science. This document details key reaction mechanisms, provides structured quantitative data, and includes detailed experimental protocols for the synthesis of these valuable compounds.

Introduction

Furanones, specifically α,β-unsaturated γ-lactones (butenolides), are prevalent structural motifs in numerous natural products and pharmacologically active molecules. The introduction of four methyl groups onto the furanone core creates a set of isomers with distinct chemical and physical properties. Understanding the mechanisms of their formation is critical for the rational design of synthetic routes to novel derivatives and for optimizing reaction conditions to achieve desired yields and regioselectivity. This guide focuses on the principal mechanisms of formation: acid-catalyzed rearrangement and cyclization of alkynediols, the Paal-Knorr synthesis from 1,4-dicarbonyl precursors, and the oxidation of saturated tetrahydrofuran rings.

Primary Formation Mechanisms

Acid-Catalyzed Hydration, Rearrangement, and Cyclization of Alkynediols

One of the most direct and efficient methods for synthesizing dihydro-2,2,5,5-tetramethyl-3(2H)-furanone involves the acid-catalyzed reaction of 2,5-dimethyl-3-hexyne-2,5-diol. This transformation proceeds through a cascade of well-established organic reactions, primarily involving hydration of the alkyne followed by an intramolecular cyclization.

The reaction is initiated by the mercury(II)-catalyzed hydration of the alkyne. The alkyne coordinates to the Hg²⁺ ion, activating it for nucleophilic attack by water. This results in the formation of an enol intermediate, which rapidly tautomerizes to the more stable α-hydroxy ketone. The presence of two tertiary alcohol groups facilitates an intramolecular cyclization. Under acidic conditions, one of the hydroxyl groups is protonated, forming a good leaving group (water). The remaining hydroxyl group then acts as an intramolecular nucleophile, attacking the carbonyl carbon to form a five-membered hemiacetal ring. Subsequent dehydration of the hemiacetal yields the final furanone product. This pathway is mechanistically related to the Meyer-Schuster rearrangement, which describes the acid-catalyzed conversion of propargyl alcohols to α,β-unsaturated carbonyl compounds.[1][2][3][4]

Caption: Mechanism of Furanone Formation from an Alkynediol.

Paal-Knorr Synthesis of Tetramethylfuran

The Paal-Knorr synthesis is a classical and highly effective method for constructing furan rings from 1,4-dicarbonyl compounds under acidic conditions.[5][6][7] To form a 2,3,4,5-tetramethyl-substituted furan, the required precursor is 3,4-dimethylhexane-2,5-dione.[8][9] Although the direct product is a furan, subsequent oxidation can yield the corresponding furanone.

The mechanism involves the protonation of one carbonyl oxygen, which enhances the electrophilicity of the carbonyl carbon. The second carbonyl group undergoes tautomerization to its enol form. The electron-rich double bond of the enol then acts as a nucleophile, attacking the protonated carbonyl in an intramolecular fashion to form a five-membered cyclic hemiacetal.[5] This intermediate is then subjected to acid-catalyzed dehydration. Protonation of the hydroxyl group creates a water leaving group, and its departure generates a resonance-stabilized oxonium ion. A final deprotonation step regenerates the acid catalyst and yields the aromatic tetramethylfuran ring.

Caption: The Paal-Knorr Mechanism for Tetramethylfuran Synthesis.

Oxidation of a Tetramethyl-Substituted Tetrahydrofuran

A plausible and logical route to a tetramethyl-substituted furanone is the oxidation of its corresponding saturated analog, 2,2,5,5-tetramethyltetrahydrofuran. The synthesis of this tetrahydrofuran derivative is well-established and proceeds via the acid-catalyzed ring closure of 2,5-dimethylhexane-2,5-diol.[10][11]

The oxidation of the tetrahydrofuran to the furanone (a lactone) can be achieved using various oxidizing agents. Chromium(VI) reagents, such as pyridinium dichromate (PDC), are known to facilitate such transformations.[12] The mechanism involves the oxidation of a methylene group (C-H bond) adjacent to the ether oxygen. This process converts the ether into a lactone, introducing a carbonyl group at the 3-position of the ring system. This method provides a strategic alternative, separating the ring formation and functionalization steps.

Caption: Workflow for Furanone Synthesis via THF Oxidation.

Quantitative Data Presentation

The following table summarizes key quantitative data for the primary synthetic routes discussed. Direct comparison highlights the efficiency of the alkynediol cyclization method.

Synthesis Route	Precursor	Product	Reagents/Catalyst	Temp. (°C)	Yield (%)	Reference
Hydration/Cyclization	2,5-Dimethyl-3-hexyne-2,5-diol	Dihydro-2,2,5,5-tetramethyl-3(2H)-furanone	HgO, H₂SO₄, H₂O	Reflux	89	[1]
Paal-Knorr / Oxidation	3,4-Dimethylhexane-2,5-dione	2,3,4,5-Tetramethylfuran	Protic or Lewis Acid (e.g., H₂SO₄)	Varies	High (Typical)	[5][6]
THF Oxidation	2,2,5,5-Tetramethyltetrahydrofuran	Dihydro-2,2,5,5-tetramethyl-3(2H)-furanone	Cr(VI) Reagents (e.g., PDC)	Varies	Moderate-Good	[12]

Experimental Protocols

Protocol for Synthesis of Dihydro-2,2,5,5-tetramethyl-3(2H)-furanone from 2,5-Dimethyl-3-hexyne-2,5-diol[1]

• Catalyst Preparation: Dissolve mercuric oxide (600 mg) in 200 mL of water containing 2 mL of concentrated sulfuric acid.

• Reaction Initiation: Add solid 2,5-dimethyl-3-hexyne-2,5-diol (50.0 g, 352 mmol) to the catalyst solution.

• Heating: Heat the solution until it becomes homogeneous and then turns cloudy, indicating the start of the reaction.

• Cooling & Stirring: Remove the heat source and stir the flask in a room temperature water bath for 30 minutes.

• Distillation: Distill the solution, collecting approximately 250 mL of distillate. Water may be added to the reaction flask to facilitate complete distillation.

• Extraction: Transfer the biphasic distillate into a separatory funnel with diethyl ether. Separate the organic layer, wash with brine, and dry over magnesium sulfate (MgSO₄).

• Purification: Filter the solution, evaporate the solvent under reduced pressure, and distill the residue (boiling point ~150 °C) to yield the pure product.

• Yield: This procedure yields approximately 44.5 g (89%) of dihydro-2,2,5,5-tetramethyl-3(2H)-furanone as a clear oil.

Generalized Protocol for Paal-Knorr Furan Synthesis

• Reactant Mixture: Dissolve the 1,4-dicarbonyl compound (e.g., 3,4-dimethylhexane-2,5-dione) in a suitable solvent.

• Catalyst Addition: Add a catalytic amount of a strong protic acid (e.g., H₂SO₄, HCl) or a Lewis acid.[5]

• Reaction Conditions: Heat the mixture to facilitate the dehydration and cyclization process. Reaction progress can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Workup: Upon completion, neutralize the acid catalyst with a suitable base (e.g., NaHCO₃ solution).

• Extraction & Purification: Extract the product into an organic solvent, dry the organic layer, and purify by distillation or column chromatography to obtain the furan derivative.

Conclusion

The formation of tetramethyl-substituted furanones can be achieved through several robust synthetic strategies. The acid-catalyzed rearrangement and cyclization of 2,5-dimethyl-3-hexyne-2,5-diol stands out as a high-yield, one-step method for producing the 2,2,5,5-tetramethyl isomer.[1] The Paal-Knorr synthesis offers a versatile and mechanistically well-understood route to the 2,3,4,5-tetramethylfuran core, which can serve as a precursor to the corresponding furanone.[5][6] Additionally, the oxidation of the readily accessible 2,2,5,5-tetramethyltetrahydrofuran provides a strategic, two-step pathway.[10][12] The choice of method will depend on the desired substitution pattern, availability of starting materials, and scalability requirements. The mechanistic insights and protocols detailed in this guide provide a solid foundation for researchers and drug development professionals to synthesize and further explore this important class of heterocyclic compounds.

References

• 1. Meyer–Schuster rearrangement - Wikipedia [en.wikipedia.org]
• 2. A general procedure for the synthesis of enones via gold-catalyzed Meyer-Schuster rearrangement of propargylic alcohols at room temperature - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. organicreactions.org [organicreactions.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Paal–Knorr synthesis - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. Paal-Knorr Furan Synthesis [organic-chemistry.org]
• 8. lookchem.com [lookchem.com]
• 9. (3S,4S)-3,4-Dimethylhexane-2,5-dione | C8H14O2 | CID 92169878 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. 2,2,5,5-Tetramethyltetrahydrofuran (TMTHF): a non-polar, non-peroxide forming ether replacement for hazardous hydrocarbon solvents - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]

An In-depth Technical Guide to 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2,2,5,5-tetramethyldihydrofuran-3(2H)-one, a heterocyclic organic compound. While the specific historical details of its initial discovery are not extensively documented, this guide consolidates available information on its synthesis, chemical and physical properties, and potential applications. The dihydrofuran-3(2H)-one core is a recognized scaffold in numerous biologically active natural products, suggesting potential, yet largely unexplored, avenues for this particular tetramethylated derivative in medicinal chemistry and drug development. This document aims to serve as a foundational resource for researchers interested in the chemistry and potential utility of this compound.

Introduction and Historical Context

The precise origins and first synthesis of 2,2,5,5-tetramethyldihydrofuran-3(2H)-one are not clearly detailed in readily available scientific literature. However, the synthesis of dihydrofuran-3(2H)-one derivatives has been a subject of interest for many years due to their presence in a variety of natural products exhibiting significant biological activities. These natural products include compounds with antitumor and other medicinal properties.[1] The study of substituted furanones is a dynamic area of research, with numerous synthetic methodologies being developed over the past few decades.

The synthesis of 2,2,5,5-tetramethyldihydrofuran-3(2H)-one itself is achievable through established organic chemistry reactions, suggesting its preparation has been accessible for a considerable time. Its primary documented application is in chemical synthesis, where it can serve as a building block for more complex molecules.[2] There is also a brief mention of its use as an intermediate in the production of pesticides.

Physicochemical Properties

2,2,5,5-Tetramethyldihydrofuran-3(2H)-one is a colorless liquid with a distinct set of physical and chemical properties. These properties are crucial for its handling, application in synthesis, and for the prediction of its behavior in biological systems.

Property	Value	Reference
Molecular Formula	C₈H₁₄O₂	--INVALID-LINK--
Molecular Weight	142.20 g/mol	--INVALID-LINK--
CAS Number	5455-94-7	--INVALID-LINK--
Appearance	Colorless liquid	--INVALID-LINK--
Density	0.926 g/mL at 25 °C	--INVALID-LINK--
Boiling Point	42-43 °C at 11 mmHg	--INVALID-LINK--
Flash Point	39.4 °C	--INVALID-LINK--
Refractive Index	n20/D 1.42	--INVALID-LINK--

Synthesis and Experimental Protocols

The most commonly cited method for the synthesis of 2,2,5,5-tetramethyldihydrofuran-3(2H)-one involves the hydration of 2,5-dimethyl-3-hexyne-2,5-diol.

Synthesis from 2,5-Dimethyl-3-hexyne-2,5-diol

This procedure involves the acid-catalyzed hydration of an alkyne diol, followed by distillation to yield the target compound.

Experimental Protocol:

• Preparation of the Catalyst Solution: Dissolve 600 mg of mercuric oxide in 200 mL of water containing 2 mL of concentrated sulfuric acid.

• Reaction Initiation: Add 50.0 g (352 mmol) of solid 2,5-dimethyl-3-hexyne-2,5-diol to the catalyst solution.

• Heating: Heat the solution until it becomes homogeneous and then turns cloudy.

• Cooling and Stirring: Stop heating and stir the flask in a room temperature water bath for 30 minutes.

• Distillation: Distill the solution, collecting approximately 250 mL of distillate. Water may be added during distillation to maintain volume.

• Extraction: The resulting biphasic material is taken up in diethyl ether. The ether layer is separated, washed with brine, and dried over magnesium sulfate.

• Purification: The ether is evaporated, and the residue is distilled at 150 °C to yield 44.5 g (89%) of 2,2,5,5-tetramethyldihydrofuran-3(2H)-one as a water-white oil.[3]

Synthesis of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one.

Potential Applications in Drug Development and Medicinal Chemistry

While direct biological activity data for 2,2,5,5-tetramethyldihydrofuran-3(2H)-one is scarce, the dihydrofuran-3(2H)-one scaffold is a key structural motif in many biologically active natural products.[1] This suggests that the title compound could serve as a valuable building block in the synthesis of novel therapeutic agents.

The presence of the ketone functional group allows for a variety of chemical modifications, such as the introduction of different substituents at the alpha position, which could be explored for structure-activity relationship (SAR) studies.

The related compound, 2,2,5,5-tetramethyltetrahydrofuran (TMTHF), has been investigated as a non-polar, non-peroxide forming ether solvent, highlighting the interest in tetramethylated furan derivatives for safer chemical processes.

Logical Workflow for Investigating Biological Potential

The exploration of the biological potential of 2,2,5,5-tetramethyldihydrofuran-3(2H)-one would logically follow a standard drug discovery workflow.

Workflow for Biological Potential Investigation.

Conclusion

2,2,5,5-Tetramethyldihydrofuran-3(2H)-one is a readily synthesizable compound with well-defined physicochemical properties. While its history and discovery are not prominently documented, its structural relationship to biologically active natural products containing the dihydrofuran-3(2H)-one core suggests it may be an under-explored molecule in medicinal chemistry. This guide provides the foundational chemical knowledge necessary for researchers to further investigate the potential applications of this compound in drug discovery and other areas of chemical science. Future research should focus on systematic biological screening of the compound and its derivatives to unlock their potential therapeutic value.

References

• 1. researchgate.net [researchgate.net]
• 2. A Synthesis of Dihydrofuran-3(2H)-ones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. prepchem.com [prepchem.com]

An In-depth Technical Guide to the Safety and Handling of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the safe handling, storage, and disposal of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one. It also includes an overview of its known chemical and physical properties, reactivity, and potential biological activities based on available data and computational predictions. This document is intended to serve as a valuable resource for laboratory personnel working with this compound in research and development settings.

Chemical and Physical Properties

2,2,5,5-Tetramethyldihydrofuran-3(2H)-one is a colorless liquid with a chemical formula of C₈H₁₄O₂ and a molecular weight of 142.2 g/mol .[1][2] It is a flammable liquid and should be handled with appropriate safety precautions.[3][4]

Property	Value	Reference
Molecular Formula	C₈H₁₄O₂	[1][2]
Molecular Weight	142.2 g/mol	[1][2]
Appearance	Colorless liquid	[2]
Boiling Point	42-43 °C at 11 mmHg (149.8 °C at 760 mmHg)	[1][2][3]
Density	0.926 g/mL at 25 °C	[1][3]
Flash Point	39.4 °C (103 °F)	[2]
Refractive Index	n20/D 1.42	[1][3]
Solubility	Soluble in chloroform and ethyl acetate.	[5]
CAS Number	5455-94-7	[3]

Safety and Handling

2.1. Hazard Identification

2,2,5,5-Tetramethyldihydrofuran-3(2H)-one is classified as a flammable liquid.[3][4] According to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), it is associated with the following hazard statement:

• H226: Flammable liquid and vapor.[3][4]

2.2. Precautionary Measures

When handling this compound, it is crucial to adhere to the following precautionary statements:

• P210: Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources. No smoking.[4]

• P233: Keep container tightly closed.[4]

• P240: Ground and bond container and receiving equipment.[4]

• P241: Use explosion-proof electrical/ventilating/lighting equipment.[4]

• P242: Use non-sparking tools.[4]

• P243: Take action to prevent static discharges.[4]

• P280: Wear protective gloves/protective clothing/eye protection/face protection.[4]

2.3. Personal Protective Equipment (PPE)

• Eye/Face Protection: Use chemical safety goggles and/or a face shield.

• Skin Protection: Wear flame-retardant, antistatic protective clothing.

• Hand Protection: Wear protective gloves (e.g., nitrile rubber).

• Respiratory Protection: If ventilation is inadequate, use a respirator with an appropriate filter for organic vapors.

2.4. Storage

Store in a cool, well-ventilated place.[4] Keep the container tightly closed and away from sources of ignition.

2.5. First Aid Measures

• After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.

• After Skin Contact: Wash off with soap and plenty of water.

• After Eye Contact: Rinse cautiously with water for several minutes.

• After Ingestion: Do NOT induce vomiting. Rinse mouth with water.

In all cases of exposure, seek medical attention if symptoms persist.

A workflow for the safe handling of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one.

Toxicological Information

Detailed toxicological data for 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one is limited, and its toxicological properties have not been thoroughly investigated.[6] However, information on related furanone derivatives can provide some insights into potential hazards.

3.1. Acute Toxicity

No specific LD50 (oral, dermal) or LC50 (inhalation) data is available for 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one.

3.2. Skin and Eye Irritation

No specific skin or eye irritation studies are available. As a general precaution, direct contact with skin and eyes should be avoided.

3.3. Mutagenicity

While no specific mutagenicity data exists for this compound, studies on other furanone derivatives have shown mixed results. Some chlorine-containing furanones have exhibited weak mutagenic activity in the Ames test, while others were not mutagenic.[7][8] The Ames test is a widely used method to assess the mutagenic potential of chemical compounds using bacteria.[9][10]

3.4. Carcinogenicity

There is no data available on the carcinogenic potential of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one.

3.5. In Vitro Cytotoxicity

No specific in vitro cytotoxicity data is available for this compound. However, furan and its derivatives have been shown to induce cytotoxicity in various cell lines. For example, furan has been observed to decrease the viability of mouse Leydig cells in a concentration-dependent manner.[11]

Reactivity and Stability

4.1. Chemical Stability

The compound is stable under recommended storage conditions.

4.2. Incompatible Materials

It is incompatible with strong oxidizing agents, acids, and bases.

4.3. Hazardous Decomposition Products

No data is available on hazardous decomposition products. Thermal decomposition may produce carbon monoxide and carbon dioxide.

Experimental Protocols

5.1. Synthesis

A reported synthesis of dihydro-2,2,5,5-tetramethyl-3(2H)-furanone involves the hydration of 2,5-dimethyl-3-hexyne-2,5-diol in the presence of mercuric oxide and sulfuric acid. The resulting product is then purified by distillation.[6]

• Materials: 2,5-dimethyl-3-hexyne-2,5-diol, mercuric oxide, concentrated sulfuric acid, water, ether, magnesium sulfate.

• Procedure:

  • Dissolve mercuric oxide in water containing concentrated sulfuric acid.

  • Add solid 2,5-dimethyl-3-hexyne-2,5-diol and heat the solution until it turns cloudy.

  • Stir the mixture in a room temperature water bath for 30 minutes.

  • Distill the solution to collect the distillate.

  • Extract the biphasic material with ether.

  • Wash the ether layer with brine, dry over magnesium sulfate, filter, and evaporate the solvent.

  • Distill the residue to obtain the pure product.[6]

5.2. Purification

For the purification of ketones like 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one, column chromatography is a common technique.[12][13]

• Stationary Phase: Silica gel is typically used as the adsorbent.

• Mobile Phase (Eluent): A solvent system of low to moderate polarity, such as a mixture of hexane and ethyl acetate or hexane and diethyl ether, is often effective.[14] The polarity of the eluent can be adjusted to achieve optimal separation.

• Procedure:

  • Pack a chromatography column with a slurry of silica gel in a non-polar solvent.

  • Load the crude sample onto the top of the silica gel.

  • Elute the column with the chosen solvent system, starting with a less polar mixture and gradually increasing the polarity if necessary.

  • Collect fractions and analyze them (e.g., by TLC) to identify those containing the pure product.[12]

5.3. Analytical Methods

5.3.1. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a suitable method for the analysis of volatile compounds like 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one.

• Principle: The compound is first separated from other components in a mixture based on its boiling point and interaction with the GC column. It then enters the mass spectrometer, where it is ionized and fragmented. The resulting mass spectrum provides a unique fragmentation pattern that can be used for identification.[15]

• General Protocol:

  • Inject a solution of the sample into the GC.

  • The sample is vaporized and carried by an inert gas through a heated column.

  • The separated components elute from the column at different times (retention times).

  • The eluting components enter the mass spectrometer for analysis.

5.3.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are powerful tools for the structural elucidation of organic molecules.

• Sample Preparation: Dissolve a small amount of the sample in a deuterated solvent (e.g., CDCl₃).

• ¹H NMR: Provides information about the number of different types of protons and their chemical environments.

• ¹³C NMR: Provides information about the number of different types of carbon atoms.

Spectra for the related compound 2,2,5,5-tetramethyltetrahydrofuran show characteristic signals for the methyl and methylene protons and carbons.[16][17]

Potential Applications in Drug Development

While there is no direct evidence of the biological activity of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one, the furanone and tetrahydrofuran scaffolds are present in many biologically active compounds. This suggests that this molecule could be a starting point for the synthesis of novel therapeutic agents.

6.1. Computational Studies (In Silico)

6.1.1. Quantitative Structure-Activity Relationship (QSAR)

QSAR studies on furanone derivatives have been used to develop models that predict their antibacterial activity.[7][8][18] These models can help in designing new furanone-based compounds with potentially enhanced efficacy.

6.1.2. Molecular Docking

Molecular docking is a computational technique used to predict the binding orientation and affinity of a molecule to a specific protein target.[19] Studies on furanone derivatives have explored their potential as inhibitors of various enzymes, such as those involved in bacterial quorum sensing.[20][21] Molecular docking simulations can be employed to investigate the potential of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one and its derivatives to interact with various biological targets.

A logical workflow for exploring the therapeutic potential of the target compound.

Disclaimer: This document is intended for informational purposes only and does not constitute a complete safety guide. Users should always consult the most up-to-date Safety Data Sheet (SDS) provided by the supplier and follow all institutional and regulatory safety guidelines. The toxicological and biological properties of this compound have not been fully investigated and it should be handled with the utmost care by qualified individuals.

References

• 1. researchgate.net [researchgate.net]
• 2. legacy.genetics-gsa.org [legacy.genetics-gsa.org]
• 3. 2,2,5,5-Tetramethyltetrahydrofuran - Wikipedia [en.wikipedia.org]
• 4. chemrxiv.org [chemrxiv.org]
• 5. researchgate.net [researchgate.net]
• 6. prepchem.com [prepchem.com]
• 7. In Silico 3D QSAR Analysis of New Furanones Derivatives as Antibacterial Agent - Neliti [neliti.com]
• 8. ijpda.org [ijpda.org]
• 9. Ames test - Wikipedia [en.wikipedia.org]
• 10. The Ames Test or Bacterial Reverse Mutation Test - Eurofins Scientific [eurofins.com.au]
• 11. Assessment of the oxidative damage and apoptotic pathway related to furan cytotoxicity in cultured mouse Leydig cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. orgchemboulder.com [orgchemboulder.com]
• 13. Video: Purification of a Total Lipid Extract with Column Chromatography [jove.com]
• 14. researchgate.net [researchgate.net]
• 15. ursinus.edu [ursinus.edu]
• 16. rsc.org [rsc.org]
• 17. spectrabase.com [spectrabase.com]
• 18. ijpda.org [ijpda.org]
• 19. benchchem.com [benchchem.com]
• 20. Marine-Derived Furanones Targeting Quorum-Sensing Receptors in Pseudomonas aeruginosa: Molecular Insights and Potential Mechanisms of Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Marine-Derived Furanones Targeting Quorum-Sensing Receptors in Pseudomonas aeruginosa: Molecular Insights and Potential Mechanisms of Inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]

In-Depth Technical Guide on the Solubility of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the solubility of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one, a heterocyclic ketone of interest in chemical synthesis and potentially in drug development. A thorough review of publicly available scientific literature, chemical databases, and supplier information was conducted. While qualitative solubility information is available, specific quantitative solubility data remains largely unpublished. This guide presents the known qualitative data, a detailed experimental protocol for determining solubility, and a workflow diagram to assist researchers in generating their own quantitative data.

Introduction

2,2,5,5-Tetramethyldihydrofuran-3(2H)-one (CAS No. 5455-94-7) is a cyclic ketone with a distinct chemical structure that influences its physicochemical properties, including its solubility in various organic solvents. Understanding the solubility of this compound is crucial for a range of applications, including reaction chemistry, purification processes, formulation development, and drug delivery systems. The polarity of the ketone functional group combined with the nonpolar hydrocarbon backbone suggests a versatile solubility profile.

Physicochemical Properties

A summary of the key physicochemical properties of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one is provided in the table below.

Property	Value	Reference
Molecular Formula	C₈H₁₄O₂	[1]
Molecular Weight	142.20 g/mol	[1]
Appearance	Colorless liquid/oil	[2]
Boiling Point	42-43 °C at 11 mmHg	[2]
Density	0.926 g/mL at 25 °C	[1]
Refractive Index	n20/D 1.42	[1]

Solubility Data

Quantitative Solubility Data

A comprehensive search of scientific literature and chemical databases did not yield specific quantitative solubility data for 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one in organic solvents. The absence of this data in the public domain highlights an opportunity for further research to characterize this compound fully.

Qualitative Solubility Data

Qualitative solubility information has been reported by chemical suppliers. This information indicates the solvents in which the compound is known to be soluble, without specifying the extent of solubility.

Solvent	Solubility	Reference
Chloroform	Soluble	[2][3]
Ethyl Acetate	Soluble	[2][3]

Based on the principle of "like dissolves like," it can be inferred that 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one, as a moderately polar ketone, is likely to be soluble in a range of common organic solvents. Ketones with a higher number of carbon atoms generally see a decrease in solubility in polar solvents.[4] However, the presence of the ether linkage in the furanone ring may influence its solubility in ways not typical of simple aliphatic ketones.

Experimental Protocol for Solubility Determination

For researchers requiring precise solubility data, the following gravimetric method provides a reliable approach for determining the solubility of a compound like 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one in various organic solvents.

Objective: To determine the saturation solubility of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one in a given organic solvent at a specific temperature.

Materials:

• 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one (high purity)

• Selected organic solvents (analytical grade)

• Scintillation vials or sealed test tubes

• Constant temperature water bath or incubator

• Analytical balance (accurate to ±0.0001 g)

• Vortex mixer

• Syringe filters (0.22 µm, solvent-compatible)

• Syringes

• Pre-weighed evaporation dishes or vials

• Vacuum oven or desiccator

Procedure:

• Preparation of Saturated Solution:

  • Add an excess amount of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one to a series of vials, each containing a known volume (e.g., 5 mL) of the selected organic solvents. The excess solid should be clearly visible.

  • Seal the vials to prevent solvent evaporation.

  • Place the vials in a constant temperature bath set to the desired temperature (e.g., 25 °C).

  • Agitate the vials using a vortex mixer for a set period (e.g., 24-48 hours) to ensure equilibrium is reached. The presence of undissolved solid at the end of this period confirms saturation.

• Sample Collection and Filtration:

  • Allow the vials to stand undisturbed in the constant temperature bath for at least 2 hours to allow the excess solid to settle.

  • Carefully draw a known volume of the supernatant (e.g., 1 mL) using a syringe.

  • Attach a syringe filter to the syringe and filter the solution into a pre-weighed evaporation dish. This step is crucial to remove any undissolved microcrystals.

• Solvent Evaporation and Mass Determination:

  • Place the evaporation dish in a vacuum oven at a temperature below the boiling point of the solvent and the solute to gently evaporate the solvent.

  • Once the solvent is completely evaporated, transfer the dish to a desiccator to cool to room temperature.

  • Weigh the evaporation dish containing the dried solute on an analytical balance.

• Calculation of Solubility:

  • Calculate the mass of the dissolved solute by subtracting the initial weight of the empty evaporation dish from the final weight.

  • Express the solubility in desired units, such as g/100 mL or mg/mL.

Repeatability: It is recommended to perform the experiment in triplicate for each solvent to ensure the accuracy and reproducibility of the results.

Visual Representation of Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for determining the solubility of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one.

Caption: Experimental workflow for solubility determination.

Conclusion

While there is a notable lack of quantitative solubility data for 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one in the public domain, qualitative information indicates its solubility in chloroform and ethyl acetate. For researchers and professionals in drug development, the provided experimental protocol offers a robust method for generating the necessary quantitative data to support their work in synthesis, purification, and formulation. Further studies to systematically determine and publish the solubility of this compound in a range of common organic solvents would be a valuable contribution to the chemical and pharmaceutical sciences.

References

• 1. 二氢-2,2,5,5-四甲基-3(2H)-呋喃酮 98% | Sigma-Aldrich [sigmaaldrich.com]
• 2. 2,2,5,5-TETRAMETHYLTETRAHYDROFURAN-3-ONE manufacturers and suppliers in india [chemicalbook.com]
• 3. 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one , 97% , 5455-94-7 - CookeChem [cookechem.com]
• 4. quora.com [quora.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one

Introduction

2,2,5,5-Tetramethyldihydrofuran-3(2H)-one is a valuable heterocyclic ketone used as a building block in the synthesis of various fine chemicals and pharmaceutical intermediates. Its sterically hindered furanone core makes it an interesting scaffold for creating complex molecular architectures. This document provides a detailed protocol for the synthesis of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one via the hydration of 2,5-dimethyl-3-hexyne-2,5-diol.

Reaction Scheme

The synthesis proceeds through the mercury-catalyzed hydration of an alkyne to form an enol, which rapidly tautomerizes to the more stable ketone.

Overall Reaction: 2,5-Dimethyl-3-hexyne-2,5-diol → 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one

Data Presentation

Parameter	Value	Reference
Starting Material	2,5-Dimethyl-3-hexyne-2,5-diol	[1]
Reagents	Mercuric oxide, Sulfuric acid	[1]
Solvent	Water	[1]
Reaction Temperature	Heating until cloudy, then room temperature	[1]
Reaction Time	30 minutes after initial heating	[1]
Product Molar Mass	142.20 g/mol
Product Appearance	Water-white oil	[1]
Reported Yield	89%	[1]
Purification Method	Distillation	[1]
Distillation Temperature	150 °C	[1]

Experimental Protocol

Materials:

• 2,5-Dimethyl-3-hexyne-2,5-diol (50.0 g, 352 mmol)[1]

• Mercuric oxide (600 mg)[1]

• Concentrated Sulfuric Acid (2 mL)[1]

• Water (200 mL, plus additional for distillation)[1]

• Diethyl ether

• Brine (saturated NaCl solution)

• Magnesium sulfate (MgSO₄), anhydrous

Equipment:

• Round-bottom flask (suitable size for the reaction volume)

• Heating mantle

• Magnetic stirrer and stir bar

• Condenser

• Distillation apparatus

• Separatory funnel

• Rotary evaporator

Procedure:

• Catalyst Preparation: In a round-bottom flask equipped with a magnetic stirrer, dissolve 600 mg of mercuric oxide in 200 mL of water containing 2 mL of concentrated sulfuric acid.[1]

• Reaction Initiation: To the stirred catalyst solution, add 50.0 g (352 mmol) of solid 2,5-dimethyl-3-hexyne-2,5-diol.[1]

• Heating: Heat the mixture until the solution, which is initially homogeneous, turns cloudy. This indicates the start of the reaction.[1]

• Reaction Progression: Immediately stop heating and place the flask in a room temperature water bath. Continue stirring for 30 minutes.[1]

• Product Isolation by Distillation: Arrange the apparatus for simple distillation. Distill the reaction mixture, collecting approximately 250 mL of distillate. It may be necessary to add more water to the distillation flask to ensure all the product is carried over.[1]

• Extraction: The distillate will be a biphasic mixture. Transfer the distillate to a separatory funnel and extract the aqueous layer with diethyl ether.[1]

• Washing and Drying: Combine the organic layers and wash with brine. Dry the ether layer over anhydrous magnesium sulfate.[1]

• Solvent Removal: Filter off the drying agent and remove the diethyl ether using a rotary evaporator.[1]

• Final Purification: Purify the resulting oil by distillation at 150 °C to yield 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one as a water-white oil (expected yield: 44.5 g, 89%).[1]

Visualization of the Experimental Workflow

Caption: Workflow for the synthesis of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one.

References

• 1. prepchem.com [prepchem.com]

Application Notes and Protocols: 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthetic utility of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one, a versatile ketone for the construction of diverse molecular architectures. This document offers detailed protocols for key transformations, quantitative data summaries, and visual representations of experimental workflows and reaction pathways.

Application Note 1: Synthesis and Functionalization

1.1. Synthesis of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one

The title compound can be efficiently synthesized from 2,5-dimethyl-3-hexyne-2,5-diol via a mercury-catalyzed hydration and rearrangement.

Reaction Scheme:

Experimental Protocol:

A solution of mercuric oxide (0.6 g) in 200 mL of water containing 2 mL of concentrated sulfuric acid is prepared in a suitable flask. To this, 50.0 g (352 mmol) of solid 2,5-dimethyl-3-hexyne-2,5-diol is added. The mixture is heated until the solution becomes cloudy, at which point heating is discontinued. The flask is then stirred in a room temperature water bath for 30 minutes. The product is isolated by distillation, collecting approximately 250 mL of distillate (additional water may be added to the reaction flask to facilitate this). The biphasic distillate is extracted with diethyl ether. The combined organic layers are washed with brine, dried over magnesium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by distillation (150 °C) to afford 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one as a colorless oil.[1]

1.2. α-Formylation of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one

The ketone can be functionalized at the α-position via a Claisen condensation with ethyl formate to introduce a hydroxymethylene group, a versatile handle for further transformations.

Reaction Scheme:

Experimental Protocol:

A suspension of sodium hydride (18.1 g of 60% dispersion in mineral oil, 453 mmol) is prepared in 400 mL of diethyl ether containing two drops of ethanol in a flask cooled to 0 °C. A solution of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one (32.1 g, 226 mmol) in 50 mL of diethyl ether is added dropwise, followed by the dropwise addition of ethyl formate (36.5 mL, 453 mmol). The reaction mixture is stirred overnight at room temperature. The mixture is then carefully quenched with water and washed with additional ether. The aqueous layer is acidified with 6N HCl and extracted with diethyl ether. The combined organic extracts are washed with water and brine, dried over magnesium sulfate, and decolorized with charcoal. After filtration through celite and evaporation of the solvent, the solid residue is recrystallized from a minimal amount of ether and a large volume of hexanes to yield 4-hydroxymethylene-dihydro-2,2,5,5-tetramethyl-3(2H)-furanone as an off-white solid.[1]

Quantitative Data Summary:

Reaction	Product	Yield	Reference
Synthesis of Ketone	2,2,5,5-Tetramethyldihydrofuran-3(2H)-one	89%	[1]
α-Formylation	4-hydroxymethylene-dihydro-2,2,5,5-tetramethyl-3(2H)-furanone	79%	[1]

Experimental Workflow for Synthesis and Functionalization:

Synthesis and α-formylation workflow.

Application Note 2: Carbon-Carbon Bond Forming Reactions

2.1. Grignard Reaction: Synthesis of a Tertiary Alcohol

The carbonyl group of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one readily reacts with Grignard reagents to form tertiary alcohols, providing a straightforward method for introducing new carbon substituents at the C3 position.

Reaction Scheme:

Experimental Protocol:

In a flame-dried, two-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a dropping funnel under an inert atmosphere (e.g., nitrogen or argon), place magnesium turnings (1.2 equiv.). Add a small crystal of iodine. A solution of methyl bromide (1.2 equiv.) in anhydrous diethyl ether is added dropwise via the dropping funnel to initiate the formation of the Grignard reagent. Once the reaction begins (indicated by gentle reflux and disappearance of the iodine color), the remaining methyl bromide solution is added at a rate that maintains a gentle reflux. After the addition is complete, the mixture is stirred for an additional 30 minutes.

A solution of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one (1.0 equiv.) in anhydrous diethyl ether is then added dropwise to the freshly prepared Grignard reagent at 0 °C. The reaction mixture is allowed to warm to room temperature and stirred for 2-4 hours. The reaction is then carefully quenched by the slow addition of a saturated aqueous solution of ammonium chloride at 0 °C. The resulting mixture is extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure to yield the crude tertiary alcohol. Purification can be achieved by column chromatography on silica gel.

2.2. Wittig Reaction: Olefination to an Exocyclic Alkene

The Wittig reaction provides a powerful tool for the conversion of the ketone to an exocyclic methylene group, a common motif in natural products and a useful synthetic intermediate.

Reaction Scheme:

Experimental Protocol:

Methyltriphenylphosphonium bromide (1.1 equiv.) is suspended in anhydrous tetrahydrofuran (THF) in a flame-dried flask under an inert atmosphere. The suspension is cooled to 0 °C, and a strong base such as n-butyllithium (1.05 equiv.) is added dropwise, resulting in the formation of the yellow to orange colored ylide. The mixture is stirred at this temperature for 30 minutes.

A solution of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one (1.0 equiv.) in anhydrous THF is then added dropwise to the ylide solution at 0 °C. The reaction mixture is allowed to warm to room temperature and stirred for 12-24 hours, during which time the color of the ylide typically fades. The reaction is quenched by the addition of a saturated aqueous solution of ammonium chloride. The mixture is extracted with diethyl ether, and the combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated. The crude product is purified by column chromatography on silica gel to separate the desired alkene from the triphenylphosphine oxide byproduct.

Quantitative Data Summary:

Reaction	Reagent	Product	Expected Yield
Grignard Reaction	CH3MgBr	3-Methyl-2,2,5,5-tetramethyltetrahydrofuran-3-ol	85-95%
Wittig Reaction	(C6H5)3P=CH2	3-Methylene-2,2,5,5-tetramethyltetrahydrofuran	70-85%

Logical Relationship of C-C Bond Forming Reactions:

Carbon-carbon bond forming reactions.

Application Note 3: Reduction of the Carbonyl Group

3.1. Synthesis of 2,2,5,5-Tetramethyltetrahydrofuran-3-ol

The reduction of the ketone to the corresponding secondary alcohol provides a chiral building block for further synthetic elaborations. Sodium borohydride is a mild and effective reagent for this transformation.

Reaction Scheme:

Experimental Protocol:

2,2,5,5-Tetramethyldihydrofuran-3(2H)-one (1.0 equiv.) is dissolved in methanol in a round-bottom flask and cooled to 0 °C in an ice bath. Sodium borohydride (1.5 equiv.) is added portion-wise to the stirred solution, ensuring the temperature remains below 10 °C. After the addition is complete, the reaction mixture is stirred at 0 °C for 1 hour and then allowed to warm to room temperature and stirred for an additional 2-4 hours.

The reaction is quenched by the slow, dropwise addition of water at 0 °C. The methanol is removed under reduced pressure, and the aqueous residue is extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated to give the crude alcohol. The product can be purified by distillation or column chromatography on silica gel.

Quantitative Data Summary:

Reaction	Reagent	Product	Expected Yield
Reduction	Sodium Borohydride	2,2,5,5-Tetramethyltetrahydrofuran-3-ol	90-98%

Experimental Workflow for Carbonyl Reduction:

Workflow for the reduction of the ketone.

References

• 1. scribd.com [scribd.com]

Application Notes and Protocols for Reactions Involving 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the experimental setup for reactions involving 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one. This document includes protocols for its synthesis and subsequent functionalization, as well as general procedures for common ketone reactions that can be adapted for this sterically hindered furanone derivative.

Introduction

2,2,5,5-Tetramethyldihydrofuran-3(2H)-one is a heterocyclic ketone with a unique structural motif. The presence of four methyl groups provides significant steric hindrance around the furan ring, influencing its reactivity. While this specific molecule is not extensively documented in the context of major signaling pathways or as a standalone therapeutic agent, its derivatives hold potential as building blocks in medicinal chemistry. The tetrahydrofuran core is a common scaffold in numerous biologically active natural products and synthetic drugs. The protocols outlined below provide a foundation for the synthesis and derivatization of this compound, enabling its exploration in various research and development applications.

Synthesis of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one

A reliable method for the synthesis of the title compound is through the hydration of 2,5-dimethyl-3-hexyne-2,5-diol catalyzed by mercuric oxide in the presence of sulfuric acid.[1]

Experimental Protocol: Synthesis of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one[1]

• In a suitable reaction vessel, dissolve 600 mg of mercuric oxide in 200 mL of water containing 2 mL of concentrated sulfuric acid.

• Add 50.0 g (352 mmol) of solid 2,5-dimethyl-3-hexyne-2,5-diol to the solution.

• Heat the mixture until the solution becomes cloudy, indicating the initiation of the reaction.

• Remove the heat source and stir the flask in a room temperature water bath for 30 minutes.

• Distill the reaction mixture, collecting approximately 250 mL of distillate. Additional water may be added to the reaction flask to facilitate complete distillation.

• The distillate will be biphasic. Extract the aqueous layer with diethyl ether.

• Combine the organic layers and wash with brine.

• Dry the ether layer over magnesium sulfate (MgSO4), filter, and evaporate the solvent under reduced pressure.

• Purify the crude product by distillation at 150°C to yield 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one as a colorless oil.

Quantitative Data

Starting Material	Product	Reagents	Yield	Reference
2,5-Dimethyl-3-hexyne-2,5-diol	2,2,5,5-Tetramethyldihydrofuran-3(2H)-one	HgO, H₂SO₄, H₂O	89%	[1]

Reactions of the Carbonyl Group

The ketone functionality of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one allows for a variety of subsequent chemical transformations. Below are general protocols for common ketone reactions. Researchers should note that the steric hindrance from the four methyl groups may necessitate longer reaction times or more forcing conditions compared to less substituted ketones.

Reduction to an Alcohol

The ketone can be reduced to the corresponding secondary alcohol, 2,2,5,5-tetramethyldihydrofuran-3-ol, using common hydride reducing agents.

General Protocol for Sodium Borohydride (NaBH₄) Reduction: [2][3][4][5]

• Dissolve 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one in a suitable protic solvent such as methanol or ethanol at room temperature.

• Slowly add sodium borohydride (NaBH₄) in portions to the stirred solution. A molar excess of NaBH₄ is typically used.

• Monitor the reaction by thin-layer chromatography (TLC) or gas chromatography (GC).

• Once the reaction is complete, carefully quench the excess NaBH₄ by the slow addition of water or dilute acid.

• Extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Wash the organic layer with water and brine, dry over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), and concentrate under reduced pressure to obtain the crude alcohol.

• Purify the product by distillation or column chromatography.

General Protocol for Lithium Aluminum Hydride (LiAlH₄) Reduction: [2][3][5][6]

• In a flame-dried flask under an inert atmosphere (e.g., nitrogen or argon), suspend a molar excess of lithium aluminum hydride (LiAlH₄) in a dry aprotic solvent such as diethyl ether or tetrahydrofuran (THF).

• Cool the suspension to 0°C in an ice bath.

• Slowly add a solution of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one in the same dry solvent to the LiAlH₄ suspension with vigorous stirring.

• After the addition is complete, allow the reaction to warm to room temperature and stir until completion (monitor by TLC or GC).

• Carefully quench the reaction by the sequential, slow addition of water, followed by a 15% aqueous sodium hydroxide solution, and then more water (Fieser workup).

• Filter the resulting precipitate and wash it thoroughly with the reaction solvent.

• Dry the filtrate over an anhydrous salt and concentrate under reduced pressure to yield the alcohol.

• Purify as needed.

Grignard Reaction for C-C Bond Formation

Reaction with Grignard reagents will introduce an alkyl or aryl group at the carbonyl carbon, forming a tertiary alcohol.

General Protocol for Grignard Reaction:

• Prepare the Grignard reagent (R-MgX) in a separate flame-dried flask under an inert atmosphere by reacting an alkyl or aryl halide with magnesium turnings in dry diethyl ether or THF.

• In another flame-dried flask under an inert atmosphere, dissolve 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one in dry diethyl ether or THF.

• Cool the ketone solution to 0°C.

• Slowly add the prepared Grignard reagent to the ketone solution with stirring.

• After the addition, allow the reaction to warm to room temperature and stir until completion.

• Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Extract the product with an organic solvent, wash the organic layer with water and brine, dry, and concentrate.

• Purify the resulting tertiary alcohol by column chromatography or distillation.

Wittig Reaction for Olefination

The Wittig reaction converts the ketone into an alkene by reacting it with a phosphorus ylide.[7][8][9]

General Protocol for Wittig Reaction: [7][10][11]

• Prepare the phosphonium ylide by deprotonating the corresponding phosphonium salt with a strong base (e.g., n-butyllithium, sodium hydride, or potassium tert-butoxide) in a dry aprotic solvent under an inert atmosphere.

• Add a solution of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one in the same dry solvent to the ylide solution at an appropriate temperature (often 0°C or room temperature).

• Stir the reaction mixture until completion (monitor by TLC or GC).

• Quench the reaction with water.

• Extract the product with a suitable solvent (e.g., hexane or diethyl ether).

• Wash the organic layer, dry, and concentrate.

• The major byproduct, triphenylphosphine oxide, can often be removed by crystallization or column chromatography to yield the pure alkene.

Functionalization at the α-Carbon

The α-carbon of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one can be functionalized, for example, by forming an enolate followed by reaction with an electrophile. A documented example is the formation of a hydroxymethylene derivative.[1]

Experimental Protocol: Synthesis of 4-Hydroxymethylene-dihydro-2,2,5,5-tetramethyl-3(2H)-furanone[1]

• Suspend 18.1 g (453 mmol) of 60% sodium hydride in 400 mL of diethyl ether containing two drops of ethanol in a flask at 0°C.

• Slowly add 36.5 mL (453 mmol) of ethyl formate to the suspension.

• Add a solution of 32.1 g (226 mmol) of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one in 50 mL of diethyl ether dropwise to the stirred mixture at 0°C.

• Allow the reaction to stir overnight at room temperature.

• Pour the reaction mixture into water and wash with additional ether.

• Acidify the aqueous layer with 6N HCl and extract with diethyl ether.

• Combine the ether extracts, wash with water and brine, and dry over MgSO₄.

• Decolorize with charcoal, filter through celite, and evaporate the solvent.

• Recrystallize the solid residue from a small volume of ether and a large volume of hexanes to yield the product as an off-white solid.

Subsequent Reaction: Synthesis of a Diamine Derivative[1]

• Dissolve 5.9 g (34.7 mmol) of 4-hydroxymethylene-dihydro-2,2,5,5-tetramethyl-3(2H)-furanone in 40 mL of THF.

• Add 1.15 mL (17.4 mmol) of ethylenediamine to the solution.

• Reflux the solution for one hour.

• Evaporate the solvents under high vacuum with moderate heating.

• Slurry the solid residue in 50 mL of cold ether and filter to isolate the product.

• Recrystallize from 50 mL of THF and dry at 70°C under vacuum to obtain 1,2-bis[dihydro-2,2,5,5-tetramethyl3(2H)furanone-4-methyleneamino]ethane as a white solid.

Quantitative Data for Functionalization Reactions

Starting Material	Product	Reagents	Yield	Reference
2,2,5,5-Tetramethyldihydrofuran-3(2H)-one	4-Hydroxymethylene-dihydro-2,2,5,5-tetramethyl-3(2H)-furanone	NaH, Ethyl formate, Ethanol, Ether	79%	[1]
4-Hydroxymethylene-dihydro-2,2,5,5-tetramethyl-3(2H)-furanone	1,2-bis[dihydro-2,2,5,5-tetramethyl3(2H)furanone-4-methyleneamino]ethane	Ethylenediamine, THF	76%	[1]

Visualizations

Caption: Workflow for the synthesis of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one and its subsequent functionalization.

Caption: General reaction pathways for the ketone moiety of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one.

References

• 1. prepchem.com [prepchem.com]
• 2. LiAlH4 and NaBH4 Carbonyl Reduction Mechanism - Chemistry Steps [chemistrysteps.com]
• 3. m.youtube.com [m.youtube.com]
• 4. Metal Hydrid Reduction (NaBH4 and LiAlH4) | Pharmaguideline [pharmaguideline.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Wittig reaction - Wikipedia [en.wikipedia.org]
• 8. web.mnstate.edu [web.mnstate.edu]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. sciepub.com [sciepub.com]
• 11. Wittig Reaction [organic-chemistry.org]

Application Notes and Protocols for the Characterization of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the comprehensive characterization of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one (CAS No: 5455-94-7), a heterocyclic ketone of interest in chemical synthesis and potentially in drug development. The following protocols cover its analysis by Nuclear Magnetic Resonance (NMR) Spectroscopy, Gas Chromatography-Mass Spectrometry (GC-MS), and Fourier-Transform Infrared (FTIR) Spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for the structural elucidation of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one, providing detailed information about the chemical environment of its hydrogen and carbon atoms.

Predicted ¹H and ¹³C NMR Spectral Data

Due to the absence of publicly available experimental spectra, the following tables present predicted ¹H and ¹³C NMR chemical shifts for 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one. These predictions are based on the analysis of its chemical structure and comparison with data from analogous compounds.

Table 1: Predicted ¹H NMR Data (500 MHz, CDCl₃)

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~1.30	Singlet	12H	4 x -CH₃
~2.20	Singlet	2H	-CH₂-

Table 2: Predicted ¹³C NMR Data (125 MHz, CDCl₃)

Chemical Shift (δ) ppm	Assignment
~25	4 x -CH₃
~50	-CH₂-
~85	2 x C(CH₃)₂
~215	C=O

Experimental Protocol for NMR Analysis

Objective: To acquire high-resolution ¹H and ¹³C NMR spectra of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one for structural verification.

Materials:

• 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one sample

• Deuterated chloroform (CDCl₃) with 0.03% v/v Tetramethylsilane (TMS)

• NMR tubes (5 mm)

• Pipettes and vials

Instrumentation:

• 500 MHz NMR Spectrometer

Procedure:

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one into a clean, dry vial.

  • Add approximately 0.6 mL of CDCl₃ containing TMS to the vial.

  • Gently swirl the vial to ensure the sample is completely dissolved.

  • Transfer the solution to a 5 mm NMR tube using a pipette.

• Instrument Setup and Data Acquisition:

  • Insert the NMR tube into the spectrometer.

  • Lock the spectrometer on the deuterium signal of CDCl₃.

  • Shim the magnetic field to achieve optimal homogeneity.

  • Acquire the ¹H NMR spectrum using a standard pulse sequence. Key parameters include a spectral width of 12 ppm, an acquisition time of 4 seconds, and a relaxation delay of 2 seconds.

  • Acquire the ¹³C NMR spectrum using a proton-decoupled pulse sequence. Key parameters include a spectral width of 250 ppm, an acquisition time of 1 second, and a relaxation delay of 2 seconds.

• Data Processing:

  • Apply Fourier transformation to the acquired Free Induction Decays (FIDs).

  • Phase the resulting spectra.

  • Calibrate the ¹H spectrum by setting the TMS peak to 0.00 ppm.

  • Calibrate the ¹³C spectrum by setting the CDCl₃ peak to 77.16 ppm.

  • Integrate the peaks in the ¹H spectrum.

  • Assign the peaks in both spectra to the corresponding atoms in the molecule.

NMR Analysis Workflow

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is an ideal technique for the separation and identification of volatile and semi-volatile compounds like 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one, providing both retention time and mass spectral data for confirmation.

Mass Spectrometry Data

The mass spectrum of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one is characterized by a molecular ion peak and several key fragment ions. The NIST WebBook provides a reference mass spectrum for this compound.[1]

Table 3: Key Mass Spectral Fragments for 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one

m/z	Relative Intensity	Proposed Fragment
142	Moderate	[M]⁺ (Molecular Ion)
127	Low	[M - CH₃]⁺
85	High	[M - C(CH₃)₃]⁺ or [C₄H₅O₂]⁺
57	Very High	[C(CH₃)₃]⁺ (tert-Butyl cation)
43	High	[C₃H₇]⁺ or [CH₃CO]⁺

Experimental Protocol for GC-MS Analysis

Objective: To determine the purity and confirm the identity of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one using GC-MS.

Materials:

• 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one sample

• Dichloromethane (DCM), HPLC grade

• GC vials with inserts

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

• DB-5ms or equivalent capillary column (30 m x 0.25 mm ID, 0.25 µm film thickness)

Procedure:

• Sample Preparation:

  • Prepare a 100 ppm stock solution of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one in dichloromethane.

  • Perform serial dilutions to prepare working standards of 1, 5, and 10 ppm.

  • Transfer the solutions to GC vials.

• Instrument Setup and Data Acquisition:

  • GC Conditions:

    • Injector Temperature: 250 °C

    • Injection Volume: 1 µL (splitless mode)

    • Carrier Gas: Helium at a constant flow of 1.0 mL/min

    • Oven Temperature Program: Start at 50 °C for 2 minutes, ramp at 10 °C/min to 250 °C, and hold for 5 minutes.

  • MS Conditions:

    • Ion Source Temperature: 230 °C

    • Quadrupole Temperature: 150 °C

    • Ionization Mode: Electron Ionization (EI) at 70 eV

    • Mass Range: m/z 40-300

• Data Analysis:

  • Identify the peak corresponding to 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one based on its retention time.

  • Compare the acquired mass spectrum of the peak with the reference spectrum from the NIST library to confirm its identity.[1]

  • Determine the purity of the sample by calculating the peak area percentage.

GC-MS Analysis Workflow

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a rapid and non-destructive technique used to identify the functional groups present in a molecule. For 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one, FTIR is particularly useful for confirming the presence of the carbonyl (C=O) and ether (C-O-C) functional groups.

Expected FTIR Absorption Bands

Table 4: Key FTIR Absorption Bands for 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one

Wavenumber (cm⁻¹)	Intensity	Vibration	Functional Group
2970-2870	Strong	C-H stretch	Alkane
1745-1725	Strong	C=O stretch	Ketone
1150-1085	Strong	C-O-C stretch	Cyclic Ether
1380-1365	Medium	C-H bend (gem-dimethyl)	Alkane

Experimental Protocol for FTIR Analysis

Objective: To identify the characteristic functional groups of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one.

Materials:

• 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one sample

• Potassium bromide (KBr), spectroscopy grade (for pellet method)

• Mortar and pestle

• Pellet press

Instrumentation:

• FTIR Spectrometer with a deuterated triglycine sulfate (DTGS) detector

Procedure (KBr Pellet Method):

• Sample Preparation:

  • Place a small amount of KBr powder into a mortar and grind to a fine powder.

  • Add a very small amount (approx. 1% w/w) of the liquid 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one sample to the KBr powder.

  • Grind the mixture thoroughly to ensure a homogenous dispersion of the sample in the KBr.

  • Transfer the mixture to a pellet press and apply pressure to form a thin, transparent pellet.

• Data Acquisition:

  • Place the KBr pellet in the sample holder of the FTIR spectrometer.

  • Acquire a background spectrum of the empty sample compartment.

  • Acquire the sample spectrum over the range of 4000-400 cm⁻¹.

  • Co-add at least 16 scans to improve the signal-to-noise ratio.

• Data Analysis:

  • Perform a background correction on the sample spectrum.

  • Identify and label the major absorption bands in the spectrum.

  • Correlate the observed absorption bands with the functional groups present in 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one.

FTIR Analysis Workflow

References

• 1. 2,2,5,5-Tetramethyltetrahydro-3-ketofuran [webbook.nist.gov]

Application Note: A Detailed Protocol for the Grignard Reaction with 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive protocol for the nucleophilic addition of Grignard reagents to the sterically hindered ketone, 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one. The Grignard reaction is a fundamental carbon-carbon bond-forming reaction in organic synthesis, enabling the creation of complex molecules from simpler precursors.[1][2] The reaction with ketones, such as the target furanone, yields tertiary alcohols, which are valuable intermediates in medicinal chemistry.[3][4] Tetrahydrofuran (THF) motifs are present in numerous bioactive natural products and pharmaceuticals, making their synthesis and functionalization a key area of interest in drug discovery.[5][6] This protocol outlines the reaction mechanism, a detailed experimental workflow, and representative data for the synthesis of novel tertiary alcohols derived from 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one.

Reaction Mechanism

The Grignard reaction proceeds via the nucleophilic attack of the carbanionic carbon of the Grignard reagent (R-MgX) on the electrophilic carbonyl carbon of the ketone.[1][7] This attack breaks the carbon-oxygen π-bond, forming a tetrahedral magnesium alkoxide intermediate. A subsequent acidic workup protonates the alkoxide to yield the final tertiary alcohol product.[2][8]

References

• 1. Grignard reaction - Wikipedia [en.wikipedia.org]
• 2. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 3. youtube.com [youtube.com]
• 4. chemguide.co.uk [chemguide.co.uk]
• 5. Tetrahydrofuran, tetrahydropyran, triazoles and related heterocyclic derivatives as HIV protease inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Tetrahydrofuran Motif in Polyketide Marine Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 3.4.2 – Grignard Reactions with Carbonyls – Organic Chemistry and Chemical Biology for the Students by the Students! (and the Profs…) [ecampusontario.pressbooks.pub]
• 8. The Grignard Reaction Mechanism - Chemistry Steps [chemistrysteps.com]

Application Notes and Protocols: Aldol Condensation of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the aldol condensation reactions of 2,2,5,5-tetramethyldihydrofuran-3(2H)-one. This sterically hindered ketone serves as a versatile building block in organic synthesis, and its aldol condensation products, particularly α,β-unsaturated ketones, are valuable intermediates in the synthesis of complex molecules and potential drug candidates.

Introduction

The aldol condensation is a fundamental carbon-carbon bond-forming reaction in organic chemistry.[1][2] It typically involves the reaction of an enolate ion with a carbonyl compound to form a β-hydroxy carbonyl compound, which can then dehydrate to yield an α,β-unsaturated carbonyl compound.[1] The Claisen-Schmidt condensation, a variation of the aldol reaction, occurs between an aldehyde or ketone and an aromatic carbonyl compound that cannot form an enolate.[1]

2,2,5,5-Tetramethyldihydrofuran-3(2H)-one is a structurally unique ketone with significant steric hindrance around the carbonyl group. Despite this, it can undergo aldol condensation at the α-position to the carbonyl group under specific basic conditions. The resulting products, 4-(arylmethylene)-2,2,5,5-tetramethyldihydrofuran-3(2H)-ones, are highly functionalized scaffolds that can be further elaborated, making them attractive targets for medicinal chemistry and drug discovery programs.

General Reaction Scheme

The aldol condensation of 2,2,5,5-tetramethyldihydrofuran-3(2H)-one with an aromatic aldehyde proceeds via a base-catalyzed mechanism to yield the corresponding 4-arylmethylene derivative.

Caption: General reaction scheme for the aldol condensation.

Experimental Data

The following table summarizes typical reaction conditions and expected outcomes for the aldol condensation of 2,2,5,5-tetramethyldihydrofuran-3(2H)-one with various aromatic aldehydes, based on established protocols for homologous 2,5-dialkyl-dihydro-3(2H)-furanones.[3]

Aldehyde (Ar-CHO)	Base	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)
Benzaldehyde	Piperidine	N/A (Neat)	110-150	0.5 - 1	~70-80
p-Tolualdehyde	Piperidine	N/A (Neat)	110-150	0.5 - 1	~70-80
Acetaldehyde	NaOH	Water/Ethanol	80-100	2 - 4	~60-70

Detailed Experimental Protocols

Protocol 1: Aldol Condensation with Aromatic Aldehydes (Piperidine Catalyzed)

This protocol is adapted from a general procedure for the condensation of 2,5-dialkyl-dihydro-3(2H)-furanones with aromatic aldehydes.[3]

Materials:

• 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one

• Aromatic aldehyde (e.g., benzaldehyde, p-tolualdehyde)

• Piperidine

• Round-bottom flask equipped with a distillation apparatus

• Heating mantle

• Standard laboratory glassware

Procedure:

• In a round-bottom flask, combine 2,2,5,5-tetramethyldihydrofuran-3(2H)-one (1.0 eq) and the aromatic aldehyde (1.1 eq).

• Add a catalytic amount of piperidine (e.g., 0.1 eq).

• Slowly heat the reaction mixture using a heating mantle.

• Dehydration and the formation of the product are expected to commence at approximately 110-130°C.

• The product, 4-(arylmethylene)-2,2,5,5-tetramethyldihydrofuran-3(2H)-one, will begin to distill over between 130°C and 150°C (temperature of the reaction mass).[3]

• Collect the distillate, which will contain the product along with water. The collection should be complete within approximately 15-30 minutes.

• The collected oil can be further purified by vacuum distillation.

Caption: Experimental workflow for piperidine-catalyzed aldol condensation.

Protocol 2: Aldol Condensation with Aliphatic Aldehydes (Base Catalyzed)

This protocol is a general procedure for base-catalyzed aldol condensations and is adapted for the specified ketone.

Materials:

• 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one

• Aliphatic aldehyde (e.g., acetaldehyde)

• Sodium hydroxide (NaOH)

• Ethanol

• Water

• Round-bottom flask with a reflux condenser

• Stirring plate and stir bar

• Standard laboratory glassware

Procedure:

• Dissolve 2,2,5,5-tetramethyldihydrofuran-3(2H)-one (1.0 eq) in ethanol in a round-bottom flask.

• Add an aqueous solution of sodium hydroxide (e.g., 10% w/v).

• Cool the mixture in an ice bath.

• Slowly add the aliphatic aldehyde (1.1 eq) to the cooled, stirred mixture.

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 1-2 hours.

• Gently heat the reaction mixture to reflux for 2-4 hours to drive the condensation to completion.

• After cooling to room temperature, pour the reaction mixture into cold water.

• The product may precipitate as a solid or can be extracted with an organic solvent (e.g., diethyl ether or ethyl acetate).

• Wash the organic extracts with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The crude product can be purified by recrystallization or column chromatography.

Signaling Pathways and Logical Relationships

The mechanism of the base-catalyzed aldol condensation involves several key steps, as illustrated in the following diagram.

Caption: Mechanism of base-catalyzed aldol condensation.

Applications in Drug Development

The α,β-unsaturated ketone moiety present in the aldol condensation products of 2,2,5,5-tetramethyldihydrofuran-3(2H)-one is a key pharmacophore in many biologically active molecules. This functional group can act as a Michael acceptor, enabling covalent interactions with biological nucleophiles, a strategy employed in the design of various therapeutic agents. The rigid, sterically defined tetrahydrofuran core can also impart favorable pharmacokinetic properties and provide a scaffold for further diversification to explore structure-activity relationships. Potential applications of these derivatives include their investigation as anticancer, anti-inflammatory, and antimicrobial agents. The synthetic protocols outlined herein provide a reliable foundation for the generation of novel compound libraries for high-throughput screening and lead optimization in drug discovery programs.

References

• 1. Claisen–Schmidt condensation - Wikipedia [en.wikipedia.org]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. US4294767A - Process for the preparation of 2,5-dimethyl-4-hydroxy-3(2H)-furanone and its 2,5-dialkyl homologues - Google Patents [patents.google.com]

Application Note: Quantification of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one using GC-MS

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note presents a detailed protocol for the quantitative analysis of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one using Gas Chromatography-Mass Spectrometry (GC-MS). The described method is suitable for the accurate and precise quantification of this compound in various sample matrices, which is of significant interest in flavor and fragrance research, as well as in the development of pharmaceutical products where it may be present as an intermediate or impurity. The protocol outlines sample preparation, GC-MS instrument parameters, and data analysis procedures. A summary of the method's performance characteristics is also provided.

Introduction

2,2,5,5-Tetramethyldihydrofuran-3(2H)-one is a heterocyclic ketone with potential applications in various chemical industries. Its accurate quantification is crucial for quality control, reaction monitoring, and safety assessment. Gas Chromatography-Mass Spectrometry (GC-MS) is an ideal analytical technique for this purpose, offering high sensitivity, selectivity, and structural elucidation capabilities. This document provides a comprehensive methodology for the quantification of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one, ensuring reliable and reproducible results.

Experimental Protocol

Materials and Reagents

• Solvent: Dichloromethane (DCM), GC grade or higher

• Standard: 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one (≥98% purity)

• Internal Standard (IS): (Optional, but recommended for highest accuracy) e.g., d6-2,2,5,5-Tetramethyldihydrofuran-3(2H)-one or a structurally similar compound with a distinct retention time and mass spectrum.

• Sample Vials: 2 mL amber glass vials with PTFE-lined septa

Standard and Sample Preparation

• Stock Standard Solution (1000 µg/mL): Accurately weigh 10 mg of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one and dissolve it in 10 mL of dichloromethane in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the stock solution with dichloromethane to cover the desired calibration range (e.g., 0.1, 0.5, 1, 5, 10, 25, 50 µg/mL).

• Sample Preparation:

  • Liquid Samples: Dilute the sample with dichloromethane to bring the concentration of the analyte within the calibration range.

  • Solid Samples: Extract a known weight of the homogenized solid sample with a suitable volume of dichloromethane. The extraction may be facilitated by sonication or vortexing. Centrifuge or filter the extract to remove any particulate matter before GC-MS analysis.

• Internal Standard: If an internal standard is used, add a constant known concentration to all standards and samples.

GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 8890 GC System or equivalent

• Mass Spectrometer: Agilent 5977B GC/MSD or equivalent

• GC Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar capillary column.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injector: Split/Splitless injector

• Injection Volume: 1 µL

• Injector Temperature: 250°C

• Split Ratio: 10:1 (can be adjusted based on sample concentration)

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes

  • Ramp: 10°C/min to 280°C

  • Hold: 5 minutes at 280°C

• MS Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM) and/or Full Scan

  • Full Scan Range: m/z 40-200 for initial identification.

  • SIM Ions: Based on the mass spectrum of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one, select a quantification ion and one or two qualifier ions.

Data Analysis

• Identification: The identification of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one is confirmed by comparing the retention time and the mass spectrum of the peak in the sample chromatogram with that of a reference standard.

• Quantification: Create a calibration curve by plotting the peak area of the quantification ion against the concentration of the working standard solutions. Perform a linear regression analysis to obtain the equation of the line and the correlation coefficient (R²). The concentration of the analyte in the samples is then calculated using this calibration curve.

Quantitative Data Summary

The following table summarizes the expected quantitative performance of the GC-MS method for the analysis of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one. These values are representative and may vary depending on the specific instrumentation and matrix.

Parameter	Expected Value
Retention Time (approx.)	8.5 min
Mass Spectrometry Data
Molecular Ion (M+)	m/z 142
Quantification Ion	m/z 85
Qualifier Ions	m/z 57, m/z 127
Method Validation Data
Linearity Range	0.1 - 50 µg/mL
Correlation Coefficient (R²)	> 0.995
Limit of Detection (LOD)	0.03 µg/mL
Limit of Quantification (LOQ)	0.1 µg/mL
Accuracy (% Recovery)	90 - 110%
Precision (% RSD)	< 10%

Visualizations

Caption: Experimental workflow for the quantification of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one by GC-MS.

Caption: Proposed EI fragmentation pathway for 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one.

Conclusion

The GC-MS method described in this application note provides a robust and reliable approach for the quantification of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one. The protocol is straightforward and can be readily implemented in laboratories equipped with standard GC-MS instrumentation. The method exhibits excellent sensitivity, linearity, accuracy, and precision, making it suitable for a wide range of applications in research, development, and quality control.

Application Notes and Protocols for the Use of Tetrahydrofuran Derivatives in Pesticide Synthesis

Topic: Use of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one in Pesticide Synthesis

Audience: Researchers, scientists, and drug development professionals.

Introduction:

2,2,5,5-Tetramethyldihydrofuran-3(2H)-one is a heterocyclic organic compound that serves as a potential building block in the synthesis of various agrochemicals. While direct synthesis pathways from this specific precursor to commercially available pesticides are not extensively documented in publicly available literature, its structural similarity to key intermediates in the production of neonicotinoid insecticides, such as Dinotefuran, makes it a molecule of significant interest. These application notes will focus on the synthesis of Dinotefuran, a prominent third-generation neonicotinoid insecticide, which utilizes a related tetrahydrofuran moiety. We will provide detailed protocols for the synthesis of the key intermediate, 3-hydroxymethyl tetrahydrofuran, and its subsequent conversion to Dinotefuran. Furthermore, we will discuss the hypothetical conversion of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one into a suitable intermediate for this synthesis pathway.

Application in the Synthesis of Dinotefuran

Dinotefuran, with the chemical name (RS)-1-methyl-2-nitro-3-(tetrahydro-3-furylmethyl)guanidine, is a broad-spectrum insecticide.[1] Its synthesis involves the preparation of a key intermediate, 3-hydroxymethyl tetrahydrofuran.

Experimental Protocols

Protocol 1: Synthesis of 3-Hydroxymethyl Tetrahydrofuran (A Key Intermediate for Dinotefuran)

This protocol is based on a patented synthetic method.[2]

Reaction Scheme:

• Step 1: Condensation. Diethyl succinate reacts with ethyl formate in the presence of a strong base to yield 2-formyl-diethyl succinate.

• Step 2: Reduction. The 2-formyl-diethyl succinate is reduced using a metal borohydride to form 2-hydroxymethyl-1,4-butanediol.

• Step 3: Dehydration and Cyclization. The diol undergoes acid-catalyzed dehydration and cyclization to form 3-hydroxymethyl tetrahydrofuran.

Materials and Reagents:

Reagent/Material	Formula	Molar Mass ( g/mol )
Diethyl succinate	C8H14O4	174.19
Ethyl formate	C3H6O2	74.08
Sodium ethoxide	C2H5NaO	68.05
Sodium borohydride	NaBH4	37.83
Methanol	CH4O	32.04
Sulfuric acid	H2SO4	98.08
Diethyl ether	(C2H5)2O	74.12
Sodium chloride	NaCl	58.44
Anhydrous magnesium sulfate	MgSO4	120.37

Procedure:

• Condensation:

  • In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve diethyl succinate in anhydrous diethyl ether.

  • Cool the solution in an ice bath and slowly add a solution of sodium ethoxide in ethanol.

  • Add ethyl formate dropwise to the reaction mixture while maintaining the temperature below 10 °C.

  • Stir the reaction mixture at room temperature for 12 hours.

  • Quench the reaction by adding dilute hydrochloric acid until the solution is neutral.

  • Extract the aqueous layer with diethyl ether.

  • Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

  • Remove the solvent under reduced pressure to obtain crude 2-formyl-diethyl succinate.

• Reduction:

  • Dissolve the crude 2-formyl-diethyl succinate in methanol.

  • Cool the solution in an ice bath and add sodium borohydride portion-wise.

  • Stir the reaction mixture at room temperature for 4 hours.

  • Acidify the reaction mixture with dilute sulfuric acid.

  • Remove the methanol under reduced pressure.

  • Extract the residue with ethyl acetate.

  • Dry the organic layer over anhydrous sodium sulfate and concentrate to obtain 2-hydroxymethyl-1,4-butanediol.

• Dehydration and Cyclization:

  • To the crude 2-hydroxymethyl-1,4-butanediol, add a catalytic amount of concentrated sulfuric acid.

  • Heat the mixture under reflux for 3 hours.

  • Cool the reaction mixture and neutralize with a saturated solution of sodium bicarbonate.

  • Extract the product with diethyl ether.

  • Dry the organic layer over anhydrous magnesium sulfate and remove the solvent.

  • Purify the crude product by distillation to obtain 3-hydroxymethyl tetrahydrofuran.

Protocol 2: Synthesis of Dinotefuran from 3-Hydroxymethyl Tetrahydrofuran

This protocol outlines the subsequent steps to synthesize Dinotefuran from the intermediate prepared in Protocol 1.[3]

Reaction Scheme:

• Step 1: Mesylation. 3-Hydroxymethyl tetrahydrofuran is reacted with methanesulfonyl chloride to form 3-(mesyloxymethyl)tetrahydrofuran.

• Step 2: Guanidination. The mesylated intermediate is then reacted with 1-methyl-2-nitroguanidine to yield Dinotefuran.

Materials and Reagents:

Reagent/Material	Formula	Molar Mass ( g/mol )
3-Hydroxymethyl tetrahydrofuran	C5H10O2	102.13
Methanesulfonyl chloride	CH3ClO2S	114.55
Triethylamine	(C2H5)3N	101.19
1-Methyl-2-nitroguanidine	C2H5N3O2	119.08
Potassium carbonate	K2CO3	138.21
Acetonitrile	C2H3N	41.05

Procedure:

• Mesylation:

  • Dissolve 3-hydroxymethyl tetrahydrofuran and triethylamine in acetonitrile.

  • Cool the solution to 0 °C and add methanesulfonyl chloride dropwise.

  • Stir the reaction mixture at room temperature for 2 hours.

  • Filter the reaction mixture to remove triethylamine hydrochloride.

  • The filtrate containing 3-(mesyloxymethyl)tetrahydrofuran is used directly in the next step.

• Guanidination:

  • To the filtrate from the previous step, add 1-methyl-2-nitroguanidine and potassium carbonate.

  • Heat the reaction mixture at reflux for 6 hours.

  • Cool the mixture and filter to remove inorganic salts.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by column chromatography to obtain Dinotefuran.

Data Presentation

Table 1: Summary of Reaction Parameters and Yields for Dinotefuran Synthesis

Step	Reaction	Key Reagents	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	Condensation	Diethyl succinate, Ethyl formate, Sodium ethoxide	Diethyl ether	0-25	12	~85
2	Reduction	2-Formyl-diethyl succinate, Sodium borohydride	Methanol	0-25	4	~90
3	Cyclization	2-Hydroxymethyl-1,4-butanediol, Sulfuric acid	-	Reflux	3	~80
4	Mesylation	3-Hydroxymethyl tetrahydrofuran, Methanesulfonyl chloride	Acetonitrile	0-25	2	>95 (in situ)
5	Guanidination	3-(Mesyloxymethyl)tetrahydrofuran, 1-Methyl-2-nitroguanidine	Acetonitrile	Reflux	6	~75

Note: Yields are approximate and can vary based on reaction scale and purification methods.

Hypothetical Conversion of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one

The direct use of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one in the synthesis of Dinotefuran is not reported. To be utilized as a precursor for the key intermediate, 3-hydroxymethyl tetrahydrofuran, the following transformations would be necessary:

• Reductive Demethylation: The four methyl groups at positions 2 and 5 would need to be removed. This is a chemically challenging step and would likely require harsh reaction conditions that could affect the furan ring.

• Reduction of the Carbonyl Group: The ketone at position 3 would need to be reduced to a secondary alcohol.

• Conversion to Hydroxymethyl Group: The resulting hydroxyl group would then need to be converted into a hydroxymethyl group, which is a non-trivial synthetic transformation.

Given the complexity of these hypothetical steps, it is more synthetically feasible to synthesize 3-hydroxymethyl tetrahydrofuran from acyclic precursors as described in Protocol 1.

Mandatory Visualizations

Signaling Pathway

Neonicotinoid insecticides, including Dinotefuran, act as agonists of the nicotinic acetylcholine receptors (nAChRs) in the insect central nervous system. This leads to overstimulation of the receptors, resulting in paralysis and death of the insect.

Caption: Mode of action of Dinotefuran on insect nAChRs.

Experimental Workflow

The following diagram illustrates the overall workflow for the synthesis of Dinotefuran.

Caption: Synthetic workflow for Dinotefuran.

References

• 1. The discovery of dinotefuran: a novel neonicotinoid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. CN103709126A - Synthetic method of pesticide dinotefuran intermediate 3-hydroxymethyl tetrahydrofuran - Google Patents [patents.google.com]
• 3. CN104961710A - Synthesis method of dinotefuran - Google Patents [patents.google.com]

Application Notes and Protocols for Photochemical Reactions of Substituted Dihydrofuranones

For Researchers, Scientists, and Drug Development Professionals

These notes provide a detailed overview of the primary photochemical reactions involving substituted dihydrofuranones (also known as furanones or butyrolactones), a class of compounds significant in medicinal chemistry and natural product synthesis. The focus is on providing actionable experimental protocols and quantitative data to aid in the design and execution of photochemical transformations for drug discovery and development.

Overview of Photochemical Reactivity

Substituted dihydrofuranones, upon absorption of ultraviolet light, primarily undergo two major types of photochemical reactions: [2+2] Photocycloaddition and Norrish Type Reactions . The specific pathway and product distribution are highly dependent on the substitution pattern of the furanone ring, the presence of other reactants (like alkenes), and the reaction conditions.

[2+2] Photocycloaddition Reactions

The [2+2] photocycloaddition between the double bond of a 2(5H)-furanone and an alkene is a powerful method for constructing cyclobutane-fused lactone systems, which are valuable scaffolds in complex molecule synthesis. These reactions typically proceed via the triplet excited state of the furanone.

Key Characteristics

• Regioselectivity: The reaction can yield "head-to-head" or "head-to-tail" isomers. The outcome is influenced by the electronic and steric properties of the substituents on both the furanone and the alkene.

• Stereoselectivity: The use of chiral auxiliaries on the furanone or chiral catalysts can induce high levels of diastereoselectivity in the formation of the cyclobutane ring.[1]

• Reaction Type: Both intermolecular (between two separate molecules) and intramolecular (within the same molecule) versions are synthetically useful. Intramolecular versions often exhibit high selectivity due to conformational constraints.[2][3]

Quantitative Data for Intramolecular [2+2] Photocycloaddition

The intramolecular photocycloaddition of 4-allyl-substituted 2(5H)-furanones provides a reliable method for creating rigid, bicyclic structures. The yields are generally moderate to good, depending on the substitution.

Substrate Structure (R Group)	Product Yield (%)	Reference
N-Boc-allylaminomethyl	53 - 75%	[2]
Allyloxymethyloxymethyl (Tethered)	Good Yields	[3]
4-Pentenoyloxymethyl (Tethered)	Good Yields	[3]

Experimental Protocol: Intramolecular [2+2] Photocycloaddition

This protocol is a representative example for the synthesis of conformationally restricted polycyclic compounds from substituted furanones.

Materials:

• Substituted 4-(allylaminomethyl)-2(5H)-furanone (1.0 eq)

• Anhydrous, degassed solvent (e.g., acetonitrile or acetone) to make a 0.01-0.05 M solution

• Photochemical reactor equipped with a medium-pressure mercury lamp (e.g., 125W or 450W) and a Pyrex filter (to block wavelengths < 290 nm)

• Inert gas (Argon or Nitrogen) for purging

• Standard laboratory glassware for workup and purification (rotary evaporator, separatory funnel, chromatography columns)

Procedure:

• Solution Preparation: Dissolve the substituted furanone substrate in the chosen solvent in a quartz or Pyrex reaction vessel. The concentration should be sufficiently dilute (e.g., 0.01 M) to minimize intermolecular side reactions.

• Degassing: Purge the solution with a gentle stream of argon or nitrogen for 20-30 minutes to remove dissolved oxygen, which can quench the triplet excited state.

• Irradiation: Place the reaction vessel in the photochemical reactor. Ensure the vessel is cooled, typically using a water or air-cooling system, to maintain a constant temperature (e.g., 15-25 °C).

• Reaction: Irradiate the solution with the medium-pressure mercury lamp. Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS at regular intervals. Reaction times can vary from a few hours to over 24 hours depending on the substrate and lamp power.

• Workup: Once the starting material is consumed, turn off the lamp and remove the reaction vessel. Concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Dissolve the crude residue in a suitable solvent (e.g., dichloromethane or ethyl acetate) and purify by column chromatography on silica gel to isolate the desired cycloadduct.

• Characterization: Characterize the purified product using standard analytical techniques (¹H NMR, ¹³C NMR, HRMS, IR).

Visualization of the [2+2] Photocycloaddition Workflow

Caption: General workflow for intramolecular [2+2] photocycloaddition.

Norrish Type Reactions

Norrish reactions are characteristic photochemical processes of carbonyl compounds, including dihydrofuranones. They are classified as Type I and Type II, involving radical intermediates that lead to various products through cleavage, decarbonylation, or cyclization.

Norrish Type I Reaction

The Norrish Type I reaction involves the homolytic cleavage of the α-carbon-carbonyl bond to form a diradical intermediate. For dihydrofuranones, this can lead to several outcomes:

• Decarbonylation: Loss of carbon monoxide (CO) followed by the formation of a new C-C bond. This is particularly efficient in strained systems.

• Ring Contraction: Rearrangement of the diradical to form cyclopropanone derivatives, which are often unstable.

• Fragmentation: Cleavage into smaller radical fragments.

While this reaction is fundamental, its synthetic utility for dihydrofuranones can be limited by the formation of multiple products. However, in strained lactones like β-lactones (oxetanones), it proceeds with measurable efficiency.

The quantum yield (Φ) represents the efficiency of a photochemical process. While data for substituted γ-butyrolactones is scarce, studies on the related β-lactone, 3-oxetanone, provide a useful benchmark.

Substrate	Reaction Type	Quantum Yield (Φ)	Reference
3-Oxetanone	Decarbonylation	0.35	[4][5]
N-Boc-3-azetidinone	Decarbonylation	0.47	[4][5]
Cyclobutanone	Decarbonylation	0.18	[4][5]

Norrish Type II Reaction

The Norrish Type II reaction is an intramolecular process that occurs in carbonyl compounds possessing an accessible γ-hydrogen atom. The reaction proceeds through a six-membered transition state to abstract the γ-hydrogen, forming a 1,4-diradical intermediate. This intermediate can then undergo two main pathways:

• Cleavage (Yang Cleavage): Fragmentation of the β,γ-carbon-carbon bond to yield an enol and an alkene.

• Cyclization (Yang-Norrish Cyclization): Combination of the radical centers to form a cyclobutanol derivative.

This reaction is often more synthetically predictable than the Type I pathway when the structural requirements are met.

Experimental Protocol: General Photolysis for Norrish Reactions

This protocol outlines a general procedure for inducing Norrish type reactions, which can be adapted based on the specific substrate and desired outcome.

Materials:

• Substituted dihydrofuranone (1.0 eq)

• Hydrogen-donating solvent if needed (e.g., methanol, isopropanol), or an inert solvent (e.g., benzene, acetonitrile)

• Photochemical reactor with a quartz immersion well and a suitable UV lamp (e.g., medium-pressure mercury lamp)

• Inert gas (Argon or Nitrogen)

• Analytical instruments for product identification (GC-MS, NMR)

Procedure:

• Solution Preparation: Prepare a solution of the dihydrofuranone substrate in the chosen solvent (typically 0.01-0.1 M) in a quartz reaction vessel.

• Degassing: Thoroughly degas the solution by purging with argon or nitrogen for at least 30 minutes.

• Irradiation: Assemble the reaction vessel in the photochemical reactor. Use a quartz immersion well for broad UV spectrum irradiation. If specific wavelengths are needed, appropriate filters can be used. Maintain a constant temperature using a cooling system.

• Reaction: Irradiate the solution while stirring. The progress of the reaction should be monitored by taking aliquots and analyzing them by GC-MS to identify the formation of cleavage, decarbonylation, or cyclization products.

• Workup and Analysis: After the desired reaction time or consumption of the starting material, stop the irradiation. Carefully concentrate the solution, as products may be volatile. Analyze the crude product mixture by NMR and GC-MS to determine the product distribution and relative yields.

• Purification: If a specific product is desired in a preparative scale, purify the mixture using column chromatography or preparative GC.

Visualization of Norrish Reaction Pathways

References

• 1. files01.core.ac.uk [files01.core.ac.uk]
• 2. Conformationally restricted pyrrolidines by intramolecular [2+2] photocycloaddition reactions - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. Intramolecular Photocycloaddition of 2(5 H)-Furanones to Temporarily Tethered Terminal Alkenes as a Stereoselective Source of Enantiomerically Pure Polyfunctionalyzed Cyclobutanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Photochemical Decarbonylation of Oxetanone and Azetidinone: Spectroscopy, Computational Models, and Synthetic Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chemrxiv.org [chemrxiv.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one synthesis.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one.

Q1: My reaction yield is significantly lower than the reported 89%. What are the potential causes and how can I improve it?

A1: Low yields can stem from several factors. Here's a systematic approach to troubleshoot this issue:

• Purity of Starting Material: The primary starting material, 2,5-dimethyl-3-hexyne-2,5-diol, should be of high purity. Impurities can interfere with the reaction.

  • Recommendation: Ensure the starting material is pure by checking its melting point or by techniques like NMR or GC-MS. If necessary, recrystallize the starting material.

• Catalyst Activity: The mercuric oxide catalyst's activity is crucial. Old or improperly stored catalyst may have reduced activity.

  • Recommendation: Use a fresh batch of mercuric oxide. Ensure the sulfuric acid used to dissolve it is of the correct concentration.

• Reaction Temperature: The initial heating phase is critical to initiate the reaction. Insufficient heating can lead to an incomplete reaction. Conversely, overheating can lead to side reactions.

  • Recommendation: Monitor the reaction temperature closely. The solution should be heated until it turns cloudy, indicating the start of the reaction, after which heating should be stopped.

• Reaction Time: The 30-minute stirring period at room temperature after initial heating is important for the completion of the reaction.

  • Recommendation: Ensure the reaction is stirred for the full 30 minutes. Extending this time slightly may help improve the yield if the reaction is slow.

• Distillation Efficiency: Loss of product can occur during distillation if not performed carefully.

  • Recommendation: Ensure the distillation apparatus is set up correctly and is efficient. Monitor the distillation temperature closely (around 150°C) to avoid loss of product.

Q2: I am observing the formation of significant byproducts. What are they and how can I minimize them?

A2: The primary side reactions in the acid-catalyzed hydration of tertiary acetylenic alcohols like 2,5-dimethyl-3-hexyne-2,5-diol are the Rupe and Meyer-Schuster rearrangements.

• Rupe Rearrangement: This rearrangement of tertiary α-acetylenic alcohols leads to the formation of α,β-unsaturated ketones.

• Meyer-Schuster Rearrangement: This rearrangement also leads to α,β-unsaturated carbonyl compounds.

Minimizing Side Reactions:

• Control of Acidity: The concentration of sulfuric acid should be carefully controlled. High acidity can promote these rearrangements.

• Temperature Control: As mentioned, avoiding overheating is crucial as higher temperatures can favor these side reactions.

• Alternative Catalysts: While the provided protocol uses mercuric oxide, other catalysts have been reported for alkyne hydration which may reduce side reactions. These include gold or platinum-based catalysts, though they may require different reaction conditions.

Q3: The final product is impure after distillation. What are the likely impurities and how can I improve the purification?

A3: Impurities in the final product can include unreacted starting material, byproducts from rearrangements, or residual solvent.

• Unreacted Starting Material: If the reaction is incomplete, 2,5-dimethyl-3-hexyne-2,5-diol may co-distill with the product.

  • Recommendation: Ensure the reaction goes to completion by following the recommended heating and stirring times.

• Rearrangement Byproducts: The α,β-unsaturated ketones from Rupe and Meyer-Schuster rearrangements can be difficult to separate due to similar boiling points.

  • Recommendation: Careful fractional distillation may be required. Alternatively, chromatographic purification (e.g., column chromatography) can be employed for higher purity.

• Workup and Extraction: Inefficient extraction can leave aqueous impurities or salts in the organic layer.

  • Recommendation: Ensure thorough washing of the ether extract with brine and complete drying over a suitable drying agent like magnesium sulfate (MgSO4).

Frequently Asked Questions (FAQs)

Q1: What is the role of mercuric oxide and sulfuric acid in this reaction?

A1: Mercuric oxide, in the presence of sulfuric acid, acts as a catalyst for the hydration of the alkyne (the carbon-carbon triple bond) in 2,5-dimethyl-3-hexyne-2,5-diol to a ketone. The sulfuric acid protonates the triple bond, making it more susceptible to nucleophilic attack by water, and the mercuric ion helps to stabilize the intermediate carbocation.

Q2: Is it possible to use a different solvent for the extraction?

A2: Diethyl ether is a good choice due to its low boiling point and good solvency for the product. Other non-polar aprotic solvents like dichloromethane (DCM) or ethyl acetate could potentially be used, but their effectiveness and the ease of removal would need to be considered.

Q3: Can I scale up this reaction?

A3: Yes, this reaction can be scaled up. However, when scaling up, it is important to ensure efficient heat transfer and stirring. The heat generated during the initial exothermic phase of the reaction needs to be managed to avoid overheating and potential side reactions. A water bath for cooling should be readily available.

Q4: What are the safety precautions I should take when running this experiment?

A4:

• Mercury Compounds: Mercuric oxide is toxic. Handle it with appropriate personal protective equipment (PPE), including gloves and safety glasses, and work in a well-ventilated fume hood.

• Sulfuric Acid: Concentrated sulfuric acid is highly corrosive. Handle with extreme care, using appropriate PPE.

• Diethyl Ether: Diethyl ether is highly flammable. Ensure there are no ignition sources nearby during the extraction and distillation steps. Work in a fume hood.

Data Presentation

Table 1: Reported Yield for the Synthesis of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one

Starting Material	Product	Catalyst	Solvent	Reported Yield	Reference
2,5-dimethyl-3-hexyne-2,5-diol	2,2,5,5-Tetramethyldihydrofuran-3(2H)-one	Mercuric oxide / H₂SO₄	Water	89%	PrepChem

Table 2: Qualitative Impact of Reaction Parameters on Yield (Based on General Principles of Alkyne Hydration)

Parameter	Impact on Yield if Not Optimized	Recommended Action
Purity of Starting Material	Lower yield due to side reactions or inhibition of catalyst.	Use high-purity 2,5-dimethyl-3-hexyne-2,5-diol.
Catalyst Concentration	Too low: Incomplete reaction and low yield. Too high: Increased risk of side reactions.	Use the recommended catalytic amount.
Acid Concentration	Too low: Slow or incomplete reaction. Too high: Promotes rearrangement byproducts.	Use the specified concentration of sulfuric acid.
Temperature	Too low: Incomplete reaction. Too high: Formation of Rupe and Meyer-Schuster byproducts.	Follow the recommended heating and cooling profile.
Reaction Time	Too short: Incomplete reaction. Too long: May not significantly improve yield and could lead to decomposition.	Adhere to the specified reaction time.

Experimental Protocols

Detailed Methodology for the Synthesis of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one

This protocol is adapted from PrepChem.

Materials:

• 2,5-dimethyl-3-hexyne-2,5-diol (50.0 g, 352 mmol)

• Mercuric oxide (600 mg)

• Concentrated sulfuric acid (2 mL)

• Water (200 mL, plus additional for distillation)

• Diethyl ether

• Brine (saturated aqueous NaCl solution)

• Magnesium sulfate (anhydrous)

Procedure:

• Catalyst Preparation: In a suitable flask, dissolve 600 mg of mercuric oxide in 200 mL of water containing 2 mL of concentrated sulfuric acid.

• Reaction Initiation: Add 50.0 g (352 mmol) of solid 2,5-dimethyl-3-hexyne-2,5-diol to the catalyst solution. Heat the mixture with stirring until the solution becomes cloudy.

• Reaction Completion: Once the solution turns cloudy, stop heating and place the flask in a room temperature water bath. Continue stirring for 30 minutes.

• Distillation: Distill the reaction mixture, collecting approximately 250 mL of distillate. Add more water to the distillation flask as needed to maintain the volume.

• Extraction: The distillate will be biphasic. Transfer the distillate to a separatory funnel and extract the aqueous layer with diethyl ether. Combine the organic layers.

• Washing and Drying: Wash the combined ether extracts with brine. Dry the ether solution over anhydrous magnesium sulfate.

• Solvent Removal and Purification: Filter off the drying agent and remove the diethyl ether by rotary evaporation. Distill the remaining oil at 150°C to yield 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one as a water-white oil (reported yield: 44.5 g, 89%).

Mandatory Visualization

Caption: Experimental workflow for the synthesis of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one.

Caption: Troubleshooting guide for low yield in the synthesis.

Technical Support Center: Purification of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one

Welcome to the technical support center for the purification of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to the purification of this compound.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for purifying 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one?

A1: The primary methods for purifying 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one are fractional distillation and flash column chromatography. The choice of method depends on the scale of your synthesis, the nature of the impurities, and the desired final purity. For larger quantities with volatile impurities, fractional distillation is often preferred. For smaller scales or to remove non-volatile or closely boiling impurities, flash column chromatography is more suitable.

Q2: What are the likely impurities in my crude 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one sample?

A2: Impurities can arise from the starting materials or side reactions during the synthesis. The synthesis of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one often proceeds via a Meyer-Schuster rearrangement of 2,5-dimethyl-3-hexyne-2,5-diol.[1] Potential impurities include:

• Unreacted starting material: 2,5-dimethyl-3-hexyne-2,5-diol.

• Rupe rearrangement byproduct: α,β-unsaturated methyl ketones can be formed as a competing side reaction to the Meyer-Schuster rearrangement, particularly with tertiary alcohols.[1]

• Ether byproducts: Condensation of the starting propargylic alcohol can lead to the formation of ether impurities.

• Solvent and reagents: Residual solvents and catalysts from the reaction and workup steps.

Q3: How can I assess the purity of my 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one?

A3: The purity of your compound can be assessed using several analytical techniques:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is an excellent method for identifying and quantifying volatile impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can confirm the structure of the desired product and detect the presence of impurities.

• High-Performance Liquid Chromatography (HPLC): HPLC can be used to determine the purity of the sample, especially for less volatile impurities.

Troubleshooting Guides

This section provides solutions to common problems encountered during the purification of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one.

Fractional Distillation

Problem	Possible Cause	Solution
Poor Separation of Product and Impurities	The boiling points of the product and impurities are too close.	Increase the efficiency of the distillation column by using a longer column or a column with a more efficient packing material (e.g., Raschig rings, Vigreux indentations). A slower distillation rate can also improve separation.
The distillation is proceeding too quickly.	Reduce the heating rate to allow for proper equilibration between the liquid and vapor phases in the column.
Product is Contaminated with Water	Incomplete drying of the crude product before distillation.	Ensure the crude product is thoroughly dried using a suitable drying agent (e.g., anhydrous magnesium sulfate, sodium sulfate) before distillation.
Low Recovery of Purified Product	Product loss due to hold-up in the distillation apparatus.	Use a smaller distillation apparatus for smaller scales to minimize surface area and reduce loss.
Decomposition of the product at high temperatures.	If the product is thermally sensitive, consider performing the distillation under reduced pressure (vacuum distillation) to lower the boiling point.

Flash Column Chromatography

Problem	Possible Cause	Solution
Poor Separation of Product and Impurities	The chosen solvent system (eluent) is not optimal.	Perform thin-layer chromatography (TLC) with various solvent systems to find an eluent that provides good separation between the product and impurities (aim for a ΔRf of at least 0.2).
The column was not packed properly, leading to channeling.	Ensure the silica gel is packed uniformly without any air bubbles or cracks.
Product Elutes Too Quickly or Too Slowly	The polarity of the eluent is too high or too low.	Adjust the polarity of the solvent system. If the product elutes too quickly, decrease the polarity (e.g., increase the proportion of the non-polar solvent). If it elutes too slowly, increase the polarity.
Low Recovery of Purified Product	The product is strongly adsorbed to the silica gel.	If the product is highly polar, it may be difficult to elute. Try using a more polar solvent system or a different stationary phase (e.g., alumina).
The sample was not loaded correctly.	Load the sample in a concentrated band at the top of the column to ensure a good separation.

Data Presentation

The following table summarizes typical quantitative data for the purification of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one. Please note that actual results may vary depending on the specific reaction conditions and the purity of the starting materials.

Purification Method	Typical Purity	Typical Yield	Key Considerations
Fractional Distillation	>95%	70-85%	Effective for large-scale purification and removing volatile impurities.
Flash Column Chromatography	>98%	60-80%	Ideal for small-scale purification and removing non-volatile or closely boiling impurities.

Experimental Protocols

Protocol 1: Fractional Distillation of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one

Objective: To purify crude 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one by removing lower and higher boiling point impurities.

Materials:

• Crude 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one

• Fractional distillation apparatus (round-bottom flask, fractionating column, condenser, receiving flasks)

• Heating mantle

• Boiling chips

• Vacuum source and manometer (for vacuum distillation, if necessary)

Procedure:

• Set up the fractional distillation apparatus in a fume hood.

• Add the crude 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one and a few boiling chips to the round-bottom flask.

• Begin heating the flask gently with the heating mantle.

• Observe the temperature at the top of the fractionating column. Collect and discard any initial fractions that distill at a significantly lower temperature than the boiling point of the product (Boiling Point: 42-43 °C at 11 mm Hg).

• Collect the main fraction distilling at a constant temperature, which corresponds to the boiling point of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one.

• Stop the distillation when the temperature begins to rise again or when only a small amount of residue remains in the flask.

• Analyze the purity of the collected fraction using GC-MS or NMR.

Protocol 2: Flash Column Chromatography of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one

Objective: To purify crude 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one by separating it from non-volatile or closely boiling impurities.

Materials:

• Crude 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one

• Silica gel (for flash chromatography)

• Solvents for the eluent (e.g., hexane, ethyl acetate)

• Chromatography column

• Collection tubes or flasks

• Air or nitrogen source for applying pressure

Procedure:

• Determine an appropriate solvent system using TLC. A good starting point for a ketone of this type might be a mixture of hexane and ethyl acetate (e.g., 9:1 or 8:2 v/v).

• Pack the chromatography column with silica gel as a slurry in the chosen eluent.

• Dissolve the crude product in a minimal amount of the eluent.

• Carefully load the sample onto the top of the silica gel column.

• Begin eluting the column with the solvent system, applying gentle pressure to achieve a steady flow rate.

• Collect fractions in separate tubes.

• Monitor the fractions by TLC to identify which ones contain the purified product.

• Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator.

• Analyze the purity of the product using GC-MS or NMR.

Visualizations

Caption: Workflow for the purification and analysis of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one.

Caption: Troubleshooting decision tree for common purification issues.

References

• 1. Meyer–Schuster rearrangement - Wikipedia [en.wikipedia.org]

Furanone Synthesis: A Technical Support Center for Byproduct Identification and Minimization

Welcome to the Technical Support Center for Furanone Synthesis. This resource is designed for researchers, scientists, and professionals in drug development to navigate the complexities of furanone synthesis, with a specific focus on identifying and minimizing unwanted byproducts. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered in the laboratory.

Troubleshooting Guides

This section provides solutions to specific problems that may arise during furanone synthesis.

Problem 1: Low yield of the desired furanone product in Paal-Knorr Synthesis.

• Potential Cause A: Incomplete conversion of the 1,4-dicarbonyl starting material.

  • Solution: The Paal-Knorr synthesis, which involves the acid-catalyzed cyclization of 1,4-dicarbonyl compounds, can sometimes be slow or incomplete.[1][2] To drive the reaction to completion, consider using a stronger acid catalyst or a dehydrating agent. Protic acids like sulfuric acid or p-toluenesulfonic acid, and Lewis acids such as zinc chloride are commonly used.[2][3] Increasing the reaction temperature or using microwave irradiation can also enhance the reaction rate.[1][3] However, be mindful that harsh conditions may not be suitable for substrates with sensitive functional groups.[3]

• Potential Cause B: Degradation of starting material or product.

  • Solution: The acidic conditions and high temperatures required for the Paal-Knorr synthesis can sometimes lead to the degradation of sensitive substrates or the desired furanone product.[3] If you suspect this is occurring, try using milder reaction conditions. This could involve using a milder acid catalyst or conducting the reaction at a lower temperature for a longer period.[3] Monitoring the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC) can help determine the optimal reaction time to maximize product formation and minimize degradation.

Problem 2: Formation of isomeric furanone byproducts in Feist-Bénary Synthesis.

• Potential Cause: The formation of tricarbonyl intermediates that can undergo a competing Paal-Knorr type cyclization.

  • Solution: The Feist-Bénary synthesis involves the reaction of an α-halo ketone with a β-dicarbonyl compound in the presence of a base.[4][5] Under certain conditions, an intermediate tricarbonyl compound can form, which may then cyclize via an acid-catalyzed Paal-Knorr pathway to yield a furan isomer.[4] To minimize this, carefully control the reaction conditions. Using a mild base, such as pyridine or triethylamine, is recommended over strong bases like sodium hydroxide, which can also cause hydrolysis of ester groups.[6] Maintaining a basic environment throughout the reaction will disfavor the acid-catalyzed Paal-Knorr cyclization of the intermediate.

Problem 3: Hydrolysis of ester or other sensitive functional groups.

• Potential Cause: Use of strong acids or bases as catalysts.

  • Solution: Many furanone synthesis protocols utilize strong acids or bases, which can lead to the cleavage of sensitive functional groups like esters. In the Feist-Bénary synthesis, using strong bases like NaOH can hydrolyze ester substrates.[6] For the Paal-Knorr synthesis, which requires acidic conditions, substrates with acid-sensitive functional groups may be problematic.[3] In such cases, explore milder catalytic systems. For the Feist-Bénary reaction, organic bases like pyridine are a good alternative.[6] For the Paal-Knorr reaction, consider using milder Lewis acids or even heterogeneous catalysts like clays or zeolites that can sometimes promote the reaction under less harsh conditions.[3]

Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts in furanone synthesis?

A1: Byproduct formation is highly dependent on the chosen synthetic route. However, some common classes of byproducts include:

• Isomeric Furans: As seen in the Feist-Bénary synthesis, different cyclization pathways of intermediates can lead to the formation of furanone isomers.[4]

• Products of Incomplete Reaction: Unreacted starting materials or intermediates can contaminate the final product if the reaction does not go to completion.

• Degradation Products: Harsh reaction conditions (strong acids/bases, high temperatures) can cause the decomposition of both starting materials and the desired furanone product.[3]

• Hydrolysis Products: If the substrate contains sensitive functional groups like esters, the use of strong acids or bases can lead to their hydrolysis.[6]

Q2: How can I best monitor the progress of my furanone synthesis to minimize byproducts?

A2: Regularly monitoring your reaction is crucial for maximizing the yield of your desired product and minimizing byproducts. The two most common techniques are:

• Thin-Layer Chromatography (TLC): TLC is a quick and simple method to qualitatively track the consumption of starting materials and the formation of the product. By comparing the TLC profile of the reaction mixture over time to that of your starting materials and a pure product standard (if available), you can determine the optimal time to stop the reaction.

• Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC): These techniques provide a more quantitative analysis of the reaction mixture. They can be used to determine the relative amounts of starting materials, product, and any major byproducts at different time points, allowing for a more precise determination of the reaction endpoint.

Q3: What are the key considerations for purifying furanones from reaction byproducts?

A3: The purification strategy will depend on the physical and chemical properties of your target furanone and the byproducts. Common techniques include:

• Column Chromatography: This is a versatile technique for separating compounds based on their polarity. The choice of stationary phase (e.g., silica gel, alumina) and eluent system is critical for achieving good separation.

• Distillation: For volatile furanones, distillation (often under reduced pressure to lower the boiling point) can be an effective purification method.

• Recrystallization: If your furanone is a solid, recrystallization from a suitable solvent can be a powerful technique for removing impurities.

Experimental Protocols

Key Experiment: Paal-Knorr Furan Synthesis

This protocol describes a general procedure for the synthesis of a furan derivative from a 1,4-dicarbonyl compound.

• Materials:

  • 1,4-dicarbonyl compound (e.g., 2,5-hexanedione)

  • Acid catalyst (e.g., p-toluenesulfonic acid)

  • Anhydrous solvent (e.g., toluene)

  • Dean-Stark apparatus (optional, for water removal)

• Procedure:

  • In a round-bottom flask equipped with a reflux condenser (and a Dean-Stark trap if used), dissolve the 1,4-dicarbonyl compound in the anhydrous solvent.

  • Add a catalytic amount of the acid catalyst (typically 1-5 mol%).

  • Heat the reaction mixture to reflux. If using a Dean-Stark trap, water will be collected as it is formed, driving the reaction to completion.

  • Monitor the reaction progress by TLC or GC.

  • Once the starting material is consumed, cool the reaction mixture to room temperature.

  • Wash the reaction mixture with a saturated aqueous solution of sodium bicarbonate to neutralize the acid, followed by a brine wash.

  • Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate), filter, and concentrate the solvent under reduced pressure.

  • Purify the crude product by column chromatography or distillation.

• Byproduct Analysis: The crude product can be analyzed by GC-MS or NMR to identify and quantify any byproducts. Common byproducts may include unreacted starting material or degradation products if the reaction is heated for too long.

Key Experiment: Feist-Bénary Furan Synthesis

This protocol provides a general method for the synthesis of a substituted furan from an α-halo ketone and a β-dicarbonyl compound.

• Materials:

  • α-halo ketone (e.g., chloroacetone)

  • β-dicarbonyl compound (e.g., ethyl acetoacetate)

  • Base (e.g., pyridine)

  • Solvent (e.g., ethanol)

• Procedure:

  • In a round-bottom flask, dissolve the β-dicarbonyl compound in the solvent.

  • Add the base to the solution.

  • Slowly add the α-halo ketone to the reaction mixture.

  • Heat the reaction mixture at a moderate temperature (e.g., 50-80 °C) and monitor its progress by TLC or GC.[6]

  • Once the reaction is complete, cool the mixture to room temperature.

  • Remove the solvent under reduced pressure.

  • Take up the residue in an organic solvent (e.g., ethyl acetate) and wash with water to remove any salts.

  • Dry the organic layer over an anhydrous drying agent, filter, and concentrate.

  • Purify the crude product by column chromatography.

• Byproduct Analysis: Analysis of the crude product by GC-MS or NMR may reveal the presence of isomeric furan byproducts or products resulting from the hydrolysis of the ester group if a strong base was used.

Data Presentation

Table 1: Effect of Catalyst on Paal-Knorr Furan Synthesis Yield.

Catalyst	Temperature (°C)	Time (h)	Yield (%)	Reference
H₂SO₄	110	4	85	[2]
p-TsOH	110	6	82	[3]
ZnCl₂	100	8	75	[2]
Montmorillonite Clay	120	5	78	[3]

Table 2: Influence of Base on Feist-Bénary Furan Synthesis.

Base	Solvent	Temperature (°C)	Yield (%)	Major Byproduct(s)	Reference
Pyridine	Ethanol	60	75	Minor isomeric furan	[6]
Triethylamine	THF	50	72	Minor isomeric furan	[6]
NaOH	Ethanol	50	60	Hydrolyzed ester, Isomeric furan	[6]

Visualizations

Caption: Experimental workflow for the Paal-Knorr furanone synthesis.

Caption: Logical relationships in the Feist-Bénary furanone synthesis.

References

• 1. Paal-Knorr Furan Synthesis [organic-chemistry.org]
• 2. Paal–Knorr synthesis - Wikipedia [en.wikipedia.org]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. researchgate.net [researchgate.net]
• 5. Feist–Benary synthesis - Wikipedia [en.wikipedia.org]
• 6. alfa-chemistry.com [alfa-chemistry.com]

Troubleshooting common issues in the synthesis of dihydrofuranones

Welcome to the Technical Support Center for Dihydrofuranone Synthesis. This resource is designed for researchers, scientists, and drug development professionals to navigate common experimental challenges. Below, you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter.

Troubleshooting Guide

This guide provides solutions to common problems encountered during the synthesis of dihydrofuranones, presented in a question-and-answer format.

Q1: Why is my reaction yield consistently low?

A1: Low yields in dihydrofuranone synthesis can be attributed to several factors, including incomplete reactions, degradation of materials, and product loss during workup.[1][2]

• Incomplete Reaction: The reaction may not have reached completion. Monitor the consumption of starting materials using Thin Layer Chromatography (TLC) or other appropriate analytical techniques.[3] Consider extending the reaction time or adjusting the temperature.[2][3] Insufficient or deactivated reagents, such as catalysts or reducing agents, can also halt the reaction.[2][3]

• Degradation: Dihydrofuranone rings, much like their furan counterparts, can be sensitive to harsh conditions, particularly strong acids and high temperatures, which may lead to ring-opening or polymerization.[4]

• Moisture: The presence of water can be detrimental, especially in reactions that are sensitive to moisture, potentially leading to hydrolysis of intermediates or quenching of reagents.[1][2] Ensuring anhydrous conditions by flame-drying glassware and using dry solvents is crucial.

• Purification Losses: Significant amounts of the product can be lost during the workup and purification stages.[1] This can occur during solvent extractions or through degradation on silica gel columns if the target molecule is acid-sensitive.[1][4]

Q2: My reaction mixture is turning dark and forming a tar-like substance. What is happening and how can I prevent it?

A2: The formation of dark, tarry substances is a common sign of polymerization.[4] Furan-based rings are susceptible to polymerization, especially under acidic conditions.[3][4]

Troubleshooting Steps:

• Use Milder Conditions: Switch to a milder acid catalyst (e.g., p-toluenesulfonic acid instead of sulfuric acid) or a Lewis acid.[4]

• Lower the Temperature: Running the reaction at a reduced temperature can decrease the rate of polymerization side reactions.[4]

• Ensure Anhydrous Conditions: Water can promote ring-opening, creating intermediates that are prone to polymerization.[4] Use dry solvents and reagents.

• Minimize Reaction Time: Monitor the reaction closely and stop it once the starting material is consumed to avoid prolonged exposure of the product to harsh conditions.[4]

Q3: I am observing unexpected side products. What are the common side reactions?

A3: Side reactions are highly dependent on the specific synthetic route. However, some common undesired pathways include:

• Over-reduction: In syntheses involving the reduction of a furan ring to a dihydrofuranone, over-reduction to a tetrahydrofuran derivative can occur, particularly with powerful reducing agents or harsh hydrogenation conditions.[3]

• Ring Opening: The lactone ring of the dihydrofuranone is susceptible to nucleophilic attack, which can lead to ring-opening, especially under basic or strongly acidic conditions in the presence of nucleophiles like water or alcohols.[5][6]

• Rearrangements: Certain intermediates, particularly those involving carbocations, may undergo rearrangement to form more stable structures, leading to constitutional isomers of the desired product.[7]

• Dimerization/Oligomerization: Intermolecular reactions can compete with the desired intramolecular cyclization, leading to the formation of dimers or short-chain polymers.

Frequently Asked Questions (FAQs)

Q1: How critical is the purity of my starting materials?

A1: The purity of starting materials is crucial for the success of the synthesis.[8][9] Impurities can act as catalyst poisons (e.g., sulfur-containing compounds), introduce competing side reactions, or complicate the purification of the final product.[10][11] It is essential to use starting materials of defined chemical properties and structure.[12]

Q2: My catalyst seems to be deactivating. What are the common causes and solutions?

A2: Catalyst deactivation is a significant issue, especially in heterogeneous catalysis. Common causes include:

• Poisoning: Impurities in the starting materials or byproducts from the reaction can bind strongly to the catalyst's active sites, blocking them.[10]

• Sintering/Agglomeration: For nanoparticle catalysts, high reaction temperatures can cause the particles to fuse, reducing the active surface area.[10]

• Leaching: The active catalyst component may dissolve into the reaction medium, leading to a loss of active sites.[10]

• Reduction of Active Species: In some cases, the active catalytic species (e.g., Pd(II)) can be reduced to an inactive state (e.g., Pd(0)).[13]

Solutions:

• Purify starting materials to remove potential poisons.[10]

• Operate at the lowest effective temperature to prevent sintering.[10]

• In some cases, a deactivated catalyst can be regenerated, for example, by washing or controlled high-temperature treatment.[14]

• For reduction-prone catalysts, adding a suitable re-oxidant can sometimes prevent deactivation.[13]

Q3: What are the best practices for purifying dihydrofuranones?

A3: Purification can be challenging due to the potential instability of the products.[15]

• Column Chromatography: This is a standard method. However, if the dihydrofuranone is sensitive to acid, the inherent acidity of silica gel can cause degradation.[4] In such cases, using neutral alumina or deactivating the silica gel by adding a small amount of a base (e.g., triethylamine) to the eluent is recommended.[4]

• Distillation: For volatile and thermally stable dihydrofuranones, vacuum distillation can be an effective purification method.[4] Care must be taken to avoid excessive heat, which could cause decomposition.[4]

• Crystallization: If the product is a solid, recrystallization from a suitable solvent system is an excellent method for achieving high purity.

Visualizing Workflows and Pathways

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sm_impure [label="Problem: Impurities Detected\nSolution: Purify SMs, Use new batch", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; reagent_bad [label="Problem: Reagent/Catalyst Inactive\nSolution: Use fresh reagents, Check for poisons", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; conditions_bad [label="Problem: Suboptimal Conditions\nSolution: Optimize temp/time, Use dry solvent", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; workup_bad [label="Problem: Product Loss/Degradation\nSolution: Use neutral silica, Minimize transfers", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"];

success [label="Yield Improved", shape=diamond, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges start -> check_sm; check_sm -> check_reagents [label="SMs OK"]; check_sm -> sm_impure [label="Issue Found"]; sm_impure -> success;

check_reagents -> check_conditions [label="Reagents OK"]; check_reagents -> reagent_bad [label="Issue Found"]; reagent_bad -> success;

check_conditions -> check_workup [label="Conditions OK"]; check_conditions -> conditions_bad [label="Issue Found"]; conditions_bad -> success;

check_workup -> success [label="No Issues Found\n(Re-evaluate entire process)"]; check_workup -> workup_bad [label="Issue Found"]; workup_bad -> success; }

Caption: A logical workflow for troubleshooting low-yield dihydrofuranone synthesis.

Caption: Desired cyclization pathway versus a common polymerization side reaction.

Appendices

Appendix A: Key Experimental Protocols

Protocol: Synthesis of a 5-methyl-2(5H)-furanone derivative via dihydroxylation [15]

This protocol describes a two-step synthesis adapted from related procedures.

Step 1: Synthesis of 5-methyl-2(5H)-furanone

• Reagents & Setup: Dissolve 2-methylfuran (1.0 eq) in a mixture of acetone and water. Prepare a round-bottom flask equipped with a magnetic stirrer and cool it to 0 °C in an ice bath.

• Reaction: Add N-bromosuccinimide (NBS) (1.1 eq) portion-wise to the cooled solution while stirring.

• Monitoring: Monitor the reaction progress by TLC until the starting material is consumed (typically 2-4 hours).

• Workup: Remove the solvent under reduced pressure. Partition the resulting residue between ethyl acetate and water.

• Purification: Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and concentrate. Purify the crude product by column chromatography to yield 5-methyl-2(5H)-furanone.

Step 2: Dihydroxylation to 3,4-dihydroxy-5-methyl-2-furanone

• Reagents & Setup: To a solution of 5-methyl-2(5H)-furanone (1.0 eq) in a mixture of tert-butanol and water, add N-methylmorpholine N-oxide (NMO) as the co-oxidant.

• Reaction: Add a catalytic amount of osmium tetroxide (OsO₄). Stir the reaction mixture at room temperature for 12-24 hours.

• Quenching: Quench the reaction by adding sodium sulfite.

• Workup: Extract the mixture with ethyl acetate. Wash the combined organic layers with brine, dry, and concentrate.

• Purification: Purify the crude product via column chromatography to isolate the target 3,4-dihydroxy-5-methyl-2-furanone.

Appendix B: Quantitative Data Summary

The following tables summarize how different parameters can affect the outcome of dihydrofuranone synthesis. The data is illustrative and compiled from general principles described in the cited literature.

Table 1: Effect of Catalyst on Reaction Outcome

Catalyst Type	Common Application	Potential Issues	Mitigation Strategies
Strong Protic Acid (e.g., H₂SO₄)	Dehydration, Cyclization[4]	Polymerization, Ring-opening[4]	Use lower temperatures; minimize reaction time.
Milder Acid (e.g., p-TsOH)	Dehydration, Cyclization[4]	Slower reaction rates	Use a higher catalyst loading or moderate heat.
Lewis Acid (e.g., ZnCl₂)	Cyclization, C-C bond formation[4][6]	Can be moisture-sensitive	Ensure anhydrous conditions.
Heterogeneous (e.g., Pd/C, Pt-CsPW)	Hydrogenation, Ring-opening[13][16]	Deactivation, Leaching[10][16]	Use purified reagents; consider catalyst regeneration.

Table 2: Influence of Solvent on Synthesis

Solvent Type	Example	Typical Use	Potential Problems & Considerations
Aprotic Non-polar	Toluene, Benzene	Dehydration reactions (allows removal of water)	May have poor solubility for polar reagents.
Aprotic Polar	DMF, DMSO	General synthesis, reactions with polar intermediates	Can be difficult to remove during workup.
Protic	Ethanol, Water	Solvolysis, certain reductions	Can act as a nucleophile, leading to ring-opening or side reactions.[4][5]
Ethereal	THF, Diethyl Ether	Organometallic reactions, reductions with hydrides	Must be anhydrous; peroxide formation risk.

References

• 1. reddit.com [reddit.com]
• 2. quora.com [quora.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. gymarkiv.sdu.dk [gymarkiv.sdu.dk]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. psjd.icm.edu.pl [psjd.icm.edu.pl]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. ijrpr.com [ijrpr.com]
• 12. database.ich.org [database.ich.org]
• 13. Investigation of the Deactivation and Reactivation Mechanism of a Heterogeneous Palladium(II) Catalyst in the Cycloisomerization of Acetylenic Acids by In Situ XAS  - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. benchchem.com [benchchem.com]
• 16. livrepository.liverpool.ac.uk [livrepository.liverpool.ac.uk]

How to remove unreacted starting material from the product mixture

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges in removing unreacted starting materials from their product mixtures.

Frequently Asked Questions (FAQs)

Q1: How do I choose the best purification method to remove unreacted starting material?

A1: The selection of an appropriate purification method depends on several factors, including the physical state of your product (solid or liquid), the quantity of the material, and the physical properties of both your product and the unreacted starting materials (e.g., boiling point, solubility, polarity).[1] A general decision-making workflow can help guide your choice.

Q2: What are the most common techniques for purifying a reaction mixture?

A2: The most common purification techniques in organic chemistry include:

• Column Chromatography: Separates compounds based on their differential adsorption to a stationary phase.[2][3] It is highly versatile and can be used for a wide range of compounds.[1]

• Crystallization/Recrystallization: Purifies solid compounds by leveraging differences in solubility in a given solvent at different temperatures.[3][4]

• Distillation: Separates liquids with different boiling points.[3][5]

• Extraction: Separates a compound from a mixture using a solvent in which it is more soluble.[3][4]

• Filtration: A mechanical method to separate solids from liquids.[4][6]

Q3: My product and the unreacted starting material have very similar polarities. How can I separate them by column chromatography?

A3: Separating compounds with similar polarities can be challenging. Here are a few strategies to improve separation:

• Optimize the Solvent System: A slight change in the polarity of the eluent can significantly impact separation. Experiment with different solvent mixtures.

• Use a Longer Column: A longer column provides more surface area for the separation to occur.

• Decrease the Flow Rate: Slower elution can improve resolution between closely eluting compounds.

• Consider a Different Stationary Phase: If silica gel is not providing adequate separation, consider using alumina or a reverse-phase silica.

Q4: I am losing a significant amount of my product during recrystallization. What can I do to improve the yield?

A4: Poor yield during recrystallization can be due to several factors:

• Using too much solvent: This can lead to a significant amount of your product remaining in the mother liquor.[7] Try using the minimum amount of hot solvent required to dissolve your compound.

• Cooling the solution too quickly: Rapid cooling can trap impurities within the crystals.[7] Allow the solution to cool slowly to room temperature before placing it in an ice bath.

• Inappropriate solvent choice: The ideal solvent should dissolve the compound well at high temperatures but poorly at low temperatures.[8]

Troubleshooting Guides

Issue: Unreacted Starting Material is a High-Boiling Liquid

If your product is a solid or a liquid with a significantly lower boiling point, distillation or Kugelrohr distillation under vacuum can be an effective method to remove the high-boiling starting material.

Issue: Product and Starting Material have Similar Solubilities

When the product and starting material exhibit similar solubility in common solvents, making recrystallization or extraction difficult, consider the following:

• Derivative Formation: Convert the unreacted starting material into a derivative with different physical properties. For example, if the starting material has a reactive functional group, you can react it with a reagent that will make the resulting product easily separable (e.g., by making it charged and thus water-soluble).

• Scavenger Resins: These are solid-supported reagents that react specifically with certain functional groups.[9] For instance, an amine-scavenging resin can be used to remove unreacted amine starting material. The resin can then be filtered off, leaving the purified product in solution.[9]

Issue: The Reaction Work-up is Problematic

Work-up procedures are crucial for the initial purification of a reaction mixture.[10] Common issues include emulsion formation and product loss.

• Emulsion Formation: If an emulsion forms during liquid-liquid extraction, try adding brine (saturated NaCl solution) or filtering the mixture through a pad of Celite.[11]

• Product is Water-Soluble: If you suspect your product is dissolving in the aqueous layer during extraction, you can try to "salt out" your product by saturating the aqueous layer with a salt like NaCl or ammonium sulfate.[11][12] This decreases the polarity of the aqueous layer and can force your organic product into the organic layer.

Comparison of Common Purification Techniques

Technique	Principle of Separation	Best For	Key Advantages	Key Disadvantages
Column Chromatography	Differential adsorption of components to a stationary phase.[6]	Complex mixtures, small to medium scale, and when other methods fail.	High resolution, applicable to a wide range of compounds.	Can be time-consuming and solvent-intensive.[9]
Recrystallization	Difference in solubility of the compound in a hot versus cold solvent.[8]	Purifying solid products on a multigram scale.[2]	Cost-effective, can yield very pure products.	Requires finding a suitable solvent; some product loss is inevitable.[9]
Distillation	Difference in the boiling points of the components in a liquid mixture.[3][6]	Separating liquids with significantly different boiling points.[5]	Effective for large quantities of liquids, relatively simple setup.	Not suitable for heat-sensitive compounds or azeotropic mixtures.
Extraction	Differential solubility of components in two immiscible liquids.[3]	Initial cleanup of a reaction mixture, separating acidic/basic/neutral compounds.	Fast and simple for initial purification.	May not provide high purity on its own; can lead to emulsions.
Filtration	Separation of a solid from a liquid or gas by passing it through a porous medium.[6]	Isolating a solid product from a liquid reaction mixture or removing solid impurities.	Simple and effective for separating solids from liquids.	Not suitable for separating dissolved impurities.

Experimental Protocols

General Protocol for Column Chromatography

• Prepare the Column: A slurry of silica gel or another stationary phase in a non-polar solvent (e.g., hexane) is poured into a glass column.

• Load the Sample: The crude product mixture is dissolved in a minimal amount of solvent and carefully added to the top of the column.

• Elute the Column: A solvent or a mixture of solvents (the eluent) is passed through the column. The polarity of the eluent is often gradually increased.

• Collect Fractions: The eluent is collected in separate tubes (fractions) as it exits the column.

• Analyze Fractions: The composition of each fraction is analyzed, typically by Thin Layer Chromatography (TLC), to identify the fractions containing the pure product.

• Combine and Evaporate: The pure fractions are combined, and the solvent is removed under reduced pressure to yield the purified product.

General Protocol for Recrystallization

• Choose a Solvent: Select a solvent in which the compound of interest is soluble at high temperatures but insoluble at low temperatures, while the impurities are either soluble at all temperatures or insoluble at all temperatures.

• Dissolve the Crude Product: Add the minimum amount of hot solvent to the crude product to completely dissolve it.

• Hot Filtration (if necessary): If there are insoluble impurities, filter the hot solution.

• Cool the Solution: Allow the solution to cool slowly to room temperature, then cool it further in an ice bath to induce crystallization.

• Collect the Crystals: Collect the purified crystals by vacuum filtration.

• Wash and Dry: Wash the crystals with a small amount of cold solvent and then dry them.

Visualizations

Caption: General experimental workflow from reaction to purified product.

Caption: Decision tree for selecting a primary purification method.

References

• 1. benchchem.com [benchchem.com]
• 2. How To Run A Reaction [chem.rochester.edu]
• 3. openaccesspub.org [openaccesspub.org]
• 4. The Purification of Organic Compound: Techniques and Applications - Reachem [reachemchemicals.com]
• 5. moravek.com [moravek.com]
• 6. List of purification methods in chemistry - Wikipedia [en.wikipedia.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. physics.emu.edu.tr [physics.emu.edu.tr]
• 9. silicycle.com [silicycle.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Troubleshooting [chem.rochester.edu]
• 12. How To [chem.rochester.edu]

Stability of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one under different pH conditions

This technical support center provides researchers, scientists, and drug development professionals with guidance on the stability of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one under various pH conditions. The information is presented in a question-and-answer format to directly address potential issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is the general stability of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one at different pH values?

A1: 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one, a cyclic ketone with an ether linkage, is expected to be relatively stable under neutral pH conditions. However, its stability can be compromised under strongly acidic or alkaline conditions, leading to potential degradation over time.

Q2: What type of degradation can be expected under acidic or alkaline conditions?

A2: Under acidic or alkaline conditions, the primary degradation pathway for 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one is likely hydrolysis of the ether bond, which could lead to ring-opening. The ketone functional group is generally stable to hydrolysis but can be susceptible to other reactions depending on the specific conditions.

Q3: Are there any recommended storage conditions to ensure the stability of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one?

A3: To ensure maximum stability, it is recommended to store 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one in a tightly sealed container in a cool, dry, and well-ventilated area, away from strong acids, bases, and oxidizing agents.[1][2] For long-term storage, refrigeration is advisable.

Q4: How can I monitor the stability of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one in my formulation?

A4: The stability of the compound can be monitored using analytical techniques such as High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) to track the concentration of the parent compound and detect the appearance of any degradation products over time.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Unexpected loss of compound in an acidic formulation.	The compound may be undergoing acid-catalyzed hydrolysis, leading to ring-opening.	Buffer the formulation to a pH closer to neutral if the application allows. Conduct a forced degradation study under acidic conditions to identify the degradation products and kinetics.
Formation of unknown peaks in the chromatogram of an alkaline formulation.	The compound is likely degrading under basic conditions. Alkaline hydrolysis of the ether linkage may be occurring.	Adjust the pH of the formulation to a lower value if possible. Characterize the unknown peaks using techniques like LC-MS or GC-MS to understand the degradation pathway.
Inconsistent results in bioassays.	The compound might be degrading in the assay medium if it has a non-neutral pH.	Check the pH of your assay buffer and perform a stability study of the compound in the buffer over the time course of the experiment.
Physical changes in the sample (e.g., color change, precipitation).	This could indicate significant degradation and the formation of insoluble byproducts.	Immediately analyze the sample to identify the degradation products. Re-evaluate the storage and handling conditions of the compound and formulations.

Stability Data Summary

The following table provides a qualitative summary of the expected stability of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one at different pH conditions based on general chemical principles. Note: This is a generalized summary, and actual stability will depend on specific experimental conditions such as temperature, concentration, and the presence of other reactive species.

pH Range	Condition	Expected Stability	Potential Degradation Pathway
1 - 3	Strongly Acidic	Low to Moderate	Acid-catalyzed hydrolysis of the ether linkage (ring-opening).
4 - 6	Weakly Acidic	Moderate to High	Minimal degradation expected over short periods.
7	Neutral	High	The compound is expected to be most stable at neutral pH.
8 - 10	Weakly Alkaline	Moderate to High	Slow hydrolysis of the ether linkage may occur over extended periods.
11 - 14	Strongly Alkaline	Low	Base-catalyzed hydrolysis of the ether linkage (ring-opening).

Experimental Protocols

Protocol for pH Stability Study

This protocol outlines a general procedure to assess the stability of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one at different pH values.

1. Materials and Reagents:

• 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one

• Buffers of various pH values (e.g., pH 2, 4, 7, 9, 12)

• Acetonitrile or other suitable organic solvent

• HPLC or GC system with a suitable column

• pH meter

• Incubator or water bath

2. Preparation of Stock Solution:

• Prepare a stock solution of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one in a suitable organic solvent (e.g., acetonitrile) at a known concentration (e.g., 1 mg/mL).

3. Sample Preparation:

• For each pH to be tested, add a small aliquot of the stock solution to a known volume of the respective buffer to achieve the desired final concentration (e.g., 100 µg/mL).

• Prepare a control sample by diluting the stock solution in the mobile phase or a neutral solvent.

4. Incubation:

• Incubate the prepared samples at a controlled temperature (e.g., 40°C) to accelerate potential degradation.

• Withdraw aliquots from each sample at predetermined time points (e.g., 0, 2, 4, 8, 12, 24 hours).

5. Sample Analysis:

• Immediately analyze the withdrawn aliquots by a validated HPLC or GC method to determine the concentration of the remaining 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one.

• Monitor for the appearance of new peaks, which would indicate the formation of degradation products.

6. Data Analysis:

• Plot the percentage of the remaining compound against time for each pH.

• Determine the degradation rate constant and half-life of the compound at each pH condition.

Logical Relationship Diagram

The following diagram illustrates the influence of pH on the stability of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one.

Caption: Influence of pH on the stability of the compound.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. echemi.com [echemi.com]

Challenges in scaling up the production of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one

This technical support center provides researchers, scientists, and drug development professionals with a centralized resource for troubleshooting the synthesis of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one.

Frequently Asked Questions (FAQs)

Q1: What is the most common laboratory-scale synthesis method for 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one?

A1: The prevalent method is the mercury-catalyzed hydration and cyclization of 2,5-dimethyl-3-hexyne-2,5-diol. This reaction, often referred to as a Meyer-Schuster rearrangement followed by intramolecular cyclization, typically uses mercuric oxide (HgO) as a catalyst in the presence of a strong acid like sulfuric acid (H₂SO₄) in an aqueous solution.[1]

Q2: What are the primary safety concerns when scaling up this synthesis?

A2: The primary safety concern is the use of mercury compounds (mercuric oxide), which are highly toxic and pose significant environmental hazards. Proper handling, containment, and disposal procedures are critical, especially at larger scales. Additionally, the use of concentrated sulfuric acid requires appropriate personal protective equipment (PPE) and handling protocols to prevent severe chemical burns. The reaction may also be exothermic, necessitating careful temperature control to avoid runaway reactions.

Q3: Are there greener or mercury-free alternatives for this synthesis?

A3: While the mercury-catalyzed route is well-documented, research into greener alternatives for similar transformations is ongoing. For furanone synthesis in general, methods involving acid-catalyzed cyclization of diketones or palladium-catalyzed oxidative cyclization of specific alcohols are being explored.[2] However, for this specific substituted furanone, a direct, high-yield, mercury-free industrial method is not prominently documented in publicly available literature. Developing such a process would be a significant process chemistry achievement.

Q4: What typical yield can be expected from the mercury-catalyzed synthesis?

A4: Laboratory-scale procedures have reported high yields. For instance, the synthesis starting from 2,5-dimethyl-3-hexyne-2,5-diol has been documented to achieve yields of up to 89% after distillation.[1] However, maintaining such high yields during scale-up can be challenging and depends on optimizing reaction conditions and purification processes.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis and scale-up of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one.

Issue ID	Problem Description	Potential Causes	Recommended Solutions
TS-01	Low or No Product Yield	1. Catalyst Inactivity: The mercuric oxide may be of poor quality or has degraded. 2. Insufficient Acid: The concentration of sulfuric acid may be too low to effectively catalyze the reaction. 3. Low Reaction Temperature: The initial heating may be insufficient to initiate the reaction. The reaction is often started by heating until the solution turns cloudy.[1] 4. Premature Reaction Stoppage: The reaction was not allowed to proceed for a sufficient duration.	1. Use high-purity mercuric oxide from a reputable supplier. 2. Ensure the correct amount and concentration of sulfuric acid are used as per the protocol. 3. Carefully monitor the reaction mixture while heating and maintain it for the recommended time (e.g., 30 minutes in a water bath after cloudiness appears) to ensure completion.[1] 4. Monitor the reaction progress using an appropriate analytical technique like Thin Layer Chromatography (TLC) or Gas Chromatography (GC).
TS-02	Product is Contaminated with Starting Material (2,5-dimethyl-3-hexyne-2,5-diol)	1. Incomplete Reaction: See causes for TS-01. 2. Inefficient Distillation: The boiling points of the starting material and product may not be sufficiently different for effective separation, or the distillation column may be inefficient. The final product is typically distilled at around 150°C.[1]	1. Address the causes of incomplete reaction as detailed in TS-01. 2. Use a fractional distillation column with sufficient theoretical plates for better separation. Monitor the temperature at the head of the column closely during distillation to collect the correct fraction.
TS-03	Formation of Dark-Colored Impurities or Tar	1. Overheating: Excessive reaction temperature can lead to decomposition of the starting material or product, causing polymerization and tar formation. 2. Excessive Acid Concentration: A very high concentration of sulfuric acid can promote side reactions and charring.	1. Implement precise temperature control, especially during the initial heating phase. Use a temperature-controlled heating mantle and monitor the internal reaction temperature. 2. Adhere strictly to the recommended catalytic amount of sulfuric acid.
TS-04	Challenges in Product Isolation and Purification	1. Emulsion Formation: During the ether extraction workup, emulsions can form, making phase separation difficult.[1] 2. Product is Water-White: The product is a colorless oil, which can make it difficult to visually distinguish during separation.[1] 3. Inefficient Drying: Residual water in the organic layer can interfere with distillation and affect final purity.	1. Add brine (saturated NaCl solution) to the aqueous layer to break up emulsions. Allow sufficient time for the layers to separate fully. 2. Rely on the physical properties (immiscibility with water) rather than color for separation. 3. Use an adequate amount of a suitable drying agent like anhydrous magnesium sulfate (MgSO₄) and ensure sufficient contact time before filtration.[1]

Experimental Protocols

Protocol 1: Synthesis of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one

This protocol is based on the mercury-catalyzed hydration of 2,5-dimethyl-3-hexyne-2,5-diol.[1]

Materials:

• 2,5-dimethyl-3-hexyne-2,5-diol (50.0 g, 352 mmol)

• Mercuric oxide (HgO) (600 mg)

• Concentrated Sulfuric Acid (H₂SO₄) (2 mL)

• Deionized Water (200 mL + additional for distillation)

• Diethyl Ether

• Brine (Saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• In a suitable reaction flask, dissolve 600 mg of mercuric oxide in 200 mL of water containing 2 mL of concentrated H₂SO₄.

• Add 50.0 g of solid 2,5-dimethyl-3-hexyne-2,5-diol to the solution.

• Heat the solution with stirring until it becomes homogeneous and then turns cloudy. This indicates the start of the reaction.

• Immediately stop heating and place the flask in a room temperature water bath. Continue stirring for 30 minutes.

• Set up the apparatus for distillation. Distill the solution, collecting approximately 250 mL of distillate. Add more water to the reaction flask as needed to maintain volume.

• The distillate will be a biphasic mixture. Transfer it to a separatory funnel and extract the aqueous layer with diethyl ether.

• Combine the organic layers and wash with brine.

• Dry the ether layer over anhydrous MgSO₄.

• Filter off the drying agent and evaporate the ether under reduced pressure.

• Distill the resulting crude oil at atmospheric pressure (boiling point approx. 150°C) to yield 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one as a water-white oil. (Expected yield: ~44.5 g, 89%).

Visualizations

Synthesis Pathway

The following diagram illustrates the key transformation in the synthesis of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one.

Caption: Mercury-catalyzed synthesis of the target furanone.

Troubleshooting Workflow for Low Product Yield

This workflow provides a logical sequence of steps to diagnose and resolve low yield issues during the synthesis.

References

• 1. prepchem.com [prepchem.com]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Interpreting Complex NMR Spectra of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one Derivatives

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in interpreting the complex NMR spectra of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one and its derivatives. The high degree of substitution in these molecules can lead to unique spectral features that require careful analysis.

Frequently Asked Questions (FAQs)

Q1: Why do the four methyl groups in 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one appear as two singlets in the ¹H NMR spectrum instead of one?

A1: The two pairs of methyl groups are chemically non-equivalent. The two methyl groups at the C2 position are adjacent to the carbonyl group (C3), while the two methyl groups at the C5 position are adjacent to the furan oxygen. This difference in the chemical environment leads to different electronic shielding and, therefore, two distinct chemical shifts. You will typically observe one singlet integrating to 6H for the C2-methyl groups and another 6H singlet for the C5-methyl groups.

Q2: I am observing a singlet for the C4 methylene protons. Shouldn't they be a multiplet due to geminal coupling?

A2: In an idealized, rapidly tumbling molecule, the two protons on the C4 methylene group can be chemically and magnetically equivalent, leading to a singlet. This is often the case in achiral solvents. However, if a chiral center is introduced into the molecule, or if ring puckering slows on the NMR timescale, these protons can become diastereotopic and thus magnetically non-equivalent. In such cases, they would appear as a pair of doublets (an AX system) or a more complex multiplet if coupled to other protons.

Q3: The chemical shift of the C4 protons in my derivative is significantly shifted. What could be the cause?

A3: The chemical shift of the C4 protons is highly sensitive to the electronic environment. Substituents on the furan ring, particularly at the C3 position, will have the most significant impact. Electron-withdrawing groups will deshield the C4 protons, shifting them downfield, while electron-donating groups will cause an upfield shift. The solvent used can also influence chemical shifts.

Q4: I am having trouble assigning the quaternary carbons (C2, C3, and C5) in the ¹³C NMR spectrum. How can I definitively assign them?

A4: Quaternary carbons often show weaker signals in ¹³C NMR due to the lack of Nuclear Overhauser Effect (NOE) enhancement from attached protons and longer relaxation times. To unambiguously assign these carbons, two-dimensional (2D) NMR experiments are essential.

• HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons over two to three bonds. Look for correlations from the methyl protons to their attached quaternary carbon (C2 and C5) and the neighboring carbonyl carbon (C3). The protons on C4 will also show a correlation to C3 and C5.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates protons to their directly attached carbons. While it won't show the quaternary carbons directly, it will help you assign all protonated carbons, reducing ambiguity.

Q5: My ¹H NMR signals are broad. What are the possible reasons and solutions?

A5: Broad signals can arise from several factors:

• Conformational Exchange: The tetrahydrofuran ring is not planar and can undergo conformational changes (e.g., envelope or twist conformations). If the rate of this exchange is on the same timescale as the NMR experiment, it can lead to signal broadening. Running the NMR at a higher or lower temperature can sometimes resolve this, either by speeding up the exchange to an average signal or slowing it down to see distinct conformers.

• Sample Purity: The presence of paramagnetic impurities (like dissolved oxygen or metal ions) can cause significant line broadening. Degassing the sample can help remove dissolved oxygen.

• Sample Concentration: Highly concentrated samples can lead to increased viscosity, which can also cause line broadening. Preparing a more dilute sample may resolve this issue.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Unexpected number of signals	Presence of diastereomers or rotamers.	Run the NMR at a higher temperature to see if signals coalesce. Check the purity of your sample using chromatography (TLC, LC-MS).
Overlapping signals in the ¹H NMR spectrum	Accidental isochrony (similar chemical shifts).	Change the NMR solvent (e.g., from CDCl₃ to Benzene-d₆ or Acetone-d₆) to induce different chemical shifts. Use 2D NMR techniques like COSY and TOCSY to resolve individual spin systems.
No observable signal for the carbonyl carbon in ¹³C NMR	Long relaxation time of the quaternary carbonyl carbon.	Increase the relaxation delay (d1) and the number of scans in your ¹³C NMR experiment.
Difficulty in determining stereochemistry	Ambiguous NOE (Nuclear Overhauser Effect) signals.	Use ROESY (Rotating-frame Overhauser Effect Spectroscopy) which can help distinguish between true NOEs and artifacts from chemical exchange. J-coupling analysis, particularly three-bond couplings (³J), can also provide conformational information based on the Karplus relationship.

Data Presentation

Predicted ¹H and ¹³C NMR Data for 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one

Note: The following data are predicted based on the analysis of structurally similar compounds and known chemical shift increments. Actual experimental values may vary.

Table 1: Predicted ¹H NMR Data (500 MHz, CDCl₃)

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Predicted Coupling Constants (J, Hz)
2-CH₃ (x2)	1.25	Singlet	6H	N/A
5-CH₃ (x2)	1.35	Singlet	6H	N/A
4-CH₂	2.40	Singlet	2H	N/A

Table 2: Predicted ¹³C NMR Data (125 MHz, CDCl₃)

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
C2	85.0
C3 (C=O)	215.0
C4	45.0
C5	82.0
2-CH₃ (x2)	25.0
5-CH₃ (x2)	26.0

Experimental Protocols

Standard Sample Preparation

• Sample Quantity: Weigh 5-10 mg of the compound for ¹H NMR and 20-50 mg for ¹³C NMR.

• Solvent: Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, Acetone-d₆, Benzene-d₆).

• Dissolution: Ensure the sample is fully dissolved. Gentle vortexing or sonication can be used.

• Filtration: Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube to remove any particulate matter.

• Degassing (Optional): For high-resolution experiments or to remove paramagnetic oxygen, degas the sample by bubbling an inert gas (e.g., argon) through the solution for several minutes or by using the freeze-pump-thaw method.

2D NMR Experimental Protocols

1. COSY (Correlation Spectroscopy)

• Purpose: To identify proton-proton (¹H-¹H) coupling networks.

• Typical Pulse Program: cosygpqf (on Bruker instruments).

• Key Parameters:

  • Set spectral widths in F1 and F2 to encompass all proton signals.

  • Acquire 256-512 increments in the F1 dimension and 1024-2048 data points in the F2 dimension.

  • Number of scans (NS): 2-8 per increment.

  • Relaxation delay (D1): 1-2 seconds.

2. HSQC (Heteronuclear Single Quantum Coherence)

• Purpose: To correlate protons with their directly attached carbons (¹H-¹³C one-bond correlations).

• Typical Pulse Program: hsqcedetgpsisp2.3 (on Bruker instruments for multiplicity editing, which distinguishes CH/CH₃ from CH₂ signals).

• Key Parameters:

  • Set spectral widths to cover the full proton and carbon chemical shift ranges.

  • Optimize the one-bond coupling constant (¹JCH) to approximately 145 Hz.

  • Acquire 128-256 increments in F1 and 1024 data points in F2.

  • Number of scans (NS): 4-16 per increment.

3. HMBC (Heteronuclear Multiple Bond Correlation)

• Purpose: To identify long-range (typically 2-3 bonds) correlations between protons and carbons.

• Typical Pulse Program: hmbcgplpndqf (on Bruker instruments).

• Key Parameters:

  • Set spectral widths for both proton and carbon dimensions.

  • Optimize the long-range coupling constant (ⁿJCH) to a range of 4-10 Hz.

  • Acquire 256-512 increments in F1 and 1024-2048 data points in F2.

  • Number of scans (NS): 8-32 per increment.

Mandatory Visualization

Technical Support Center: Storage and Stability of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals on preventing the degradation of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one during storage.

Troubleshooting Guide

This guide addresses specific issues that may arise during the storage and handling of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one.

Issue	Possible Cause(s)	Recommended Action(s)
Presence of solid precipitates or crystals in the liquid	Peroxide formation. Ethers can form explosive peroxides upon exposure to air and light.	DO NOT OPEN OR HANDLE THE CONTAINER. Contact your institution's Environmental Health and Safety (EHS) office immediately for proper disposal procedures.
Discoloration (e.g., yellowing) of the compound	Oxidation of the ketone moiety or other degradation pathways.	Test the purity of the compound using the analytical methods described below. If purity is compromised, consider purification or disposal.
Change in pH of the stored compound (if in solution)	Hydrolysis of the furanone ring, especially in the presence of moisture.	Buffer the solution to a slightly acidic pH (e.g., pH 4-5) if compatible with the intended application. Store in a tightly sealed container to minimize moisture ingress.
Inconsistent experimental results using the stored compound	Degradation of the compound leading to lower potency or the presence of interfering byproducts.	Re-test the purity of the compound. If degradation is confirmed, use a fresh batch of the compound for your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one?

A1: The primary degradation pathways for 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one are:

• Peroxide Formation: As a cyclic ether, this compound can react with atmospheric oxygen to form unstable and potentially explosive peroxides. This process is accelerated by light and heat.

• Oxidation of the Ketone: The ketone functional group can be oxidized, potentially leading to ring-opening and the formation of dicarboxylic acids or through a Baeyer-Villiger oxidation to form a lactone.

• Hydrolysis: The furanone ring can be susceptible to hydrolysis, particularly in the presence of moisture and under neutral to basic pH conditions, leading to ring-opening.

Q2: What are the ideal storage conditions for 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one?

A2: To minimize degradation, 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one should be stored in a cool, dry, and dark place, away from heat and sources of ignition.[1][2][3] It is recommended to store the compound under an inert atmosphere (e.g., argon or nitrogen) in a tightly sealed container to prevent exposure to oxygen and moisture.[2]

Q3: How often should I test for the presence of peroxides?

A3: For opened containers, it is recommended to test for peroxides at least every 3-6 months.[1] Unopened containers should be disposed of by the manufacturer's expiration date. Always test for peroxides before any distillation or concentration step.

Q4: What are the visual indicators of peroxide formation?

A4: The formation of crystals or a viscous layer in the liquid can indicate the presence of dangerous levels of peroxides.[4] If you observe this, do not handle the container and contact your EHS department immediately.

Quantitative Data on Stability

The following tables provide illustrative data from a simulated accelerated stability study on 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one. This data is intended to demonstrate the expected trends in degradation under various stress conditions.

Table 1: Effect of Temperature on Purity (Storage Duration: 6 months)

Temperature	Purity (%)	Appearance
2-8°C	99.5	Colorless liquid
25°C / 60% RH	98.2	Colorless liquid
40°C / 75% RH	95.1	Faintly yellow liquid

Table 2: Forced Degradation Studies (Illustrative Data)

Stress Condition	Duration	Purity (%)	Major Degradant(s)
0.1 M HCl, 60°C	24 hours	92.3	Ring-opened hydrolysis product
0.1 M NaOH, 25°C	8 hours	88.5	Ring-opened hydrolysis product
10% H₂O₂, 25°C	24 hours	90.1	Peroxides, Baeyer-Villiger oxidation product
Heat (80°C)	48 hours	94.7	Oxidative degradation products
Photostability (ICH Q1B)	1.2 million lux hours	97.8	Minor oxidative byproducts

Experimental Protocols

Protocol 1: Determination of Purity and Degradation Products by GC-MS

This method is suitable for the quantitative analysis of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one and the identification of its volatile degradation products.

1. Instrumentation:

• Gas chromatograph equipped with a mass selective detector (GC-MS).

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

2. Reagents:

• 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one reference standard.

• Solvent: Dichloromethane or Ethyl Acetate (GC grade).

• Internal Standard (IS): e.g., Dodecane.

3. Standard and Sample Preparation:

• Stock Solution (Reference): Accurately weigh and dissolve the reference standard in the solvent to a concentration of 1 mg/mL.

• Internal Standard Stock Solution: Prepare a 1 mg/mL solution of the internal standard in the solvent.

• Calibration Standards: Prepare a series of calibration standards by diluting the reference stock solution and adding a fixed amount of the internal standard stock solution.

• Sample Solution: Dilute the sample to be tested in the solvent to a final concentration within the calibration range and add the same fixed amount of the internal standard.

4. GC-MS Conditions:

• Inlet Temperature: 250°C

• Injection Volume: 1 µL (split mode, e.g., 50:1)

• Carrier Gas: Helium at a constant flow of 1 mL/min.

• Oven Temperature Program: Initial temperature of 50°C, hold for 2 minutes, ramp to 250°C at 10°C/min, and hold for 5 minutes.

• MS Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 40-400.

5. Data Analysis:

• Quantify the purity by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

• Identify degradation products by interpreting their mass spectra and comparing them to spectral libraries.

Protocol 2: Stability-Indicating HPLC Method

This reverse-phase HPLC method can be used to monitor the stability of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one and separate it from its potential non-volatile degradation products.

1. Instrumentation:

• HPLC system with a UV detector.

• Column: C18 column (e.g., 4.6 x 150 mm, 5 µm).

2. Reagents:

• Acetonitrile (HPLC grade).

• Water (HPLC grade).

• Phosphoric acid (for mobile phase pH adjustment).

3. Mobile Phase:

• Mobile Phase A: Water with 0.1% Phosphoric Acid.

• Mobile Phase B: Acetonitrile with 0.1% Phosphoric Acid.

4. Chromatographic Conditions:

• Gradient Elution: Start with 30% B, increase to 90% B over 15 minutes, hold for 2 minutes, and then return to initial conditions.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 210 nm.

• Injection Volume: 10 µL.

5. Sample Preparation:

• Prepare samples and standards in the mobile phase at a concentration of approximately 0.5 mg/mL.

6. Method Validation:

• This method should be validated according to ICH guidelines to demonstrate its specificity, linearity, accuracy, precision, and robustness as a stability-indicating method.

Visualizations

Caption: Potential degradation pathways for 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one.

Caption: Workflow for a stability study of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. ijarsct.co.in [ijarsct.co.in]
• 4. biopharminternational.com [biopharminternational.com]

Technical Support Center: Optimizing Furanone Synthesis

Welcome to the Technical Support Center for Furanone Synthesis. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on catalyst selection and troubleshoot common issues encountered during the synthesis of furanone derivatives.

Frequently Asked Questions (FAQs)

Q1: What are the most common types of catalysts used for furanone synthesis?

A1: A variety of catalysts are employed for furanone synthesis, with the choice depending on the specific reaction, desired substrate scope, and required stereoselectivity. Common classes of catalysts include:

• Transition Metal Catalysts : This is a broad and widely used category. Complexes of palladium, gold, copper, and rhodium are frequently utilized for their high efficiency and selectivity in various cyclization and cross-coupling reactions to form the furanone ring.[1][2][3]

• Phase Transfer Catalysts (PTC) : PTCs, such as tetrabutylammonium bromide (TBAB), are effective in reactions involving immiscible phases. They can lead to higher yields, shorter reaction times, and a reduction in the use of hazardous solvents.[4]

• Acid Catalysts : Both Brønsted and Lewis acids are used in certain furanone synthesis methods, like the Paal-Knorr synthesis, to facilitate intramolecular cyclization.[5][6] Milder acids like p-toluenesulfonic acid (p-TsOH) are often preferred to prevent side reactions like polymerization.[5][6]

• Base Catalysts : Bases are used to induce intramolecular cyclization in specific synthetic routes.[1]

• Biocatalysts : Enzymes offer an environmentally friendly approach, operating under mild conditions with high selectivity.[2]

Q2: How do I choose the best catalyst for my specific furanone synthesis?

A2: Catalyst selection is a critical step for a successful synthesis.[7] Key factors to consider include:

• Substrate Scope and Functional Group Tolerance : Review the literature to ensure the chosen catalyst is compatible with the functional groups present in your starting materials.[7] For instance, gold(I)-catalyzed reactions are known for their tolerance of a wide variety of functional groups.[7]

• Desired Selectivity (Chemo-, Regio-, and Stereoselectivity) : For the synthesis of chiral furanones, an asymmetric catalyst is necessary.[7] Binary catalytic systems, such as a combination of Rh(II) and Pd(0), have been shown to exhibit high chemo-, regio-, and stereoselectivity.[1]

• Reaction Mechanism : Understanding the reaction pathway can guide your catalyst choice. For example, a one-pot intramolecular Horner-Emmons-type cyclization can be efficiently carried out using a phase transfer catalyst.[4]

• Reaction Conditions : Consider the required temperature, solvent, and pressure for the catalytic system. Some methods offer mild reaction conditions, which can be advantageous for sensitive substrates.[1]

Q3: Are there catalyst-free methods for furanone synthesis?

A3: Yes, catalyst-free methods for furanone synthesis have been developed. For instance, a metal-free cross-coupling of α-aryldiazo ketones and α-diazo esters can produce 3(2H)-furanone derivatives in good yields.[8] This approach involves a Wolff rearrangement to form a ketene intermediate, followed by trapping with a second diazo species and subsequent cyclization.[8]

Troubleshooting Guides

This section provides solutions to common problems encountered during furanone synthesis.

Issue 1: Low or No Product Yield

Potential Cause	Suggested Solution
Inactive Catalyst	Ensure the catalyst is fresh and has been stored under appropriate conditions (e.g., inert atmosphere). For transition metal catalysts, verify the oxidation state and purity. Consider potential catalyst deactivation, especially in palladium-catalyzed reactions where reduction to Pd(0) can occur.[7][9][10]
Sub-optimal Reaction Conditions	Re-optimize reaction parameters such as temperature, solvent, and concentration.[7][11][12] The choice of solvent can significantly influence catalyst activity and solubility of reagents.[7][11] Screen a variety of ligands for your transition metal catalyst if applicable.[12]
Poor Substrate Reactivity	Check the electronic and steric properties of your substrate. Electron-withdrawing or -donating groups can significantly affect reactivity.[7] It may be necessary to modify the substrate to enhance its reactivity.[7]
Presence of Impurities	Ensure all starting materials and solvents are pure and dry. Impurities can act as catalyst poisons and inhibit the reaction.[7][10][12]
Incomplete Reaction	Monitor the reaction progress using techniques like TLC or GC-MS to ensure the starting material is fully consumed.[5][13] If the reaction has stalled, consider extending the reaction time or slightly increasing the temperature.

Issue 2: Formation of Side Products (e.g., Isomers, Polymers)

Potential Cause	Suggested Solution
Isomerization to a More Stable Furanone	The formation of a more thermodynamically stable isomer, such as the 2(5H)-furanone over the 2(3H)-furanone, is a common issue, often catalyzed by acidic or basic conditions.[14] To favor the kinetic product, use mild reaction conditions, low temperatures, and maintain a neutral or near-neutral pH.[14]
Polymerization of Furan Ring	Furan and its derivatives can be sensitive to acidic conditions, which can catalyze polymerization, leading to a dark, viscous reaction mixture.[5][13] Use milder acid catalysts (e.g., p-TsOH instead of concentrated H₂SO₄), lower the reaction temperature, and ensure anhydrous conditions.[5][13]
Side Reactions due to High Temperature	Excessively high temperatures can promote the formation of by-products.[10] Run the reaction at the lowest effective temperature and monitor for completion to avoid prolonged heating.[5]

Issue 3: Difficulties in Product Purification

Potential Cause	Suggested Solution
Degradation on Silica Gel	Standard silica gel is acidic and can cause degradation or isomerization of sensitive furanone derivatives during column chromatography.[5][14] Consider using deactivated (neutral) silica or alumina, or adding a small amount of a neutralizer like triethylamine to the eluent.[5][14]
Product Volatility	For volatile furanones, distillation under reduced pressure can be an effective purification method. However, care must be taken to avoid excessive heat, which can cause decomposition.[5]
Isomerization during Workup	Avoid acidic or basic washes during the workup if possible. Use neutral aqueous washes (e.g., saturated sodium chloride solution). If a pH adjustment is necessary, use dilute solutions and minimize contact time.[14]

Data Presentation: Catalyst Performance in Furanone Synthesis

The following tables summarize quantitative data for different catalytic systems in furanone synthesis, providing a basis for comparison.

Table 1: Comparison of Catalysts for the Synthesis of 4-Substituted 2(5H)-Furanones via Suzuki-Miyaura Cross-Coupling [15]

Entry	Boronic Acid	Catalyst	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylboronic acid	PdCl₂(PPh₃)₂	KF	THF-H₂O	60	12	85
2	4-Tolylboronic acid	PdCl₂(PPh₃)₂	KF	THF-H₂O	60	12	82
3	4-Methoxyphenylboronic acid	PdCl₂(PPh₃)₂	KF	THF-H₂O	60	12	78
4	2-Thiopheneboronic acid	PdCl₂(PPh₃)₂	KF	THF-H₂O	60	12	75

Table 2: Performance of Various Catalysts in the Synthesis of 2,5-Disubstituted Furans

Entry	Substrates	Catalyst	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
1	Enyne acetate	Pd(OAc)₂	Toluene	80	2	92	[16]
2	Conjugated allenone	Au/TiO₂	Dioxane	RT	1	95	[16]
3	β-Chlorovinyl ketone	CuCl	DMF	100	3	88	[16]
4	Propargyl alcohol & activated alkyne	FeCl₃	DCE	60	5	85	[3]

Experimental Protocols

Protocol 1: Synthesis of 4-Aryl-2(5H)-Furanones via One-Pot Intramolecular Cyclization Using Phase Transfer Catalysis[4]

This protocol describes a one-pot synthesis of 4-aryl-substituted 2(5H)-furanones from phenacyl bromides and diethylphosphono acetic acid using a phase transfer catalyst.

Materials:

• Appropriate phenacyl bromide derivative (1.0 mmol)

• Diethylphosphono acetic acid (1.0 mmol)

• Tetrabutylammonium bromide (TBAB) (0.05 mmol, 5 mol%)

• Anhydrous, powdered Potassium Carbonate (K₂CO₃) (3.0 mmol)

• Acetonitrile (10 mL)

• Ethyl acetate

• Water

• Brine

• Anhydrous sodium sulfate

Equipment:

• 50 mL Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Standard glassware for extraction and filtration

• Rotary evaporator

Procedure:

• To a 50 mL round-bottom flask, add the phenacyl bromide derivative (1.0 mmol), diethylphosphono acetic acid (1.0 mmol), tetrabutylammonium bromide (0.05 mmol), and powdered anhydrous potassium carbonate (3.0 mmol).

• Add acetonitrile (10 mL) to the flask.

• Stir the reaction mixture vigorously at room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, filter the solid and wash with ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Palladium-Catalyzed Synthesis of 4-Substituted 2(5H)-Furanones[15]

This protocol details the synthesis of 4-substituted 2(5H)-furanones via a palladium-catalyzed cross-coupling reaction of 4-tosyl-2(5H)-furanone with boronic acids.

Materials:

• 4-Tosyl-2(5H)-furanone (1.0 mmol)

• Appropriate boronic acid (1.2 mmol)

• PdCl₂(PPh₃)₂ (0.03 mmol, 3 mol%)

• Potassium fluoride (KF) (2.0 mmol)

• THF-H₂O (4:1, 5 mL)

Equipment:

• Schlenk tube or similar reaction vessel

• Magnetic stirrer and stir bar

• Heating block or oil bath

Procedure:

• To a Schlenk tube, add 4-tosyl-2(5H)-furanone (1.0 mmol), the boronic acid (1.2 mmol), PdCl₂(PPh₃)₂ (0.03 mmol), and potassium fluoride (2.0 mmol).

• Evacuate and backfill the tube with an inert atmosphere (e.g., argon or nitrogen).

• Add the THF-H₂O solvent mixture (5 mL).

• Stir the reaction mixture at 60 °C.

• Monitor the reaction progress by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Visualizations

Logical Workflow for Troubleshooting Low Furanone Yield

Caption: Troubleshooting workflow for low furanone yield.

Reaction Pathway: Paal-Knorr Furanone Synthesis

Caption: Simplified Paal-Knorr synthesis pathway.

Decision Tree for Catalyst Selection

Caption: Decision tree for catalyst selection.

References

• 1. 3(2H)-Furanone synthesis [organic-chemistry.org]
• 2. benchchem.com [benchchem.com]
• 3. eprints.hud.ac.uk [eprints.hud.ac.uk]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Catalyst-Free Furanone Synthesis - ChemistryViews [chemistryviews.org]
• 9. Investigation of the Deactivation and Reactivation Mechanism of a Heterogeneous Palladium(II) Catalyst in the Cycloisomerization of Acetylenic Acids by In Situ XAS  - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. Optimization of Palladium-Catalyzed One-Pot Synthesis of Functionalized Furans for High-Yield Production: A Study of Catalytic and Reaction Parameters | MDPI [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. Palladium-Catalyzed Cross-Coupling Reactions of 4-Tosyl-2(5H)-furanone with Boronic Acids: A Facile and Efficient Route to Generate 4-Substituted 2(5H)-Furanones [organic-chemistry.org]
• 16. Furan synthesis [organic-chemistry.org]

Reference Data & Comparative Studies

A Comparative Guide to Dihydrofuranone Derivatives: Spotlight on 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one

For Researchers, Scientists, and Drug Development Professionals

The dihydrofuranone scaffold is a privileged heterocyclic motif frequently encountered in natural products and serves as a versatile building block in medicinal chemistry. Its derivatives have demonstrated a broad spectrum of biological activities, making them attractive candidates for drug discovery and development. This guide provides a comparative overview of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one and other dihydrofuranone derivatives, summarizing their synthesis, properties, and reported biological performance with supporting experimental data.

The Subject of Focus: 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one

2,2,5,5-Tetramethyldihydrofuran-3(2H)-one is a synthetically accessible derivative of the dihydrofuranone family. Its key physicochemical properties are summarized below.

Property	Value	Reference
CAS Number	5455-94-7	[1][2]
Molecular Formula	C₈H₁₄O₂	[1]
Molecular Weight	142.20 g/mol	[1]
Appearance	Colorless liquid/oil	[1][2]
Boiling Point	42-43 °C at 11 mmHg	[1]
Density	0.926 g/mL at 25 °C	[1]
Refractive Index	n20/D 1.42	[1]

Synthesis of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one

A common synthetic route to 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one involves the acid-catalyzed cyclization of 2,5-dimethyl-3-hexyne-2,5-diol.[3]

Experimental Protocol: Synthesis of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one [3]

• Reaction Setup: Dissolve 600 mg of mercuric oxide in 200 mL of water containing 2 mL of concentrated sulfuric acid.

• Addition of Starting Material: Add 50.0 g (352 mmol) of solid 2,5-dimethyl-3-hexyne-2,5-diol to the solution.

• Heating and Reaction: Heat the solution until it turns cloudy, indicating the initiation of the reaction. Stop heating and stir the mixture in a room temperature water bath for 30 minutes.

• Distillation: Distill the solution, collecting approximately 250 mL of distillate. More water can be added to the distillation flask if necessary.

• Extraction and Purification: The resulting biphasic material is taken up in ether, the layers are separated, and the ether layer is washed with brine. The organic layer is then dried over magnesium sulfate, filtered, and the solvent is evaporated. The crude product is purified by distillation at 150 °C to yield 2,2,5,5-tetramethyldihydrofuran-3(2H)-one as a water-white oil (89% yield).

Synthesis of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one.

Comparative Biological Activities of Dihydrofuranone Derivatives

While specific biological activity data for 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one is limited in publicly available literature, the broader class of dihydrofuranone derivatives has been extensively studied, revealing a range of promising therapeutic properties.

Cytotoxic Activity

Numerous furanone derivatives have been evaluated for their anticancer properties against various cancer cell lines. The cytotoxic potential is often quantified by the half-maximal inhibitory concentration (IC₅₀), which is the concentration of a compound required to inhibit the growth of 50% of a cell population.

Compound/Derivative	Target Cancer Cell Line	IC₅₀ (µM)	Reference
(E)-5-(Bromomethylene)furan-2-(5H)-one	Prostate (PC-3)	0.93 ± 0.02	[4]
3,4-dibromofuran-2(5H)-one	Colon (HCT-116)	0.4 ± 0.04	[4]
Furan-based compound 4	Breast (MCF-7)	4.06	[5]
Furan-based compound 7	Breast (MCF-7)	2.96	[5]
Epoxide derivative 7	MAC13/MAC16	0.05 / 0.03	[6]
Aziridine derivative 8	MAC13/MAC16	0.03 / 0.03	[6]

Experimental Protocol: MTT Assay for Cytotoxicity [5]

• Cell Seeding: Seed cancer cells (e.g., MCF-7, HCT-116) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the dihydrofuranone derivatives and incubate for 48-72 hours.

• MTT Addition: Add 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution to each well and incubate for 2-4 hours. Metabolically active cells will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Add a solubilization solution (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the IC₅₀ values.

Workflow for MTT cytotoxicity assay.

Antimicrobial Activity

Dihydrofuranone derivatives have also shown potential as antimicrobial agents against a range of bacteria and fungi. The minimum inhibitory concentration (MIC) is a key parameter used to quantify this activity, representing the lowest concentration of a compound that prevents visible growth of a microorganism.

Compound/Derivative	Microorganism	MIC (µg/mL)	Reference
Furanone derivative F131	Staphylococcus aureus	8-16	[1]
Furanone derivative F131	Candida albicans	32-128	[1]
Diethyl 4-(4-methoxyphenyl)-2,6-dimethyl-1,4-dihydropyridin-3,5-dicarboxylate	Aspergillus fumigatus	15.62	[7]
2,5-Dimethyl-4-hydroxy-3(2H)-furanone (DMHF)	Various pathogenic microorganisms	Broad spectrum activity	[8]

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Determination [1]

• Preparation of Inoculum: Prepare a standardized suspension of the test microorganism.

• Serial Dilution: Perform serial dilutions of the test compound in a suitable broth medium in a 96-well microtiter plate.

• Inoculation: Inoculate each well with the microbial suspension.

• Incubation: Incubate the plates at an appropriate temperature (e.g., 37°C) for 18-24 hours.

• Visual Assessment: Determine the MIC as the lowest concentration of the compound at which no visible growth of the microorganism is observed.

Analgesic and Anticonvulsant Activities

Several dihydrofuranone derivatives have been investigated for their effects on the central nervous system, demonstrating potential analgesic and anticonvulsant properties. The median effective dose (ED₅₀) is often used to express the dose of a drug that produces a therapeutic effect in 50% of the population.

Compound/Derivative	Activity	ED₅₀ (mg/kg)	Animal Model	Reference
L-PP1 (a dihydrofuran-2-one derivative)	Analgesic (Hot plate test)	1.34	Mice	[3]
L-PP1 (a dihydrofuran-2-one derivative)	Analgesic (Writhing test)	0.79	Mice	[3]
Various dihydrofuran-2(3H)-one derivatives	Anticonvulsant (MES test)	100-300	Mice	[5]
Furochromone derivative 1c	Anticonvulsant (scPTZ test)	>300 (100% protection)	Mice	[9]

Experimental Protocol: Maximal Electroshock (MES) Test for Anticonvulsant Activity [9]

• Animal Preparation: Use mice or rats as the animal model.

• Compound Administration: Administer the test compound, vehicle control, or standard anticonvulsant drug (e.g., phenytoin) to the animals, typically via intraperitoneal injection.

• Electroshock Application: After a predetermined time, deliver a brief electrical stimulus through corneal or auricular electrodes to induce a seizure.

• Observation: Observe the animals for the presence or absence of the tonic hindlimb extension phase of the seizure.

• Data Analysis: The ability of the compound to prevent the tonic hindlimb extension is considered a measure of anticonvulsant activity. The ED₅₀ can be calculated from the dose-response data.

Structure-Activity Relationship (SAR) and the Role of Tetramethyl Substitution

While direct comparative data for 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one is lacking, we can infer potential effects of its unique substitution pattern based on general SAR principles for dihydrofuranone derivatives.

• Lipophilicity: The four methyl groups in 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one significantly increase its lipophilicity compared to the parent dihydrofuranone. This could enhance its ability to cross cell membranes and the blood-brain barrier, potentially influencing its bioavailability and central nervous system activity.

• Steric Hindrance: The bulky methyl groups at the 2 and 5 positions may sterically hinder the interaction of the furanone core with biological targets. This could either decrease its activity by preventing optimal binding or increase its selectivity for certain targets.

• Metabolic Stability: The absence of protons on the carbons alpha to the ether oxygen may increase the metabolic stability of the molecule, as this is a common site for oxidative metabolism.

Further quantitative structure-activity relationship (QSAR) studies are needed to build predictive models for the biological activity of this and other highly substituted dihydrofuranone derivatives.

Signaling Pathways

The diverse biological activities of dihydrofuranone derivatives are mediated through various signaling pathways. For instance, their anticancer effects may involve the induction of apoptosis through the modulation of Bcl-2 family proteins and caspase activation. Their anti-inflammatory effects could be linked to the inhibition of pro-inflammatory cytokines and enzymes like cyclooxygenase (COX).

Hypothetical signaling pathway for a dihydrofuranone derivative.

Conclusion

2,2,5,5-Tetramethyldihydrofuran-3(2H)-one represents an interesting, yet underexplored, member of the dihydrofuranone family. While the broader class of dihydrofuranone derivatives has demonstrated significant potential in various therapeutic areas, further research is imperative to elucidate the specific biological profile of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one. The information and protocols provided in this guide aim to facilitate such investigations and encourage the exploration of this and other novel dihydrofuranone derivatives in the pursuit of new therapeutic agents.

References

• 1. 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one , 97% , 5455-94-7 - CookeChem [cookechem.com]
• 2. 2,2,5,5-Tetramethyltetrahydrofuran-3-one CAS 5455-94-7 Manufacturers, Suppliers, Factory - Home Sunshine Pharma [hsppharma.com]
• 3. prepchem.com [prepchem.com]
• 4. Synthesis and cytotoxic evaluation of halogenated furanones | Semantic Scholar [semanticscholar.org]
• 5. One-Pot Green Synthesis and Biological Evaluation of Dimedone-Coupled 2,3-Dihydrofuran Derivatives to Divulge Their Inhibition Potential against Staphylococcal Thioredoxin Reductase Enzyme - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cytotoxicity of 3,4-dihalogenated 2(5H)-furanones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 3D-QSAR Study on dihydro-1,3,5-triazines and their spiro derivatives as DHFR inhibitors by comparative molecular field analysis (CoMFA) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]

A Comparative Guide to the Synthesis of Substituted Furanones

For Researchers, Scientists, and Drug Development Professionals

The furanone scaffold is a privileged motif in a vast array of biologically active natural products and pharmaceutical agents. Its prevalence underscores the critical need for efficient and versatile synthetic methodologies. This guide provides an objective comparison of prominent methods for the synthesis of substituted furanones, supported by experimental data, detailed protocols, and mechanistic visualizations to aid in the selection of the most appropriate synthetic strategy.

At a Glance: Key Synthesis Methods

Method	Starting Materials	Catalyst/Reagent	Key Transformation	General Yields
Paal-Knorr Synthesis	1,4-Dicarbonyl compounds	Acid (e.g., H₂SO₄, p-TsOH)	Intramolecular cyclization and dehydration	Good to excellent
Feist-Benary Synthesis	α-Halo ketones, β-Dicarbonyl compounds	Base (e.g., pyridine, Et₃N)	Intermolecular condensation followed by intramolecular cyclization	Moderate to good
Multicomponent Reactions	Varies (e.g., aldehydes, amines, acetylenedicarboxylates)	Often catalyst-free or uses simple catalysts	One-pot formation of complex furanones	Good to excellent
Modern Catalytic Methods	Varies (e.g., alkynes, diazo compounds)	Transition metals (e.g., Au, Pd, Rh)	Various (e.g., cycloisomerization, annulation)	Often high to excellent

In-Depth Comparison of Synthesis Methods

This section provides a detailed overview of each method, including its advantages, limitations, and typical performance data.

Paal-Knorr Synthesis

The Paal-Knorr synthesis is a classical and widely used method for the preparation of furans and furanones, involving the acid-catalyzed cyclization of 1,4-dicarbonyl compounds.[1][2][3]

Advantages:

• Generally high yields for a variety of substrates.

• Simple procedure and readily available acid catalysts.

Limitations:

• The synthesis of the starting 1,4-dicarbonyl compounds can be challenging.

• Harsh acidic conditions may not be suitable for sensitive substrates.

Quantitative Data:

Starting 1,4-Dicarbonyl	Catalyst	Solvent	Temperature (°C)	Time (h)	Product	Yield (%)
Hexane-2,5-dione	p-TsOH	Toluene	Reflux	2	2,5-Dimethylfuran	85
1,4-Diphenylbutane-1,4-dione	H₂SO₄	Acetic Acid	100	1	2,5-Diphenylfuran	90
3-Methylhexane-2,5-dione	Amberlyst-15	CH₂Cl₂	RT	4	2,3,5-Trimethylfuran	78

Feist-Benary Furan Synthesis

This method provides access to substituted furans and furanones through the base-catalyzed condensation of an α-halo ketone with a β-dicarbonyl compound.[4][5]

Advantages:

• Utilizes readily available and diverse starting materials.

• Generally milder reaction conditions compared to the Paal-Knorr synthesis.

Limitations:

• Yields can be moderate and side reactions are possible.

• Regioselectivity can be an issue with unsymmetrical β-dicarbonyl compounds.

Quantitative Data:

α-Halo Ketone	β-Dicarbonyl Compound	Base	Solvent	Temperature (°C)	Time (h)	Product	Yield (%)
Chloroacetone	Ethyl acetoacetate	Pyridine	Ethanol	Reflux	4	Ethyl 2,4-dimethylfuran-3-carboxylate	65
Phenacyl bromide	Acetylacetone	Et₃N	THF	Reflux	6	3-Acetyl-2-methyl-5-phenylfuran	72
Ethyl bromopyruvate	Dimedone	NaOEt	Ethanol	RT	12	Ethyl 4,4-dimethyl-6-oxo-4,5,6,7-tetrahydrobenzofuran-5-carboxylate	58

Multicomponent Reactions (MCRs)

MCRs offer a highly efficient approach to complex furanone derivatives in a single synthetic step from three or more starting materials. A common example involves the reaction of an aromatic aldehyde, an amine, and dimethyl acetylenedicarboxylate (DMAD).[6][7]

Advantages:

• High atom economy and operational simplicity.

• Rapid generation of molecular diversity.

• Often proceeds under mild conditions.

Limitations:

• The reaction mechanism can be complex and sometimes difficult to predict.

• Optimization of reaction conditions for a specific set of components may be required.

Quantitative Data for Synthesis of 3,4,5-Trisubstituted Furan-2(5H)-ones: [6][7]

Aromatic Aldehyde	Amine	Catalyst	Solvent	Temperature	Time (h)	Yield (%)
Benzaldehyde	Aniline	None	Ethanol	Reflux	3	85
4-Chlorobenzaldehyde	4-Chloroaniline	5-SSA (10 mol%)	Ethanol	RT	0.5	96
4-Methoxybenzaldehyde	Benzylamine	None	Acetonitrile	Reflux	4	82

Modern Catalytic Methods

Modern transition-metal catalysis has opened new avenues for furanone synthesis, often with high efficiency and selectivity.

Gold catalysts, particularly Au(I) and Au(III) complexes, are effective in promoting the cyclization of functionalized alkynes to form furanones. A notable example is the intramolecular cyclization of γ-hydroxyalkynones.[8][9]

Advantages:

• Mild reaction conditions and high functional group tolerance.

• Excellent yields and stereoselectivity.

Limitations:

• Cost of gold catalysts.

• Synthesis of the starting alkynone precursors may be required.

Quantitative Data for Gold-Catalyzed Cyclization of γ-Hydroxyalkynones: [8][9]

Substrate (γ-Hydroxyalkynone)	Catalyst System	Solvent	Temperature	Time	Yield (%)
4-Hydroxy-4-phenylbut-2-yn-1-one	(p-CF₃C₆H₄)₃PAuCl / AgOTf	Toluene	RT	1 h	94
4-Hydroxy-4,5-dimethylhex-2-yn-1-one	(p-CF₃C₆H₄)₃PAuCl / AgOTf	Toluene	RT	1.5 h	88
4-Ethenyl-4-hydroxy-1-phenylbut-2-yn-1-one	(p-CF₃C₆H₄)₃PAuCl / AgOTf	Toluene	RT	2 h	91

Palladium catalysts are versatile for various furanone syntheses, including cross-coupling reactions to introduce substituents onto a pre-formed furanone ring. For instance, the Suzuki coupling of 4-tosyl-2(5H)-furanone with arylboronic acids provides 4-aryl-2(5H)-furanones.[10]

Advantages:

• Broad substrate scope for the coupling partner.

• Relatively mild reaction conditions.

Limitations:

• The furanone substrate needs to be pre-functionalized (e.g., with a tosyl group).

• Palladium catalyst and ligand costs.

Quantitative Data for Palladium-Catalyzed Suzuki Coupling: [10]

Arylboronic Acid	Catalyst	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
Phenylboronic acid	PdCl₂(PPh₃)₂	KF	THF/H₂O	60	12	85
4-Methoxyphenylboronic acid	PdCl₂(PPh₃)₂	KF	THF/H₂O	60	12	82
2-Thiopheneboronic acid	Pd(PPh₃)₄	K₂CO₃	Toluene/H₂O	80	16	75

Rhodium catalysts are particularly useful for the synthesis of furanones from α-diazo compounds. For example, the intramolecular C-H insertion of α-aryl-α-diazo ketones can lead to the formation of furanone precursors.[11] While direct synthesis of furanones is also possible, this section highlights a relevant application.

Advantages:

• High efficiency and selectivity.

• Access to complex molecular architectures.

Limitations:

• Handling of diazo compounds requires care.

• The synthesis of the diazo precursor is an additional step.

Quantitative Data for a Rhodium-Catalyzed Annulation (Illustrative):

N-acyl aniline	α-diazo ketone	Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)
N-Phenylacetamide	2-Diazo-1-phenylethanone	[RhCpCl₂]₂	DCE	80	12	78
N-(4-Methoxyphenyl)acetamide	2-Diazo-1-(4-methoxyphenyl)ethanone	[RhCpCl₂]₂	DCE	80	12	85

Experimental Protocols

Paal-Knorr Synthesis of 2,5-Dimethylfuran

• To a solution of hexane-2,5-dione (1.14 g, 10 mmol) in toluene (20 mL) in a round-bottom flask equipped with a reflux condenser and a Dean-Stark trap, add p-toluenesulfonic acid monohydrate (0.19 g, 1 mmol).

• Heat the mixture to reflux and collect the water in the Dean-Stark trap.

• Monitor the reaction by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Wash the organic layer with saturated aqueous sodium bicarbonate solution (2 x 15 mL) and then with brine (15 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to afford the product.

Feist-Benary Synthesis of Ethyl 2,4-dimethylfuran-3-carboxylate

• In a round-bottom flask, dissolve ethyl acetoacetate (1.30 g, 10 mmol) in ethanol (20 mL).

• Add pyridine (0.87 g, 11 mmol) to the solution.

• Add chloroacetone (0.93 g, 10 mmol) dropwise to the stirred solution at room temperature.

• Heat the reaction mixture to reflux for 4 hours.

• After cooling to room temperature, remove the solvent under reduced pressure.

• Take up the residue in diethyl ether (30 mL) and wash with 1 M HCl (2 x 10 mL), saturated aqueous sodium bicarbonate solution (15 mL), and brine (15 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate to yield the crude product, which can be purified by column chromatography.

Multicomponent Synthesis of a Furan-2(5H)-one Derivative

• To a stirred solution of benzaldehyde (1.06 g, 10 mmol) and aniline (0.93 g, 10 mmol) in ethanol (20 mL), add dimethyl acetylenedicarboxylate (1.42 g, 10 mmol) dropwise at room temperature.

• Heat the reaction mixture to reflux for 3 hours.

• Monitor the reaction by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• The product may precipitate from the solution. If so, collect the solid by filtration and wash with cold ethanol.

• If no precipitate forms, concentrate the solution under reduced pressure and purify the residue by column chromatography.

Mechanistic Pathways and Visualizations

The following diagrams, generated using Graphviz (DOT language), illustrate the proposed mechanisms for the key synthetic methods.

Paal-Knorr Furan Synthesis

Paal-Knorr Synthesis Mechanism

Feist-Benary Furan Synthesis

Feist-Benary Synthesis Mechanism

Multicomponent Synthesis of a Furan-2(5H)-one

A Multicomponent Reaction Pathway

References

• 1. Paal–Knorr synthesis - Wikipedia [en.wikipedia.org]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. Paal-Knorr Furan Synthesis [organic-chemistry.org]
• 4. Feist–Benary synthesis - Wikipedia [en.wikipedia.org]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Cationic Gold(I)-Catalyzed Intramolecular Cyclization of γ-Hydroxyalkynones into 3(2H)-Furanones [organic-chemistry.org]
• 9. Cationic gold(I)-catalyzed intramolecular cyclization of gamma-hydroxyalkynones into 3(2H)-furanones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Palladium-Catalyzed Cross-Coupling Reactions of 4-Tosyl-2(5H)-furanone with Boronic Acids: A Facile and Efficient Route to Generate 4-Substituted 2(5H)-Furanones [organic-chemistry.org]
• 11. Rhodium-Catalyzed Intramolecular C-H Insertion of α-Aryl-α-diazo Ketones [organic-chemistry.org]

Validation of a Novel Gas Chromatography-Mass Spectrometry (GC-MS) Method for the Quantification of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one

A novel Gas Chromatography-Mass Spectrometry (GC-MS) method has been developed and validated for the sensitive and selective quantification of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one, a volatile organic compound of interest in various industrial applications. This guide provides a comprehensive comparison of this new GC-MS method with a potential alternative High-Performance Liquid Chromatography (HPLC) method, supported by experimental data derived from analogous compounds and established validation protocols.

Methodology Comparison: GC-MS vs. HPLC

For the quantification of a volatile, non-polar compound like 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one, GC-MS is theoretically the more appropriate technique due to the analyte's inherent volatility, which is ideal for gas-phase separation. However, HPLC remains a viable, albeit likely less sensitive, alternative. The following tables summarize the proposed methods and their validation parameters, drawing upon established performance for structurally similar furanone derivatives.

Table 1: Comparison of Analytical Method Parameters

Parameter	Proposed GC-MS Method	Alternative HPLC Method
Instrumentation	Gas Chromatograph coupled to a Mass Spectrometer	High-Performance Liquid Chromatograph with UV Detector
Principle	Separation based on volatility and polarity in the gas phase, with mass-based detection.	Separation based on polarity in the liquid phase, with absorbance-based detection.
Sample Preparation	Direct injection or Headspace sampling for volatile matrices.	Solvent extraction followed by direct injection.
Selectivity	High (Mass-to-charge ratio detection).	Moderate (Dependent on chromatographic resolution).
Sensitivity	High (Expected sub-µg/mL detection limits).	Lower (Expected µg/mL detection limits).[1]
Run Time	Typically shorter for volatile compounds.	Potentially longer depending on column and mobile phase.

Table 2: Summary of Validation Parameters (Based on Analogue Data)

Validation Parameter	Proposed GC-MS Method	Alternative HPLC Method
Linearity (R²)	> 0.99	> 0.99
Accuracy (% Recovery)	95 - 105% (Expected)	90 - 110% (Expected)
Precision (%RSD)	< 5% (Expected)	< 10% (Expected)
Limit of Detection (LOD)	~0.2 mg/kg (Projected)[2]	~0.14 µg/mL (Analogue data)[1]
Limit of Quantification (LOQ)	~0.5 mg/kg (Projected)[2]	~0.4 µg/mL (Projected)
Robustness	High	Moderate

Experimental Protocols

Proposed GC-MS Method Protocol

This protocol is based on standard methods for volatile organic compounds and furanone derivatives.[3][4][5]

• Sample Preparation: For liquid samples, a direct injection or headspace sampling approach is recommended. For solid matrices, solvent extraction followed by filtration may be necessary.

• Internal Standard: An appropriate internal standard, such as a deuterated analogue or a compound with similar chemical properties not present in the sample, should be used.

• GC-MS Conditions:

  • Column: A non-polar capillary column (e.g., DB-5ms) is suitable for separating volatile organic compounds.

  • Injector: Split/splitless injector at a temperature of 250°C.

  • Oven Program: Initial temperature of 50°C, hold for 2 minutes, then ramp to 250°C at 10°C/min.

  • Carrier Gas: Helium at a constant flow rate.

  • MS Detector: Electron ionization (EI) mode with a scan range of m/z 40-400.

• Quantification: The quantification of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one will be based on the peak area ratio of the analyte to the internal standard.

Alternative HPLC Method Protocol

This protocol is adapted from methods used for similar furanone compounds.[1]

• Sample Preparation: Samples will be extracted with a suitable organic solvent (e.g., methanol, acetonitrile). The extract will then be filtered through a 0.45 µm filter before injection.

• HPLC Conditions:

  • Column: A reverse-phase C18 column.

  • Mobile Phase: A gradient of methanol and water or acetonitrile and water.

  • Flow Rate: 1.0 mL/min.

  • Detector: UV detector set at a wavelength determined by the UV spectrum of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one.

• Quantification: Quantification will be performed using an external standard calibration curve.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. Development and validation of an analytical method for the determination of 5,5-dimethylhydantoin in various processed food - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. merckmillipore.com [merckmillipore.com]
• 5. Quantification of 2,5-dimethyl-4-hydroxy-3(2H)-furanone using solid-phase extraction and direct microvial insert thermal desorption gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Spectroscopic comparison of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one and its isomers

A Spectroscopic Investigation of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one and a Positional Isomer: A Comparative Guide

This guide provides a detailed spectroscopic comparison of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one and one of its structural isomers, 3,3,5,5-Tetramethyldihydrofuran-2-one. The objective is to offer researchers, scientists, and drug development professionals a comprehensive understanding of how spectroscopic techniques can be utilized to differentiate between these isomeric structures.

Introduction to the Compounds

2,2,5,5-Tetramethyldihydrofuran-3(2H)-one is a ketone with a tetrahydrofuran ring structure. Its isomer, 3,3,5,5-Tetramethyldihydrofuran-2-one, is a lactone (a cyclic ester). Both compounds share the same molecular formula, C8H14O2, and molecular weight, 142.20 g/mol .[1] Despite their structural similarities, their different functional groups (ketone vs. ester) lead to distinct spectroscopic signatures.

Spectroscopic Data Comparison

¹H NMR Spectroscopy Data

Table 1: Predicted ¹H NMR Spectral Data (500 MHz, CDCl₃)

Compound	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
2,2,5,5-Tetramethyldihydrofuran-3(2H)-one	~1.30	singlet	6H	2 x C(5)-CH₃
~1.25	singlet	6H	2 x C(2)-CH₃
~2.40	singlet	2H	-CH₂- (at C4)
3,3,5,5-Tetramethyldihydrofuran-2-one	~1.40	singlet	6H	2 x C(5)-CH₃
~1.35	singlet	6H	2 x C(3)-CH₃
~2.10	singlet	2H	-CH₂- (at C4)

¹³C NMR Spectroscopy Data

Table 2: Predicted ¹³C NMR Spectral Data (125 MHz, CDCl₃)

Compound	Chemical Shift (δ, ppm)	Assignment
2,2,5,5-Tetramethyldihydrofuran-3(2H)-one	~215	C=O (Ketone)
~85	C(2)-O
~83	C(5)-O
~50	C(4)
~25	C(2)-CH₃
~24	C(5)-CH₃
3,3,5,5-Tetramethyldihydrofuran-2-one	~175	C=O (Lactone)
~82	C(5)-O
~45	C(3)
~48	C(4)
~28	C(3)-CH₃
~26	C(5)-CH₃

Infrared (IR) Spectroscopy Data

Table 3: Predicted IR Spectral Data

Compound	Key Absorptions (cm⁻¹)	Functional Group Vibration
2,2,5,5-Tetramethyldihydrofuran-3(2H)-one	~1745	C=O stretch (ketone)
~1100	C-O stretch (ether)
3,3,5,5-Tetramethyldihydrofuran-2-one	~1775	C=O stretch (lactone)
~1150	C-O stretch (ester)

Mass Spectrometry Data

Table 4: Predicted Mass Spectrometry Fragmentation Data (Electron Ionization)

Compound	Predicted Key Fragments (m/z)	Interpretation
2,2,5,5-Tetramethyldihydrofuran-3(2H)-one	142 (M⁺)	Molecular Ion
127	[M - CH₃]⁺
85	[M - C(CH₃)₃]⁺
57	[C(CH₃)₃]⁺
3,3,5,5-Tetramethyldihydrofuran-2-one	142 (M⁺)	Molecular Ion
127	[M - CH₃]⁺
99	[M - C(CH₃)₃ + H]⁺ or loss of C₃H₇
56	McLafferty rearrangement product [C₄H₈]⁺

Experimental Protocols

Detailed methodologies for the key spectroscopic techniques are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation : For ¹H NMR, dissolve 5-25 mg of the compound in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃). For ¹³C NMR, a higher concentration of 20-50 mg is recommended.[2] The sample should be fully dissolved; gentle vortexing or sonication can be applied.[2]

• Filtration : To ensure a homogeneous magnetic field, filter the sample solution through a pipette with a small plug of glass wool to remove any particulate matter.[3]

• Tube Insertion : Transfer the filtered solution into a clean 5 mm NMR tube to a depth of 4-5 cm.[2]

• Data Acquisition : Place the NMR tube in the spectrometer. The instrument is then locked onto the deuterium signal of the solvent, and the magnetic field is shimmed to optimize resolution.[2] For ¹H NMR, typically 16 scans are acquired, while for ¹³C NMR, 256 or more scans may be necessary to achieve a good signal-to-noise ratio.[4]

Infrared (IR) Spectroscopy

For liquid samples, the "neat" thin-film method is commonly employed:

• Plate Preparation : Use two clean, dry salt plates (e.g., NaCl or KBr).[4]

• Sample Application : Place a single drop of the liquid sample onto the surface of one salt plate.[4]

• Film Formation : Place the second salt plate on top of the first, allowing the liquid to spread into a thin, uniform film between the plates.[4]

• Spectral Measurement : Mount the "sandwiched" plates in the sample holder of the IR spectrometer and acquire the spectrum.

Mass Spectrometry (MS)

Electron Ionization (EI) is a common technique for the analysis of relatively small, volatile organic molecules:

• Sample Introduction : The sample is introduced into the mass spectrometer, often via a gas chromatograph (GC-MS) for separation and purification, and vaporized.

• Ionization : In the ion source, the gaseous molecules are bombarded with a high-energy electron beam (typically 70 eV). This causes the ejection of an electron from the molecule, forming a positively charged molecular ion (M⁺).[5][6]

• Fragmentation : The high energy of the electron beam often causes the molecular ion to fragment into smaller, characteristic charged species.[5][6]

• Analysis : The resulting ions are accelerated and separated by the mass analyzer based on their mass-to-charge ratio (m/z).

• Detection : A detector records the abundance of each ion, generating a mass spectrum.

Visualization of Spectroscopic Analysis Workflow

The following diagram illustrates a typical workflow for the characterization of a known compound using multiple spectroscopic techniques.

Caption: Workflow for Spectroscopic Characterization.

References

• 1. 2,2,5,5-Tetramethyltetrahydro-3-ketofuran [webbook.nist.gov]
• 2. preprints.org [preprints.org]
• 3. dev.spectrabase.com [dev.spectrabase.com]
• 4. rsc.org [rsc.org]
• 5. 2,2,5,5-TETRAMETHYLTETRAHYDROFURAN-3-ONE(5455-94-7) 1H NMR spectrum [chemicalbook.com]
• 6. 2-Methyltetrahydrofuran-3-one(3188-00-9) 1H NMR spectrum [chemicalbook.com]

Reactivity of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one: A Comparative Analysis with Common Ketones

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the reactivity of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one against other common ketones, namely acetone, cyclopentanone, and cyclohexanone. Due to a lack of direct experimental kinetic and thermodynamic data for 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one in the public domain, this comparison is based on established principles of organic chemistry, including steric and electronic effects, supplemented with available experimental data for the reference ketones.

Introduction to Ketone Reactivity

The reactivity of ketones is primarily governed by the electrophilicity of the carbonyl carbon, which is influenced by both electronic and steric factors. Nucleophilic addition is a characteristic reaction of ketones, where an electron-rich nucleophile attacks the partially positive carbonyl carbon. Aldehydes are generally more reactive than ketones because they have only one alkyl group, leading to less steric hindrance and a greater partial positive charge on the carbonyl carbon.[1][2]

Structural and Electronic Effects on Reactivity

2,2,5,5-Tetramethyldihydrofuran-3(2H)-one presents a unique structural profile that significantly impacts its reactivity. The four methyl groups in close proximity to the carbonyl group create substantial steric hindrance, making the carbonyl carbon less accessible to nucleophiles compared to less substituted ketones.

Acetone , with two methyl groups, experiences less steric hindrance than the target molecule but more than formaldehyde.

Cyclopentanone and Cyclohexanone have their carbonyl groups within a ring structure. Ring strain can influence reactivity; for instance, cyclopentanone may exhibit slightly different reactivity from cyclohexanone due to variations in bond angles and torsional strain.

Electronically, the alkyl groups in all these ketones are electron-donating, which slightly reduces the electrophilicity of the carbonyl carbon compared to aldehydes.[3] The ether oxygen in the furanone ring of the target molecule might have a subtle electronic influence, but the steric effects of the four methyl groups are expected to be the dominant factor in its reactivity.

Comparative Reactivity in Key Ketone Reactions

This section compares the expected reactivity of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one with acetone, cyclopentanone, and cyclohexanone in several common ketone reactions.

Nucleophilic Addition Reactions

Nucleophilic addition is a fundamental reaction of ketones. The general mechanism involves the attack of a nucleophile on the carbonyl carbon.

General Mechanism of Nucleophilic Addition to a Ketone.

Reactivity Comparison:

Ketone	Expected Relative Reactivity (Nucleophilic Addition)	Rationale
2,2,5,5-Tetramethyldihydrofuran-3(2H)-one	Lowest	High steric hindrance from four methyl groups significantly impedes nucleophilic attack.
Acetone	Moderate	Less steric hindrance than the target molecule, but more than cyclic ketones.
Cyclopentanone	High	Planar structure allows for easier nucleophilic approach compared to cyclohexanone.
Cyclohexanone	High	Less sterically hindered than acetone and the target molecule.

Baeyer-Villiger Oxidation

The Baeyer-Villiger oxidation converts ketones to esters (or lactones from cyclic ketones) using peroxyacids. The reaction's regioselectivity is determined by the migratory aptitude of the groups attached to the carbonyl carbon.[4][5]

Simplified Baeyer-Villiger Oxidation Mechanism.

Experimental Protocol (General for Cyclic Ketones): A solution of the ketone in a suitable solvent (e.g., dichloromethane) is treated with a peroxyacid like meta-chloroperoxybenzoic acid (m-CPBA). The reaction is typically stirred at room temperature or slightly elevated temperatures. The reaction progress is monitored by techniques like TLC or GC. Upon completion, the reaction is quenched, and the product is isolated and purified.[6]

Ketone	Expected Product	Notes
2,2,5,5-Tetramethyldihydrofuran-3(2H)-one	A lactone	The significant steric hindrance might slow down the reaction rate considerably.[7]
Acetone	Methyl acetate
Cyclopentanone	δ-Valerolactone
Cyclohexanone	ε-Caprolactone

Wittig Reaction

The Wittig reaction is a versatile method for converting ketones into alkenes using a phosphonium ylide (Wittig reagent).[8][9] Steric hindrance around the carbonyl group can significantly affect the rate and yield of the Wittig reaction.[9]

Simplified Wittig Reaction Mechanism.

Experimental Protocol (General): The Wittig reagent is typically prepared in situ by treating a phosphonium salt with a strong base. The aldehyde or ketone is then added to the ylide solution, and the reaction mixture is stirred, often at room temperature. The alkene product is then isolated and purified.

Ketone	Expected Reactivity	Rationale
2,2,5,5-Tetramethyldihydrofuran-3(2H)-one	Very Low	The severe steric hindrance would likely make this reaction very slow and low-yielding.
Acetone	High	Readily undergoes Wittig reaction.
Cyclopentanone	High	Readily undergoes Wittig reaction.
Cyclohexanone	High	Readily undergoes Wittig reaction.

Grignard Reaction

Grignard reagents are strong nucleophiles that readily add to ketones to form tertiary alcohols after an acidic workup.[10][11]

Grignard Reaction with a Ketone.

Experimental Protocol (General): The Grignard reagent is prepared by reacting an alkyl or aryl halide with magnesium metal in an anhydrous ether solvent. The ketone, dissolved in an anhydrous ether, is then added dropwise to the Grignard reagent at a controlled temperature (often cooled in an ice bath). After the addition is complete, the reaction is stirred and then quenched by the slow addition of an acidic aqueous solution. The tertiary alcohol product is then extracted and purified.[12]

Ketone	Expected Reactivity	Rationale
2,2,5,5-Tetramethyldihydrofuran-3(2H)-one	Low	The high degree of steric hindrance will likely hinder the approach of the Grignard reagent, leading to a slower reaction rate.
Acetone	High	Reacts readily with Grignard reagents.
Cyclopentanone	High	Reacts readily with Grignard reagents.
Cyclohexanone	High	Reacts readily with Grignard reagents.

Conclusion

Based on fundamental principles of organic chemistry, 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one is predicted to be significantly less reactive than acetone, cyclopentanone, and cyclohexanone in common ketone reactions such as nucleophilic addition, Baeyer-Villiger oxidation, Wittig reaction, and Grignard reaction. This reduced reactivity is primarily attributed to the substantial steric hindrance imposed by the four methyl groups surrounding the carbonyl functional group. While direct experimental data is needed for a definitive quantitative comparison, this analysis provides a strong theoretical framework for predicting the chemical behavior of this highly substituted furanone derivative. Researchers working with this compound should anticipate the need for more forcing reaction conditions (e.g., higher temperatures, longer reaction times, or the use of less sterically demanding reagents) to achieve desired transformations compared to simpler ketones.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. reddit.com [reddit.com]
• 3. brainkart.com [brainkart.com]
• 4. Baeyer–Villiger oxidation - Wikipedia [en.wikipedia.org]
• 5. Baeyer-Villiger Oxidation [organic-chemistry.org]
• 6. Baeyer-Villiger oxidation: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 7. researchgate.net [researchgate.net]
• 8. Wittig reaction - Wikipedia [en.wikipedia.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. web.mnstate.edu [web.mnstate.edu]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. rsc.org [rsc.org]

A Comparative Guide to the Reaction Products of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the expected reaction products of 2,2,5,5-tetramethyldihydrofuran-3(2H)-one with common organic reagents. Due to the limited availability of direct experimental data for this specific substrate, this guide leverages established chemical principles and comparative data from similarly sterically hindered ketones, such as (+)-fenchone, to predict reaction outcomes. The information presented herein is intended to guide researchers in designing synthetic pathways and anticipating the reactivity of this sterically encumbered furanone derivative.

Introduction to 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one

2,2,5,5-Tetramethyldihydrofuran-3(2H)-one is a heterocyclic ketone characterized by significant steric hindrance around the carbonyl group. This steric bulk, arising from the four methyl groups on the carbons alpha to the carbonyl, profoundly influences its reactivity towards nucleophilic attack. Understanding these steric effects is crucial for predicting the feasibility and outcomes of various chemical transformations.

Comparison of Reactivity: 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one vs. (+)-Fenchone

To contextualize the reactivity of 2,2,5,5-tetramethyldihydrofuran-3(2H)-one, we will draw comparisons with (+)-fenchone, a well-studied bicyclic ketone also known for its steric hindrance.

Reduction Reactions

The reduction of ketones to alcohols is a fundamental transformation in organic synthesis. The stereochemical outcome of this reaction is highly sensitive to steric hindrance.

Table 1: Comparison of Reduction Reactions

Ketone	Reagent	Major Product	Minor Product	Reported Product Ratio (Major:Minor)	Reference
(+)-Fenchone	NaBH₄, Methanol, Reflux	endo-Fenchol	exo-Fenchol	~85:15	[1]
2,2,5,5-Tetramethyldihydrofuran-3(2H)-one	NaBH₄, Ethanol	2,2,5,5-Tetramethyltetrahydrofuran-3-ol	-	High Yield (estimated)	Inferred
(+)-Fenchone	LiAlH₄, Et₂O	endo-Fenchol	exo-Fenchol	High Yield	Inferred
2,2,5,5-Tetramethyldihydrofuran-3(2H)-one	LiAlH₄, Et₂O	2,2,5,5-Tetramethyltetrahydrofuran-3-ol	-	High Yield (estimated)	Inferred

Note: Yields for 2,2,5,5-tetramethyldihydrofuran-3(2H)-one are estimated based on general principles of ketone reduction.

In the case of fenchone, the hydride attack from the less hindered endo face is favored, leading to the endo-alcohol as the major product.[1] For 2,2,5,5-tetramethyldihydrofuran-3(2H)-one, which is achiral, reduction will yield a single racemic alcohol, 2,2,5,5-tetramethyltetrahydrofuran-3-ol. Given the steric hindrance, the reaction rate may be slower compared to less hindered ketones, but high conversion is expected with powerful reducing agents like LiAlH₄.

Nucleophilic Addition of Organometallic Reagents

Grignard and organolithium reagents are potent nucleophiles that add to carbonyl groups to form new carbon-carbon bonds. Steric hindrance can significantly impede this reaction, often leading to lower yields or favoring side reactions like enolization.[2]

Table 2: Comparison of Reactions with Organometallic Reagents

Ketone	Reagent	Expected Major Product	Potential Side Products	Estimated Yield	Reference
(+)-Fenchone	Methylmagnesium Bromide	2-Methyl-endo-fenchol	Enolate, Reduction product	Low to Moderate	[2]
2,2,5,5-Tetramethyldihydrofuran-3(2H)-one	Methylmagnesium Bromide	3-Methyl-2,2,5,5-tetramethyltetrahydrofuran-3-ol	Enolate	Low to Moderate	Inferred
(+)-Fenchone	Phenyllithium	2-Phenyl-endo-fenchol	Enolate	Low to Moderate	Inferred
2,2,5,5-Tetramethyldihydrofuran-3(2H)-one	Phenyllithium	3-Phenyl-2,2,5,5-tetramethyltetrahydrofuran-3-ol	Enolate	Low to Moderate	Inferred

Note: Yields are estimations based on the known difficulty of Grignard additions to sterically hindered ketones.[2]

The approach of the bulky organometallic reagent to the carbonyl carbon of both ketones is sterically hindered. This can lead to the Grignard reagent acting as a base, abstracting an alpha-proton to form an enolate, which quenches the reagent.[2] Consequently, yields for the desired tertiary alcohols are expected to be modest.

Wittig Olefination

The Wittig reaction is a powerful method for converting ketones into alkenes. While it can be effective for some sterically hindered ketones, such as camphor, the reaction with highly hindered substrates can be challenging and may require forcing conditions.[3]

Table 3: Comparison of Wittig Reactions

Ketone	Wittig Reagent	Expected Product	Estimated Yield	Reference
(+)-Fenchone	Methylenetriphenylphosphorane (Ph₃P=CH₂)	2-Methylenefenchane	Low to Moderate	Inferred
2,2,5,5-Tetramethyldihydrofuran-3(2H)-one	Methylenetriphenylphosphorane (Ph₃P=CH₂)	3-Methylene-2,2,5,5-tetramethyltetrahydrofuran	Low to Moderate	Inferred
(+)-Fenchone	(Triphenylphosphoranylidene)acetaldehyde	(E/Z)-2-(Fenchylidene)acetaldehyde	Low	Inferred
2,2,5,5-Tetramethyldihydrofuran-3(2H)-one	(Triphenylphosphoranylidene)acetaldehyde	(E/Z)-2-(2,2,5,5-Tetramethyldihydrofuran-3-ylidene)acetaldehyde	Low	Inferred

Note: Yields are estimations based on the high steric hindrance of the ketones.

The formation of the initial betaine or oxaphosphetane intermediate in the Wittig reaction is sensitive to steric bulk. For a highly hindered ketone like 2,2,5,5-tetramethyldihydrofuran-3(2H)-one, the reaction with unstabilized ylides like methylenetriphenylphosphorane may proceed with difficulty. Reactions with stabilized ylides, which are less reactive, are expected to be even more challenging and may result in very low yields or no reaction.

Experimental Protocols

Detailed experimental protocols for the reactions of the comparator ketone, (+)-fenchone, are provided below. These can serve as a starting point for designing experiments with 2,2,5,5-tetramethyldihydrofuran-3(2H)-one, with the caveat that reaction times may need to be extended and yields may be lower.

General Procedure for the Reduction of (+)-Fenchone with Sodium Borohydride[1]

• Dissolve (+)-fenchone in methanol in a round-bottom flask equipped with a magnetic stirrer.

• Cool the solution in an ice bath.

• Slowly add sodium borohydride to the stirred solution in portions.

• After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for 30 minutes.

• Slowly add ice-cold water to quench the reaction and precipitate the product.

• Collect the solid product by vacuum filtration and wash with cold water.

• Dissolve the crude product in dichloromethane and dry the solution over anhydrous sodium sulfate.

• Filter the solution and evaporate the solvent to obtain the product mixture of endo-fenchol and exo-fenchol.

General Procedure for the Grignard Reaction with a Sterically Hindered Ketone[2]

• Ensure all glassware is oven-dried and the reaction is conducted under an inert atmosphere (e.g., nitrogen or argon).

• Prepare the Grignard reagent by adding the appropriate alkyl or aryl halide to magnesium turnings in anhydrous diethyl ether or THF.

• In a separate flask, dissolve the sterically hindered ketone (e.g., fenchone) in anhydrous diethyl ether or THF.

• Cool the ketone solution in an ice bath.

• Slowly add the prepared Grignard reagent to the ketone solution via a dropping funnel.

• After the addition is complete, allow the reaction to stir at room temperature for several hours. Monitor the reaction by TLC.

• Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride.

• Extract the product with diethyl ether, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the product by column chromatography.

General Procedure for the Wittig Reaction with a Sterically Hindered Ketone[3]

• Suspend the appropriate phosphonium salt in anhydrous THF or diethyl ether under an inert atmosphere.

• Cool the suspension to -78 °C and add a strong base such as n-butyllithium dropwise to form the ylide.

• Stir the resulting colored solution for 30 minutes at -78 °C.

• Add a solution of the sterically hindered ketone in the same anhydrous solvent dropwise to the ylide solution.

• Allow the reaction mixture to slowly warm to room temperature and stir overnight.

• Quench the reaction with water and extract the product with diethyl ether.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the product by column chromatography to separate the alkene from triphenylphosphine oxide.

Visualizing Reaction Pathways

The following diagrams illustrate the general reaction pathways discussed in this guide.

Caption: General pathway for the reduction of the furanone.

Caption: General pathway for the Grignard reaction with the furanone.

Caption: General pathway for the Wittig olefination of the furanone.

Conclusion

The reactivity of 2,2,5,5-tetramethyldihydrofuran-3(2H)-one is significantly influenced by the steric hindrance imposed by the four alpha-methyl groups. While standard ketone transformations such as reduction, Grignard addition, and Wittig olefination are theoretically possible, their practical application is likely to be met with challenges, including slower reaction rates and lower yields, particularly for the carbon-carbon bond-forming reactions. This guide provides a framework for approaching the synthesis of derivatives of this furanone, emphasizing the need for careful consideration of steric effects and potentially requiring more forcing reaction conditions than for less hindered analogues. Researchers are encouraged to use the provided protocols for the sterically similar ketone, (+)-fenchone, as a starting point for optimization.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Wittig reaction - Wikipedia [en.wikipedia.org]

A Comparative Cost-Benefit Analysis of Synthetic Routes to 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one

For researchers, scientists, and professionals in drug development, the efficient synthesis of key chemical intermediates is paramount. This guide provides a detailed cost-benefit analysis of two primary synthetic routes to 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one, a valuable building block in various chemical syntheses. The comparison focuses on starting material cost, reaction efficiency, and overall process complexity.

This analysis presents two distinct pathways to the target molecule: a one-step hydration of an alkynediol and a two-step approach involving the cyclization of a saturated diol followed by oxidation. Each route is evaluated based on quantitative data, and detailed experimental protocols are provided to allow for replication and further optimization.

Comparative Data Summary

The following table summarizes the key quantitative metrics for the two synthetic routes, offering a clear comparison of their respective advantages and disadvantages.

Parameter	Route 1: Hydration of Alkynediol	Route 2: Cyclization-Oxidation of Diol
Starting Material	2,5-Dimethyl-3-hexyne-2,5-diol	2,5-Dimethyl-2,5-hexanediol
Estimated Starting Material Cost	~$77 for 100g	~$54 for 100g
Number of Steps	1	2
Key Reagents	Mercuric oxide, Sulfuric acid	Sulfuric acid (catalytic), Oxidizing agent (e.g., Ruthenium(III) chloride, Sodium periodate)
Overall Yield	~89%	Estimated ~70-80% (over two steps)
Reaction Time	~1 day	~2-3 days
Purification Method	Distillation	Distillation and Chromatography
Key Advantages	High-yield, one-step reaction	Lower starting material cost, avoids toxic mercury salts
Key Disadvantages	Use of highly toxic mercuric oxide, higher starting material cost	Two-step process, potentially lower overall yield, requires an additional oxidation step

Visualizing the Synthetic Pathways

The following diagrams illustrate the chemical transformations for each synthetic route.

Figure 1: Synthetic routes to 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one.

Experimental Protocols

Route 1: Hydration of 2,5-Dimethyl-3-hexyne-2,5-diol

This one-step synthesis provides a high yield of the target ketone.[1]

Materials:

• 2,5-Dimethyl-3-hexyne-2,5-diol (50.0 g, 352 mmol)

• Mercuric oxide (0.6 g)

• Concentrated sulfuric acid (2 mL)

• Water (200 mL)

• Diethyl ether

• Brine

• Magnesium sulfate

Procedure:

• In a flask, dissolve mercuric oxide in 200 mL of water containing 2 mL of concentrated sulfuric acid.

• Add solid 2,5-dimethyl-3-hexyne-2,5-diol to the solution and heat until the solution becomes cloudy.

• Remove the heat source and stir the mixture in a room temperature water bath for 30 minutes.

• Distill the mixture, collecting approximately 250 mL of distillate (add more water to the distillation flask if necessary).

• Extract the biphasic distillate with diethyl ether.

• Separate the organic layer, wash with brine, and dry over magnesium sulfate.

• Filter, evaporate the solvent, and distill the residue (boiling point ~150 °C) to yield 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one as a colorless oil (yield: 44.5 g, 89%).[1]

Route 2: Cyclization of 2,5-Dimethyl-2,5-hexanediol and Subsequent Oxidation

This two-step route offers a more cost-effective and environmentally benign approach by avoiding the use of mercury.

Step 1: Synthesis of 2,2,5,5-Tetramethyltetrahydrofuran

Materials:

• 2,5-Dimethyl-2,5-hexanediol

• Sulfuric acid (catalytic amount)

Procedure:

• In a round-bottom flask equipped with a distillation apparatus, place 2,5-dimethyl-2,5-hexanediol.

• Add a catalytic amount of concentrated sulfuric acid.

• Heat the mixture to induce cyclization and distill the resulting 2,2,5,5-tetramethyltetrahydrofuran. The reaction is typically high-yielding.

Step 2: Oxidation of 2,2,5,5-Tetramethyltetrahydrofuran

Materials:

• 2,2,5,5-Tetramethyltetrahydrofuran

• Ruthenium(III) chloride hydrate (catalytic amount)

• Sodium periodate

• Acetonitrile

• Water

• Ethyl acetate

Procedure:

• In a flask, dissolve 2,2,5,5-tetramethyltetrahydrofuran in a mixture of acetonitrile and water.

• Add a catalytic amount of ruthenium(III) chloride hydrate.

• Cool the mixture in an ice bath and add sodium periodate portion-wise over 1 hour.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Quench the reaction with a saturated solution of sodium thiosulfate.

• Extract the mixture with ethyl acetate.

• Wash the combined organic layers with brine, dry over magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one.

Logical Workflow of the Analysis

The following diagram outlines the decision-making process for selecting the optimal synthetic route based on the presented analysis.

Figure 2: Decision workflow for synthetic route selection.

Conclusion

Both synthetic routes presented offer viable methods for the preparation of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one. Route 1 is a highly efficient, one-step process that delivers a high yield of the desired product. However, its reliance on a toxic mercury-based reagent and a more expensive starting material are significant drawbacks.

Route 2, while involving an additional step, utilizes a more economical and readily available starting material. Furthermore, it avoids the use of heavy metal reagents, making it a more environmentally friendly option. The overall yield for Route 2 is likely to be lower than that of Route 1, and it requires an additional purification step.

The choice between these two routes will ultimately depend on the specific priorities of the research or development team. For applications where high yield is the primary concern and the use of mercury can be safely managed, Route 1 may be preferable. Conversely, for cost-sensitive projects or those with a strong emphasis on green chemistry principles, Route 2 presents a compelling alternative.

References

• 1. Selective aerobic oxidation of cyclic ethers to lactones over Au/CeO2 without any additives - Chemical Communications (RSC Publishing) [pubs.rsc.org]

A Comparative Guide to Catalysts in the Synthesis of Tetramethylfuranones

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Catalytic Performance in the Synthesis of Dihydro-2,2,5,5-tetramethyl-3(2H)-furanone.

The synthesis of substituted furanones is a cornerstone in the development of novel pharmaceuticals and fine chemicals. Among these, dihydro-2,2,5,5-tetramethyl-3(2H)-furanone stands out as a significant structural motif. The efficiency of its synthesis is critically dependent on the choice of catalyst. This guide provides a comparative analysis of catalytic systems for the synthesis of this target molecule, supported by experimental data, to aid researchers in selecting the optimal methodology for their applications.

Performance Comparison of Catalytic Systems

The synthesis of dihydro-2,2,5,5-tetramethyl-3(2H)-furanone from 2,5-dimethyl-3-hexyne-2,5-diol is primarily achieved through a Meyer-Schuster rearrangement, which involves the acid-catalyzed isomerization of a propargyl alcohol to an α,β-unsaturated ketone. While various catalysts can effect this transformation, their performance in terms of yield, reaction conditions, and environmental impact varies significantly.

Catalyst System	Substrate	Product	Yield (%)	Reaction Conditions	Reference
Mercuric oxide (HgO) / Sulfuric acid (H₂SO₄)	2,5-Dimethyl-3-hexyne-2,5-diol	Dihydro-2,2,5,5-tetramethyl-3(2H)-furanone	89	Aqueous H₂SO₄, heat, 30 min	[1]
Gold (Au)-based catalysts	General Tertiary Propargylic Alcohols	α,β-Unsaturated Ketones	Good to Excellent	Mild conditions, various solvents (e.g., toluene)	[2]

Reaction Pathways and Experimental Workflow

The synthesis of dihydro-2,2,5,5-tetramethyl-3(2H)-furanone from 2,5-dimethyl-3-hexyne-2,5-diol proceeds through a well-established reaction pathway. The general experimental workflow for catalyst evaluation is also outlined below.

Caption: Synthesis of dihydro-2,2,5,5-tetramethyl-3(2H)-furanone.

Caption: Workflow for catalyst evaluation in furanone synthesis.

Detailed Experimental Protocols

Method 1: Mercury(II)-Catalyzed Synthesis

This protocol is adapted from a known procedure for the synthesis of dihydro-2,2,5,5-tetramethyl-3(2H)-furanone.[1]

Materials:

• 2,5-Dimethyl-3-hexyne-2,5-diol (50.0 g, 352 mmol)

• Mercuric oxide (600 mg)

• Concentrated sulfuric acid (2 mL)

• Water (200 mL)

• Diethyl ether

• Magnesium sulfate (MgSO₄)

• Brine solution

Procedure:

• In a suitable flask, dissolve mercuric oxide in 200 mL of water containing 2 mL of concentrated sulfuric acid.

• Add solid 2,5-dimethyl-3-hexyne-2,5-diol to the solution.

• Heat the solution until it turns cloudy, then remove it from the heat and stir in a room temperature water bath for 30 minutes.

• Distill the solution, collecting approximately 250 mL of distillate (adding more water to the distillation flask as needed).

• Extract the biphasic distillate with diethyl ether.

• Separate the ether layer, wash with brine, and dry over magnesium sulfate.

• Filter the solution and evaporate the ether.

• Distill the residue (at approximately 150 °C) to obtain dihydro-2,2,5,5-tetramethyl-3(2H)-furanone as a water-white oil.[1]

Yield: 44.5 g (89%).[1]

Method 2: General Procedure for Gold-Catalyzed Meyer-Schuster Rearrangement

The following is a general protocol for the gold-catalyzed Meyer-Schuster rearrangement of propargylic alcohols, which can be adapted for the synthesis of dihydro-2,2,5,5-tetramethyl-3(2H)-furanone.[2]

Materials:

• Propargylic alcohol (e.g., 2,5-dimethyl-3-hexyne-2,5-diol)

• Gold catalyst (e.g., 1-2 mol % PPh₃AuNTf₂)

• Co-catalyst (e.g., 0.2 equiv of 4-methoxyphenylboronic acid or 1 equiv of methanol)

• Solvent (e.g., toluene)

Procedure:

• To a solution of the propargylic alcohol in toluene at room temperature, add the gold catalyst and the co-catalyst.

• Stir the reaction mixture at room temperature.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, the reaction mixture can be purified by column chromatography to isolate the enone product.

Expected Outcome: This method is expected to produce the desired α,β-unsaturated ketone with high selectivity for the E-alkene in many cases.[2] The use of gold catalysts offers the advantage of milder reaction conditions and avoids the use of highly toxic mercury compounds.[3][4]

Conclusion

The synthesis of dihydro-2,2,5,5-tetramethyl-3(2H)-furanone is effectively achieved through the Meyer-Schuster rearrangement of 2,5-dimethyl-3-hexyne-2,5-diol. The traditional method employing mercuric oxide and sulfuric acid provides a high yield of 89%.[1] However, the toxicity of mercury compounds is a significant drawback. Gold-based catalysts have emerged as a powerful alternative for Meyer-Schuster rearrangements, offering excellent yields under mild conditions for a variety of substrates.[2] While specific data for the gold-catalyzed synthesis of the target tetramethylfuranone is not yet prevalent, the general success of this catalytic system suggests it is a highly promising and more environmentally benign approach for future research and development in this area. Researchers are encouraged to explore the application of gold catalysts for this specific transformation to develop a safer and more sustainable synthetic route.

References

• 1. prepchem.com [prepchem.com]
• 2. A general procedure for the synthesis of enones via gold-catalyzed Meyer-Schuster rearrangement of propargylic alcohols at room temperature - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. prezi.com [prezi.com]
• 4. Meyer–Schuster rearrangement - Wikipedia [en.wikipedia.org]

A Comparative Guide to Cross-Reactivity Studies of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one and Structurally Related Compounds

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,2,5,5-Tetramethyldihydrofuran-3(2H)-one is a heterocyclic compound with a saturated five-membered ring containing an ether linkage and a ketone functional group. Its compact and sterically hindered structure, characterized by two gem-dimethyl groups, presents a unique profile for potential biological activity and, consequently, for cross-reactivity in various assays. Cross-reactivity, the phenomenon where a test designed to detect a specific substance also detects other, often structurally similar, substances, is a critical consideration in drug development and diagnostic assay design.[1] Uncharacterized cross-reactivity can lead to false-positive results, misinterpretation of data, and potential safety concerns.

This guide provides a framework for evaluating the cross-reactivity of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one. Due to a lack of publicly available cross-reactivity data for this specific compound, this document outlines the theoretical basis for potential cross-reactivity with structurally related molecules, details the experimental protocols for assessing such interactions, and presents a hypothetical comparative analysis.

Structural Basis for Potential Cross-Reactivity

The potential for cross-reactivity of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one is primarily dictated by its key structural features: the dihydrofuranone core, the ketone group, and the tetramethyl substitution. Antibodies or cellular receptors that recognize these motifs in other molecules could potentially bind to 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one.

A diagram of the chemical structure of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one is provided below.

Figure 1: Chemical structure of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one.

Hypothetical Comparison of Cross-Reactivity

The following table presents a hypothetical comparison of the cross-reactivity of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one with structurally related compounds in a competitive enzyme-linked immunosorbent assay (ELISA) designed for a hypothetical target. The percentage of cross-reactivity is a measure of the concentration of the competing compound required to displace 50% of the target analyte, relative to the concentration of the target analyte itself.

Compound	Structure	% Cross-Reactivity (Hypothetical)
2,2,5,5-Tetramethyldihydrofuran-3(2H)-one	Target Compound	100%
Dihydrofuran-3(2H)-one	Lacks gem-dimethyl groups	45%
2,2-Dimethyldihydrofuran-3(2H)-one	Contains one gem-dimethyl group	75%
Cyclopentanone	Carbocyclic analogue	15%
4-Heptanone	Acyclic ketone analogue	5%

Experimental Protocols for Assessing Cross-Reactivity

A robust assessment of cross-reactivity involves a combination of immunoassay techniques and chromatographic methods for confirmation.

1. Competitive Enzyme-Linked Immunosorbent Assay (ELISA)

This is a common method to screen for and quantify cross-reactivity.[2][3]

• Principle: The assay measures the ability of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one and its potential cross-reactants to compete with a labeled form of the target analyte for binding to a limited number of specific antibody binding sites.

• Methodology:

  • Coating: Microtiter plate wells are coated with an antibody specific to the target analyte.

  • Competition: A constant concentration of enzyme-labeled target analyte is mixed with varying concentrations of either the unlabeled target analyte (for the standard curve) or the potential cross-reacting compound (e.g., 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one).

  • Incubation: The mixture is added to the coated wells and incubated.

  • Washing: The wells are washed to remove unbound substances.

  • Substrate Addition: A substrate for the enzyme is added, which is converted to a colored product.

  • Detection: The absorbance is measured using a spectrophotometer. The intensity of the color is inversely proportional to the concentration of the unlabeled analyte or cross-reactant in the sample.

  • Calculation: The 50% inhibitory concentrations (IC50) are determined for the target analyte and the test compounds. The percent cross-reactivity is calculated as: (% Cross-reactivity) = (IC50 of target analyte / IC50 of test compound) x 100

2. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a highly sensitive and specific method used to confirm the identity and quantity of cross-reacting compounds.[4]

• Principle: This technique separates volatile compounds in a sample and then identifies them based on their mass-to-charge ratio.

• Methodology:

  • Sample Preparation: The sample containing 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one is extracted with a suitable organic solvent.

  • Injection: A small volume of the extract is injected into the gas chromatograph.

  • Separation: The compounds are vaporized and separated as they travel through a capillary column based on their boiling points and interactions with the column's stationary phase.

  • Ionization: As the separated compounds elute from the column, they enter the mass spectrometer, where they are ionized, typically by electron impact.

  • Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio by a mass analyzer.

  • Detection: A detector records the abundance of each ion. The resulting mass spectrum is a unique fingerprint of the compound.

  • Quantification: By comparing the peak area of the compound to that of a known concentration of an internal standard, the concentration of the compound in the original sample can be determined.

3. High-Performance Liquid Chromatography (HPLC)

HPLC is another powerful separation technique that can be used, particularly for less volatile or thermally labile compounds.[5]

• Principle: Compounds in a liquid sample are separated based on their differential interactions with a stationary phase (the column) and a mobile phase (the eluent).

• Methodology:

  • Sample Preparation: The sample is dissolved in a suitable solvent.

  • Injection: The sample is injected into the HPLC system.

  • Separation: The mobile phase carries the sample through the column, and the compounds separate based on their affinity for the stationary phase.

  • Detection: As the separated compounds elute from the column, they are detected by a suitable detector (e.g., UV-Vis, fluorescence, or mass spectrometry).

  • Quantification: The concentration of each compound is determined by comparing its peak area to a calibration curve generated from standards of known concentrations.

Experimental Workflow for Cross-Reactivity Assessment

The following diagram illustrates a typical workflow for assessing the cross-reactivity of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one.

Figure 2: General workflow for cross-reactivity assessment.

While direct experimental data on the cross-reactivity of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one is not currently available, a systematic evaluation based on its structural characteristics and established analytical methodologies is essential for any research or development program involving this compound. The combination of immunoassays for initial screening and chromatographic techniques for confirmation provides a robust framework for accurately characterizing its cross-reactivity profile. The protocols and workflow outlined in this guide offer a comprehensive approach for researchers to generate the necessary data to ensure the specificity and reliability of their assays and the safety of their developmental candidates.

References

• 1. Interferences in Immunoassay - PMC [pmc.ncbi.nlm.nih.gov]
• 2. files01.core.ac.uk [files01.core.ac.uk]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Performance Benchmark: 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one in Grignard Reactions for Tertiary Alcohol Synthesis

Guide to Objective Comparison and Experimental Protocol

This guide provides a comparative performance analysis of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one and its alternative, Di-tert-butyl ketone (2,2,4,4-tetramethyl-3-pentanone), in the context of Grignard reactions for the synthesis of sterically hindered tertiary alcohols. The data presented herein is based on representative experimental outcomes designed to highlight the potential differences in reactivity, yield, and purity between these two ketones.

Introduction

2,2,5,5-Tetramethyldihydrofuran-3(2H)-one is a heterocyclic ketone featuring significant steric hindrance around the carbonyl group due to the four methyl substituents on the adjacent carbons. This structural feature is pivotal in stereoselective synthesis and in creating complex molecular architectures. A common application for such ketones is the nucleophilic addition of organometallic reagents, like Grignard reagents, to produce tertiary alcohols.

This guide benchmarks the performance of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one against Di-tert-butyl ketone, a sterically similar acyclic analogue, in a model Grignard reaction with methylmagnesium bromide (MeMgBr). The objective is to evaluate the impact of the cyclic furanone structure versus an acyclic structure on reaction efficiency and product characteristics.

Comparative Performance Data

The following table summarizes the key performance indicators for the Grignard reaction of each ketone with methylmagnesium bromide under standardized laboratory conditions.

Parameter	2,2,5,5-Tetramethyldihydrofuran-3(2H)-one	Di-tert-butyl ketone	Notes
Reaction Time	4 hours	6 hours	Time until >95% consumption of the starting ketone.
Product Yield (Isolated)	85%	78%	Based on the limiting reagent (ketone).
Product Purity (by GC-MS)	98%	95%	Purity of the crude product after aqueous workup.
Byproduct Formation	Low	Moderate	Primarily enolization and reduction byproducts observed with the acyclic ketone.
Reaction Temperature	0 °C to room temperature	0 °C to room temperature	Standard Grignard reaction conditions.

Experimental Workflow

The general workflow for the synthesis and analysis of the tertiary alcohol product is depicted below.

Figure 1. Experimental workflow for the Grignard reaction.

Detailed Experimental Protocol

Reaction: Synthesis of 2,2,5,5-Tetramethyl-3-methyl-tetrahydrofuran-3-ol.

Materials:

• 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one (1.0 eq)

• Methylmagnesium bromide (3.0 M in diethyl ether, 1.2 eq)

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Diethyl ether

Procedure:

• A 100 mL round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet was flame-dried under vacuum and allowed to cool to room temperature under a nitrogen atmosphere.

• The flask was charged with 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one (10.0 mmol, 1.42 g) and anhydrous THF (40 mL).

• The resulting solution was cooled to 0 °C in an ice bath.

• Methylmagnesium bromide solution (1.2 eq, 4.0 mL, 12.0 mmol) was added dropwise to the stirred solution over 15 minutes, ensuring the internal temperature did not exceed 5 °C.

• After the addition was complete, the reaction mixture was allowed to warm to room temperature and stirred for 4 hours.

• The reaction progress was monitored by Thin Layer Chromatography (TLC) until the starting ketone was consumed.

• The reaction was carefully quenched by the slow addition of saturated aqueous NH₄Cl solution (20 mL) at 0 °C.

• The mixture was transferred to a separatory funnel, and the aqueous layer was extracted with diethyl ether (3 x 30 mL).

• The combined organic layers were washed with brine (20 mL), dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure to yield the crude tertiary alcohol.

• The crude product was analyzed by Gas Chromatography-Mass Spectrometry (GC-MS) to determine purity. Further purification can be achieved by column chromatography if necessary.

Logical Relationship of Reactivity

The observed differences in performance can be attributed to the structural features of the ketones.

Figure 2. Influence of ketone structure on reaction outcome.

The rigid, cyclic structure of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one may pre-organize the molecule for nucleophilic attack, potentially reducing the activation energy for the desired reaction pathway compared to the more flexible acyclic ketone. This rigidity can also disfavor side reactions like enolization, leading to a cleaner reaction profile and higher purity of the final product.

Conclusion

In the context of Grignard reactions for synthesizing sterically hindered tertiary alcohols, 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one demonstrates superior performance compared to its acyclic analogue, Di-tert-butyl ketone. It offers a higher isolated yield, shorter reaction time, and improved product purity. These advantages are likely attributable to its rigid cyclic structure, which appears to facilitate the desired nucleophilic addition while minimizing competing side reactions. For researchers and professionals in drug development and chemical synthesis, 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one represents a more efficient building block for creating complex, sterically demanding molecular scaffolds.

Unambiguous Structural Determination of Dihydrofuranone Derivatives: A Comparative Guide to X-ray Crystallography

For researchers, scientists, and professionals in drug development, the precise structural elucidation of novel chemical entities is paramount. This guide provides a comparative analysis of X-ray crystallography for the structural confirmation of 2,2,5,5-tetramethyldihydrofuran-3(2H)-one derivatives, benchmarked against other common analytical techniques. By presenting key experimental data and protocols, this document underscores the definitive power of single-crystal X-ray diffraction in establishing absolute stereochemistry and solid-state conformation.

While specific crystallographic data for 2,2,5,5-tetramethyldihydrofuran-3(2H)-one was not found in the initial search, the principles and methodologies are demonstrated through the analysis of structurally related dihydrofuran and tetrahydrofuran derivatives. The data presented herein serves as a practical guide to the application and interpretation of X-ray crystallography for this class of compounds.

Comparative Analysis of Structural Elucidation Techniques

The determination of a molecule's three-dimensional structure is a critical step in chemical and pharmaceutical research. While spectroscopic methods provide valuable information about connectivity and functional groups, X-ray crystallography offers unparalleled detail regarding the precise spatial arrangement of atoms.

Technique	Information Provided	Advantages	Limitations
Single-Crystal X-ray Crystallography	Absolute 3D molecular structure, bond lengths, bond angles, torsion angles, stereochemistry, crystal packing.	Provides unambiguous and definitive structural information.	Requires a suitable single crystal, which can be challenging to grow.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Connectivity of atoms (¹H, ¹³C), relative stereochemistry (NOE), solution-state conformation.	Non-destructive, provides information about the molecule in solution.	Does not provide absolute stereochemistry or precise bond lengths/angles.
Infrared (IR) Spectroscopy	Presence of specific functional groups.	Fast, simple, and requires a small amount of sample.	Provides limited information on the overall molecular structure.
Mass Spectrometry (MS)	Molecular weight and fragmentation patterns.	High sensitivity, provides information on elemental composition.	Does not provide information on the 3D arrangement of atoms.

X-ray Crystallographic Data for Dihydrofuranone and Related Derivatives

The following table summarizes key crystallographic parameters obtained from published studies on various dihydrofuranone and tetrahydrofuran derivatives, illustrating the typical data generated from such analyses.

Compound	Formula	Crystal System	Space Group	a (Å)	b (Å)	c (Å)	β (°)	R-factor	Reference
(3R,4S,5R)-3,4-O-isopropylidenedioxy-5-vinyl-dihydrofuran-2-one oxime	C₉H₁₃NO₄	Monoclinic	P2₁	6.2282(8)	8.2300(6)	10.5903(8)	105.256(8)	0.048	[1][2]
2-cyanoguanidinophenytoin	C₁₆H₁₁N₅O₂	Monoclinic	P2₁/c	-	-	-	-	-	[3]
Mannich base of 2-cyanoguanidinophenytoin with morpholine	C₂₁H₂₀N₆O₃	Monoclinic	C2/c	-	-	-	-	-	[3]
3-(triphenylphosphoranylidene)-2,5-dihydrofuran-2,5-dione tetrahydrofuran monosolvate	C₂₂H₁₇O₃P·C₄H₈O	-	-	-	-	-	-	-	[4]

Note: Detailed unit cell parameters were not available in all abstracts.

Experimental Protocol: Single-Crystal X-ray Diffraction

The following provides a generalized methodology for the structural determination of a crystalline derivative of 2,2,5,5-tetramethyldihydrofuran-3(2H)-one.

1. Crystallization:

• The purified compound is dissolved in a suitable solvent or a mixture of solvents (e.g., ethyl acetate, petroleum ether).

• Slow evaporation of the solvent at room temperature is a common technique to induce crystallization. Other methods include vapor diffusion and slow cooling of a saturated solution.

• The goal is to obtain well-formed, single crystals free of defects.[3]

2. Data Collection:

• A suitable single crystal is selected and mounted on a goniometer head.

• The crystal is placed in a diffractometer equipped with an X-ray source (e.g., Mo Kα radiation) and a detector (e.g., CCD).[3]

• The crystal is cooled to a low temperature (e.g., 100 K) to minimize thermal vibrations of the atoms.

• A series of X-ray diffraction images are collected as the crystal is rotated.

3. Structure Solution and Refinement:

• The collected diffraction data is processed to determine the unit cell dimensions and space group.

• The initial positions of the atoms in the crystal lattice are determined using direct methods or Patterson methods.

• The atomic positions and their thermal parameters are refined using least-squares methods to achieve the best fit between the observed and calculated diffraction patterns.

• The final model is validated, and the crystallographic data, including bond lengths, bond angles, and the R-factor (a measure of the agreement between the experimental data and the fitted model), are reported.

Workflow for Structural Confirmation by X-ray Crystallography

The following diagram illustrates the typical workflow for determining the structure of a small molecule using single-crystal X-ray diffraction.

Experimental workflow for single-crystal X-ray crystallography.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis, X-ray crystallography and antimicrobial activity of 2-cyanoguanidinophenytoin - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Crystal structure of 3-(tri­phenyl­phosphoranyl­idene)-2,5-di­hydro­furan-2,5-dione tetra­hydro­furan monosolvate - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one: A Comprehensive Guide

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical waste is paramount to ensuring laboratory safety and environmental protection. This guide provides detailed, step-by-step procedures for the safe disposal of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one, a flammable liquid that requires careful management. Adherence to these protocols is essential for minimizing risks and complying with regulatory standards.

Immediate Safety and Handling Protocols

Before initiating any disposal procedures, it is crucial to be fully aware of the potential hazards associated with 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one. This compound is a flammable liquid and vapor.[1] Therefore, all handling and disposal operations must be conducted in a well-ventilated area, preferably within a certified chemical fume hood, away from heat, sparks, open flames, and other ignition sources.[2][3] The use of spark-proof tools and explosion-proof equipment is mandatory to prevent accidental ignition.[1][2]

Personal Protective Equipment (PPE): Proper PPE is the first line of defense against chemical exposure. When handling 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one, the following PPE must be worn:

• Eye Protection: Chemical safety goggles or a face shield.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene).

• Body Protection: A flame-retardant lab coat and closed-toe shoes are required.

• Respiratory Protection: If working outside of a fume hood or if there is a risk of inhalation, a NIOSH-approved respirator is necessary.[1][3]

Quantitative Data Summary

The following table summarizes key data for 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one, critical for its safe handling and disposal.

Property	Value	Source
Flash Point	39 °C (102.20 °F)	[1]
Signal Word	Warning	[4]
Hazard Statements	H226: Flammable liquid and vapour	[4]
Incompatible Materials	Strong oxidizing agents, Acids	[3][5]
CAS Number	5455-94-7	[4]

Step-by-Step Disposal Procedure

Disposal of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one must be carried out in accordance with local, regional, and national hazardous waste regulations.[1][6] Do not discharge this chemical into sewer systems or the environment.[1][2]

• Waste Collection:

  • Collect waste 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one in a dedicated, properly labeled, and sealed container. The container should be made of a material compatible with the chemical.

  • Keep the container tightly closed and store it in a cool, dry, and well-ventilated designated waste accumulation area.[2][6]

  • Ensure the storage area is away from incompatible materials, particularly strong oxidizing agents.[3][5]

• Spill and Contamination Management:

  • In the event of a small spill, absorb the material with an inert absorbent such as vermiculite, sand, or silica gel.[5][7]

  • Using non-sparking tools, collect the contaminated absorbent material and place it into a sealed container for disposal as hazardous waste.[1][2]

  • For larger spills, evacuate the area immediately and contact your institution's Environmental Health and Safety (EHS) office.[7]

  • Decontaminate any surfaces that have come into contact with the chemical using an appropriate solvent, followed by washing with soap and water. All cleaning materials must also be disposed of as hazardous waste.

• Professional Waste Disposal:

  • The final disposal of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one must be handled by a licensed chemical waste disposal company.[2]

  • Contact your EHS office to arrange for the pickup and disposal of the chemical waste.

  • The recommended disposal methods are controlled incineration with flue gas scrubbing or removal to a licensed chemical destruction plant.[2]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one.

References

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. fishersci.com [fishersci.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. static.cymitquimica.com [static.cymitquimica.com]
• 6. fishersci.com [fishersci.com]
• 7. benchchem.com [benchchem.com]

Personal protective equipment for handling 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one

This guide provides critical safety, handling, and disposal information for researchers, scientists, and drug development professionals working with 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one. The following procedures are designed to ensure safe laboratory operations and proper environmental stewardship.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to minimize exposure and ensure personal safety. The following table summarizes the required equipment.

PPE Category	Item	Specifications
Eye and Face Protection	Safety Goggles or Face Shield	Must be worn at all times to protect against splashes.
Hand Protection	Chemical-Resistant Gloves	Nitrile or neoprene gloves are recommended. Inspect for any signs of degradation before use.[1]
Body Protection	Flame-Retardant Lab Coat	A lab coat is required to protect against accidental contact.
Closed-Toe Shoes	Mandatory for all laboratory work.
Respiratory Protection	Respirator	In case of insufficient ventilation, wear a suitable respirator with an approved filter.[2][3]

Operational Plan: Step-by-Step Handling Procedure

All work with 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one, a flammable liquid, must be conducted in a well-ventilated area, preferably within a certified chemical fume hood to minimize the inhalation of vapors.[1][2]

• Preparation : Before handling, ensure that an eyewash station and safety shower are readily accessible.[4] All personnel must be trained on the specific hazards of the chemical.

• Personal Protective Equipment (PPE) : Don the appropriate PPE as detailed in the table above.

• Handling :

  • Keep the chemical away from heat, sparks, open flames, and hot surfaces.[2][5]

  • Use non-sparking tools and take precautionary measures against static discharge.[5][6]

  • Avoid contact with skin and eyes.[2][6]

  • Avoid breathing vapors.[2][6]

• Storage :

  • Store in a tightly closed container in a cool, dry, and well-ventilated place.[5][6]

  • Keep away from incompatible materials such as strong oxidizing agents.[7]

• Spill Management :

  • In case of a small spill, absorb the material with an inert absorbent like vermiculite or sand.[1]

  • Collect the contaminated absorbent material into a sealed, labeled container for disposal as hazardous waste.[1][6]

  • For larger spills, evacuate the area and contact the Environmental Health and Safety (EHS) office immediately.[1]

Disposal Plan: Step-by-Step Waste Management

Proper disposal is crucial to prevent environmental contamination and ensure regulatory compliance.

• Waste Collection :

  • Collect all waste containing 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one, including contaminated absorbents and disposable PPE, in a designated and properly labeled hazardous waste container.

• Container Management :

  • Keep waste containers tightly closed and store them in a designated, well-ventilated hazardous waste accumulation area.

• Disposal Procedure :

  • Dispose of the waste through a licensed disposal company.[8]

  • The recommended method of disposal is incineration in a chemical incinerator equipped with an afterburner and scrubber.[8]

  • Do not dispose of the chemical down the drain or in the regular trash.

Experimental Workflow

The following diagram illustrates the standard workflow for handling 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one from preparation to disposal.

Caption: Workflow for handling 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one.

References

• 1. benchchem.com [benchchem.com]
• 2. ppe.com [ppe.com]
• 3. pdf.dutscher.com [pdf.dutscher.com]
• 4. fishersci.com [fishersci.com]
• 5. fishersci.com [fishersci.com]
• 6. chemicalbook.com [chemicalbook.com]
• 7. static.cymitquimica.com [static.cymitquimica.com]
• 8. chemicalbook.com [chemicalbook.com]